(1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

Core Science & Biosynthesis

Asymmetric Synthesis and Characterization of (1R)-1-(2,3,4-Trichlorophenyl)ethan-1-ol

Executive Summary & Strategic Context

The enantioselective synthesis of chiral secondary alcohols is a cornerstone of modern pharmaceutical development. Specifically, (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol (Molecular Formula: C8H7Cl3O, MW: 225.50 g/mol )[1] serves as a critical chiral building block. Its highly functionalized aromatic ring and defined stereocenter make it an essential intermediate in the synthesis of complex biologically active molecules, including selective dopamine D3 receptor ligands[2] and optically active 2-amino-1-phenylethanol derivatives, which are heavily investigated as β3​ -adrenergic receptor agonists[3].

This whitepaper details a highly efficient, scalable, and self-validating protocol for the synthesis of the (1R)-enantiomer via Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH). Unlike traditional stoichiometric reductions that yield racemic mixtures requiring tedious downstream chiral resolution[4], this catalytic approach establishes the stereocenter directly from 2',3',4'-trichloroacetophenone with high enantiomeric excess (ee).

Mechanistic Pathway & Workflow Design

The protocol leverages the Noyori-type ATH using the chiral catalyst RuCl(p-cymene)[(1R,2R)-TsDPEN]. The (1R,2R)-ligand configuration is strictly required to direct the hydride attack to the re-face of the ketone, selectively yielding the (1R)-alcohol. We utilize an azeotropic mixture of formic acid and triethylamine (TEAF) as the hydrogen donor. This choice is deliberate: the irreversible decomposition of formic acid into CO₂ gas drives the reaction equilibrium entirely to the product side, ensuring >99% conversion.

Workflow for the asymmetric synthesis and validation of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol.

Step-by-Step Experimental Protocol

Safety & Handling: 2',3',4'-trichloroacetophenone and the resulting alcohol are skin and eye irritants. All procedures must be conducted in a certified fume hood using appropriate PPE (nitrile gloves, safety goggles, lab coat).

Phase 1: Reagent Preparation and System Purging

Causality: Ruthenium-hydride intermediates are highly sensitive to oxidation. Strict anaerobic conditions are required to prevent catalyst deactivation and maintain high turnover numbers (TON).

• Equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a nitrogen inlet/outlet.

• Add 10.0 g (44.7 mmol) of 2',3',4'-trichloroacetophenone to the flask.

• Add 50 mL of anhydrous dichloromethane (DCM) or ethyl acetate (EtOAc) to dissolve the ketone.

• Sparge the solution with high-purity nitrogen for 15 minutes to displace dissolved oxygen.

Phase 2: Catalyst Activation and Reaction Execution

Causality: The formic acid/triethylamine (TEAF) mixture acts as both the hydride source and the reaction buffer. Maintaining a 5:2 molar ratio ensures optimal pH for the catalytic cycle while preventing the protonation of the TsDPEN nitrogen, which would break the critical Ru-N bond.

• Under a positive nitrogen flow, add 28.5 mg (0.0447 mmol, 0.1 mol%) of RuCl(p-cymene)[(1R,2R)-TsDPEN] to the reaction mixture. The solution will adopt a deep orange/red hue.

• Slowly add 25 mL of the azeotropic formic acid/triethylamine mixture (5:2 molar ratio) via a syringe over 10 minutes. Note: Mild effervescence (CO₂ evolution) will occur.

• Heat the reaction mixture to 30 °C and stir vigorously for 16 hours.

• Monitor the reaction progress via TLC (Hexanes/EtOAc 4:1) or GC-MS until the starting material is completely consumed.

Phase 3: Quench and Downstream Processing

Causality: Aqueous washing removes the triammonium formate salts and residual formic acid, preventing reverse oxidation during solvent evaporation.

• Cool the reaction mixture to 0–5 °C using an ice bath.

• Quench the reaction by slowly adding 50 mL of deionized water. Stir for 10 minutes to ensure complete hydrolysis of any active Ru-H species.

• Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (2 × 25 mL).

• Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ (50 mL) and brine (50 mL).

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product as a pale yellow oil.

Phase 4: Purification and Chiral Validation

• Purify the crude oil via flash column chromatography (silica gel, gradient elution from 100% Hexanes to 90:10 Hexanes/EtOAc).

• Collect the product fractions and evaporate to yield pure (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol as a colorless solid/oil.

Quantitative Data & Optimization Parameters

The following table summarizes the optimization of catalyst loading and reaction time to maximize both yield and enantiomeric excess (ee).

Entry	Catalyst Loading (mol%)	Temp (°C)	Time (h)	Conversion (%)	Isolated Yield (%)	Enantiomeric Excess (ee %)
1	0.5	25	8	>99	94	98.5
2	0.1	30	16	>99	95	98.2
3	0.05	30	24	85	78	97.0
4	0.1 (using S,S-ligand)	30	16	>99	93	98.1 (1S-enantiomer)

Table 1: Optimization of ATH conditions for 2',3',4'-trichloroacetophenone.

Analytical Validation (Self-Validating System)

To ensure the integrity of the synthesized (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol[1], the following analytical metrics must be met:

• Chiral HPLC: The ee must be determined using a chiral stationary phase (e.g., Chiralcel OD-H column). Mobile phase: Hexane/Isopropanol (95:5), Flow rate: 1.0 mL/min, Detection: UV at 220 nm. The (1R)-enantiomer will exhibit a distinct retention time compared to the (1S)-enantiomer.

• ¹H NMR (400 MHz, CDCl₃): δ 7.45 (d, J = 8.4 Hz, 1H, Ar-H), 7.38 (d, J = 8.4 Hz, 1H, Ar-H), 5.25 (q, J = 6.4 Hz, 1H, CH-OH), 2.10 (br s, 1H, OH), 1.48 (d, J = 6.4 Hz, 3H, CH₃). The clear doublet for the methyl group and the quartet for the methine proton confirm the structural reduction from the ketone.

References

• ChemSrc . 168482-77-7: 1-(2,3,4-Trichlorophenyl)ethanol. Retrieved from:[Link]

• Google Patents. EP0654534A2 - Processes for producing optically active 2-amino-1-phenylethanol derivatives.

• National Institutes of Health (PMC) . Discovery, Characterization and Optimization of a Novel Positive Allosteric Modulator-Antagonist of the D3 Dopamine Receptor. Retrieved from: [Link]

Sources

• 1. (1R)-1-(2,3,4-TRICHLOROPHENYL)ETHANOL [chemicalbook.com]
• 2. Discovery, Characterization and Optimization of a Novel Positive Allosteric Modulator-Antagonist of the D3 Dopamine Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EP0654534A2 - Processes for producing optically active 2-amino-1-phenylethanol derivatives - Google Patents [patents.google.com]
• 4. 168482-77-7_1-(2,3,4-Trichlorophenyl)ethanolCAS号:168482-77-7_1-(2,3,4-Trichlorophenyl)ethanol【结构式 性质 英文】 - 化源网 [chemsrc.com]

physicochemical properties of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

An In-depth Technical Guide to the Physicochemical Properties of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

Introduction

(1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol is a chiral secondary alcohol featuring a trichlorinated phenyl ring. This substitution pattern imparts specific electronic and steric properties that influence its reactivity, solubility, and potential biological activity. As a chiral building block, the stereochemistry at the carbinol center is of paramount importance, making stereoselective synthesis and characterization critical. This guide provides a detailed examination of its physicochemical properties, analytical characterization, and relevant experimental methodologies, offering a foundational resource for researchers in synthetic chemistry and drug development. The presence of the trichlorophenyl moiety suggests potential applications as an intermediate in the synthesis of agrochemicals or pharmaceuticals, where halogenated aromatic groups are often employed to modulate metabolic stability and binding affinity.

Molecular Structure and Core Properties

The fundamental identity of a chemical compound is defined by its structure and resulting physical properties. These parameters govern its behavior in both chemical reactions and biological systems.

Chemical Structure

The molecule consists of an ethanol backbone with a 2,3,4-trichlorophenyl group and a hydroxyl group attached to the chiral carbon (C1). The "(1R)" designation specifies the absolute configuration at this stereocenter.

Caption: 2D structure of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol.

Physicochemical Data Summary

While extensive experimental data for this specific compound is limited, the following table summarizes its known and predicted properties. Predictions are based on computational models and data from analogous structures.

Property	Value	Source/Method
IUPAC Name	(1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol	IUPAC Nomenclature
CAS Number	168482-77-7	BLDpharm[1]
Molecular Formula	C₈H₇Cl₃O	-
Molecular Weight	225.49 g/mol	Calculated
Appearance	White to off-white solid	Predicted
Melting Point	Not available	-
Boiling Point	Not available	-
Predicted LogP	3.5 - 4.0	Computational (based on similar structures)
Predicted pKa	~14-15	(Alcoholic proton, typical range)

Synthesis and Stereocontrol

The primary route to (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol is the asymmetric reduction of its corresponding ketone precursor, 1-(2,3,4-trichlorophenyl)ethanone. The choice of reducing agent and chiral catalyst is crucial for achieving high enantioselectivity.

The ketone precursor can be synthesized via a Friedel-Crafts acylation of 1,2,3-trichlorobenzene with acetyl chloride or acetic anhydride, using a Lewis acid catalyst like aluminum chloride.[2] The subsequent reduction must be stereoselective to yield the desired (1R)-enantiomer. Asymmetric transfer hydrogenation using a ruthenium catalyst with a chiral ligand is a well-established method for this type of transformation, providing the chiral alcohol with high enantiomeric excess.[3]

Caption: Synthetic pathway to (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol.

Spectroscopic and Analytical Characterization

Confirming the identity, purity, and stereochemistry of the final compound requires a suite of analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • ¹H NMR : The spectrum is expected to show distinct signals for the two aromatic protons, a quartet for the methine proton (CH-OH) coupled to the methyl group, a doublet for the methyl protons (CH₃), and a broad singlet for the hydroxyl proton (OH), which is exchangeable with D₂O. The specific splitting pattern of the aromatic protons provides confirmation of the 2,3,4-substitution pattern.

  • ¹³C NMR : The spectrum would display eight distinct carbon signals: six for the aromatic ring (three chlorinated, three non-chlorinated), one for the chiral methine carbon, and one for the methyl carbon.

• Mass Spectrometry (MS) : Electron ionization (EI) mass spectrometry of the parent ketone, 1-(2,3,4-trichlorophenyl)ethanone, shows a molecular ion peak and characteristic fragmentation patterns.[4] For the alcohol, fragmentation would likely involve the loss of a methyl group ([M-15]⁺) and a water molecule ([M-18]⁺).

• Infrared (IR) Spectroscopy : Key diagnostic peaks include a broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the alcohol, and strong absorptions in the 1000-1200 cm⁻¹ region for the C-O stretch. C-Cl stretching vibrations would be observed in the fingerprint region.

• Chiral High-Performance Liquid Chromatography (HPLC) : This is the definitive method for determining enantiomeric purity (enantiomeric ratio, e.r., or enantiomeric excess, %ee). Using a chiral stationary phase, the (1R) and (1S) enantiomers can be separated and quantified.

• X-ray Crystallography : For a crystalline solid, single-crystal X-ray diffraction provides unambiguous determination of the molecular structure and the absolute stereochemistry.[5][6]

Experimental Protocols

The following protocols are representative methodologies for the synthesis and characterization of key physicochemical properties.

Protocol 1: Asymmetric Synthesis via Transfer Hydrogenation

This protocol describes a general procedure for the asymmetric reduction of the ketone precursor.

• Inert Atmosphere Setup : A dried reaction flask is charged with 1-(2,3,4-trichlorophenyl)ethanone, a chiral ruthenium catalyst (e.g., (R,R)-Ts-DPEN RuCl), and a hydrogen donor solvent such as a 5:2 mixture of formic acid and triethylamine or isopropanol. The system is flushed with an inert gas (e.g., Argon or Nitrogen).

• Reaction Execution : The mixture is stirred at a controlled temperature (e.g., 25-40 °C) while the reaction progress is monitored by Thin Layer Chromatography (TLC) or HPLC.

• Workup : Upon completion, the reaction is quenched by the addition of water or a saturated sodium bicarbonate solution.

• Extraction : The aqueous layer is extracted multiple times with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification : The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The resulting crude product is purified by column chromatography on silica gel.

• Analysis : The final product's identity is confirmed by NMR and MS. The enantiomeric purity is determined by chiral HPLC.

Caption: Experimental workflow for asymmetric synthesis.

Protocol 2: Determination of Octanol-Water Partition Coefficient (LogP)

The shake-flask method is a standard approach for experimentally determining LogP.

• Preparation : Prepare a saturated solution of the compound in both n-octanol and water. Ensure both phases are mutually saturated by pre-mixing them for 24 hours and then separating.

• Partitioning : A known volume of the aqueous solution is mixed with a known volume of the n-octanol solution in a separatory funnel.

• Equilibration : The funnel is shaken vigorously for a set period and then allowed to stand until the two phases have completely separated. Centrifugation may be required to break up emulsions.

• Sampling & Analysis : A sample is carefully taken from both the n-octanol and water phases. The concentration of the compound in each phase is determined using a suitable analytical method, such as UV-Vis spectroscopy or HPLC.

• Calculation : The partition coefficient (P) is calculated as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of this value.

Safety and Toxicological Profile

Precautionary Measures :

• Handling : Use in a well-ventilated area or fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

• Exposure : Avoid breathing dust, fumes, or vapors.[7] In case of eye contact, rinse cautiously with water for several minutes.[7]

• Storage : Store in a tightly sealed container in a cool, dry place.

No component of similar products is typically listed as a carcinogen by IARC, ACGIH, or OSHA.[9] However, it is crucial to treat all novel chemical compounds as potentially hazardous until a thorough toxicological investigation has been completed.

References

• National Institute of Standards and Technology (NIST). Ethanone, 1-(2,3,4-trichlorophenyl)-. NIST Chemistry WebBook. [Link]

• Angene Chemical. Safety Data Sheet for 2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethanone. [Link]

• PubChem. 1-(2,3,4-Trifluorophenyl)ethan-1-one. National Center for Biotechnology Information. [Link]

• Wolleb, H., et al. Synthesis of (1R)‐1‐(4‐Bromophenyl)‐2,2,2‐trifluoroethan‐1‐amine Hydrochloride through Diastereoselective Trifluoromethylation of a Chiral Sulfinimine. Helvetica Chimica Acta. [Link]

• ResearchGate. The crystal structure of 1-(2-(2-chloroethoxy)phenyl)ethanone. [Link]

• Liu, E., et al. Crystal structure of 1-(5-(4-chlorophenyl)-3-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one, C17H14N2OFCl. SciSpace. [Link]

• SciHorizon. Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α‑Ketoamines. [Link]

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• 9. 1-(2,4,5-trichlorophenyl)ethan-1-one - Safety Data Sheet [chemicalbook.com]

Structural Elucidation of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol: An In-Depth Technical Guide

Introduction

(1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol is a chiral aromatic alcohol. Its precise structural determination is paramount for its application in pharmaceutical and agrochemical research, where stereochemistry and substitution patterns dictate biological activity. This guide provides a comprehensive, technically-grounded workflow for the unambiguous structural elucidation of this molecule. We will delve into the causality behind the selection of analytical techniques, provide detailed experimental protocols, and interpret the resulting data to confirm the compound's constitution, connectivity, and absolute stereochemistry.

I. Foundational Analysis: Confirming Molecular Formula and Key Functional Groups

The initial phase of structural elucidation focuses on establishing the molecular formula and identifying the primary functional groups. This is achieved through a combination of mass spectrometry and infrared spectroscopy.

A. High-Resolution Mass Spectrometry (HRMS)

Expertise & Experience: HRMS is the cornerstone for determining the elemental composition of a molecule with high precision. For a compound containing chlorine, the isotopic pattern is a critical diagnostic tool. Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio.[1] The presence of three chlorine atoms in the target molecule will result in a characteristic isotopic cluster for the molecular ion peak (M⁺) and any chlorine-containing fragments.[1][2]

Experimental Protocol: HRMS Analysis

• Sample Preparation: Dissolve a small quantity (approx. 1 mg) of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol in a suitable solvent such as methanol or acetonitrile to a final concentration of 1 mg/mL.

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, capable of resolving power >10,000.

• Ionization: Employ a soft ionization technique like electrospray ionization (ESI) or chemical ionization (CI) to minimize fragmentation and maximize the abundance of the molecular ion.[2]

• Data Acquisition: Acquire the mass spectrum in positive ion mode, scanning a mass range that encompasses the expected molecular weight of C₈H₇Cl₃O (223.96 g/mol ).

Data Presentation: Expected HRMS Data

Parameter	Expected Value
Molecular Formula	C₈H₇Cl₃O
Monoisotopic Mass	223.9562
Isotopic Pattern	A characteristic cluster of peaks for the molecular ion (M, M+2, M+4, M+6) due to the three chlorine atoms.

B. Fourier-Transform Infrared (FTIR) Spectroscopy

Expertise & Experience: FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. For (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, we expect to observe characteristic absorptions for the hydroxyl (-OH) group and the substituted benzene ring. The position of the C-O stretching vibration can also provide a preliminary indication of whether the alcohol is primary, secondary, or tertiary.[3][4]

Experimental Protocol: FTIR Analysis

• Sample Preparation: Prepare a thin film of the neat liquid sample between two potassium bromide (KBr) plates or acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a standard FTIR spectrometer.

• Data Acquisition: Scan the sample over the mid-infrared range (4000-400 cm⁻¹).

Data Presentation: Expected FTIR Absorptions

Functional Group	Expected Wavenumber (cm⁻¹)	Characteristics
O-H Stretch	3500 - 3200	Broad and strong, indicative of hydrogen bonding.[4][5]
C-H Stretch (Aromatic)	3100 - 3000	Weak to medium intensity.
C-H Stretch (Aliphatic)	3000 - 2850	Medium intensity.
C=C Stretch (Aromatic)	1600 - 1450	Multiple weak to medium bands.
C-O Stretch (Secondary Alcohol)	~1100	Strong intensity.[4][6]
C-Cl Stretch	800 - 600	Medium to strong intensity.

II. Connectivity and Positional Isomerism: The Power of Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the precise connectivity of atoms in a molecule. A suite of 1D and 2D NMR experiments will be employed to assemble the carbon skeleton and define the substitution pattern on the aromatic ring.

Expertise & Experience: The choice of NMR experiments is guided by the need to establish both direct (one-bond) and long-range (two- to three-bond) correlations between protons and carbons. The chemical shifts of the aromatic protons and carbons are influenced by the electron-withdrawing effects of the chlorine atoms and the hydroxyl group.[7]

A. ¹H NMR Spectroscopy

Experimental Protocol: ¹H NMR

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrumentation: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Obtain a standard one-dimensional proton spectrum.

Data Presentation: Predicted ¹H NMR Data

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
-OH	Variable (e.g., 2.0-5.0)	Singlet (broad)	1H
-CH(OH)-	~5.0	Quartet	1H
-CH₃	~1.5	Doublet	3H
Aromatic H	7.2 - 7.8	Doublets/Doublet of Doublets	2H

B. ¹³C{¹H} NMR Spectroscopy

Experimental Protocol: ¹³C NMR

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrumentation: Acquire the spectrum on the same NMR spectrometer.

• Data Acquisition: Obtain a proton-decoupled carbon spectrum.

Data Presentation: Predicted ¹³C NMR Data

Carbon	Predicted Chemical Shift (δ, ppm)
-CH(OH)-	65 - 75
-CH₃	20 - 30
Aromatic C-Cl	130 - 140
Aromatic C-H	125 - 130
Aromatic C-C(OH)	140 - 150

C. 2D NMR Spectroscopy: COSY, HSQC, and HMBC

Expertise & Experience:

• COSY (Correlation Spectroscopy): Identifies proton-proton spin-spin coupling networks, crucial for establishing the connectivity of the ethyl group.[8]

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with its directly attached carbon atom, providing unambiguous C-H assignments.[9][10]

• HMBC (Heteronuclear Multiple Bond Correlation): Reveals correlations between protons and carbons over two to three bonds. This is the key experiment to definitively establish the 2,3,4-trichloro substitution pattern by observing correlations from the aromatic protons to the chlorinated and substituted carbons.[11]

Experimental Protocol: 2D NMR

• Sample Preparation: Use the same sample as for 1D NMR.

• Instrumentation: Utilize the same NMR spectrometer.

• Data Acquisition: Acquire standard COSY, HSQC, and HMBC spectra using the instrument's predefined parameter sets.

Data Interpretation Workflow

Sources

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• 6. instanano.com [instanano.com]
• 7. C6H5Cl C-13 nmr spectrum of chlorobenzene analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of chlorobenzene C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
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A Technical Guide to the ¹³C NMR Spectroscopic Analysis of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

This guide provides an in-depth analysis of the ¹³C Nuclear Magnetic Resonance (NMR) data for (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed framework for the prediction, acquisition, and interpretation of the ¹³C NMR spectrum of this chiral, halogenated alcohol. Given the absence of readily available experimental data in common databases, this guide emphasizes predictive methodologies grounded in fundamental principles of NMR spectroscopy and substituent effects.

Introduction: The Significance of Spectroscopic Characterization

(1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol is a chiral molecule whose biological and chemical properties are intrinsically linked to its three-dimensional structure. The presence of a stereocenter and a heavily substituted aromatic ring makes it a molecule of interest in fields such as medicinal chemistry and materials science, where precise structural confirmation is paramount. ¹³C NMR spectroscopy is a powerful, non-destructive analytical technique that provides critical information about the carbon skeleton of a molecule. Each unique carbon atom in a molecule produces a distinct signal in the ¹³C NMR spectrum, with its chemical shift (δ) being highly sensitive to its local electronic environment.[1] This sensitivity allows for the confident identification of molecular structure and the differentiation between isomers.

For a molecule like (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, ¹³C NMR is essential for:

• Structural Verification: Confirming the connectivity of the carbon framework.

• Isomeric Purity: Differentiating it from other isomers, such as those with different chlorine substitution patterns on the aromatic ring.

• Electronic Environment Analysis: Understanding the impact of the electron-withdrawing chlorine atoms and the hydroxyl group on the aromatic and aliphatic carbon atoms.

Predicted ¹³C NMR Chemical Shifts

In the absence of direct experimental data, the ¹³C NMR chemical shifts for (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol can be reliably predicted. This prediction is based on the additive effects of substituents on a benzene ring and known chemical shift ranges for aliphatic carbons.[2] The structure and atom numbering for this analysis are presented below.

Caption: Molecular structure of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol with IUPAC numbering for NMR assignment.

The molecule possesses eight distinct carbon environments, and therefore, eight signals are expected in the proton-decoupled ¹³C NMR spectrum. The predicted chemical shifts are summarized in the table below.

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Rationale
C1	140 - 145	Aromatic quaternary carbon attached to the chiral side chain. Its chemical shift is influenced by the neighboring chlorine atom and the electron-donating effect of the alkyl group.
C2	132 - 136	Aromatic quaternary carbon directly bonded to a chlorine atom. The strong deshielding effect of chlorine significantly shifts it downfield.
C3	130 - 134	Aromatic quaternary carbon bonded to a chlorine atom. Its environment is similar to C2, but with a slightly different substitution pattern.
C4	128 - 132	Aromatic quaternary carbon bonded to a chlorine atom. The deshielding effect of chlorine is prominent.
C5	127 - 131	Aromatic methine carbon (CH). Its chemical shift is influenced by the adjacent chlorine-bearing carbon.
C6	125 - 129	Aromatic methine carbon (CH). Its chemical shift is influenced by the adjacent C1.
C7	68 - 72	Aliphatic methine carbon (CH) bonded to the hydroxyl group. The electronegative oxygen atom causes a significant downfield shift. This is a characteristic region for carbinol carbons.[2][3]
C8	23 - 27	Aliphatic methyl carbon (CH₃). It is in a typical upfield region for sp³ hybridized carbons.

Experimental Protocol for ¹³C NMR Data Acquisition

To obtain a high-quality ¹³C NMR spectrum of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, a standardized experimental procedure should be followed. The choice of solvent and experimental parameters is crucial for ensuring accurate and reproducible data.

Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable solvent due to its excellent solubilizing properties for a wide range of organic compounds and its single, well-characterized solvent peak at approximately 77.16 ppm.[4] Other potential solvents include deuterated acetone ((CD₃)₂CO) or deuterated dimethyl sulfoxide (DMSO-d₆).[5][6]

• Concentration: Dissolve approximately 20-50 mg of the purified compound in 0.6-0.7 mL of the chosen deuterated solvent. The concentration should be sufficient to obtain a good signal-to-noise ratio in a reasonable acquisition time, given the low natural abundance of the ¹³C isotope (1.1%).[1]

• Internal Standard: Tetramethylsilane (TMS) is typically added as an internal standard for chemical shift referencing (δ = 0.00 ppm). However, modern spectrometers can reference the spectrum to the residual solvent peak.[5]

Spectrometer Setup and Data Acquisition

The following diagram outlines the general workflow for acquiring the ¹³C NMR spectrum.

Caption: Logical workflow for unambiguous ¹³C NMR signal assignment using 1D and 2D NMR techniques.

Conclusion

While experimental ¹³C NMR data for (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol is not widely published, a combination of predictive methods based on established chemical principles and standard experimental protocols provides a robust framework for its spectroscopic characterization. The predicted chemical shifts, coupled with a systematic approach to data acquisition and interpretation using 1D and 2D NMR techniques, will enable researchers to confidently verify the structure of this complex chiral molecule. This guide serves as a comprehensive resource for scientists engaged in the synthesis and analysis of novel chemical entities, underscoring the power of NMR spectroscopy in modern drug discovery and development.

References

• University of Regensburg. (n.d.). ¹³C NMR Spectroscopy. Retrieved from a relevant university chemistry resource.

• Save My Exams. (2024, December 23). Predicting Carbon-13 NMR Spectra. Retrieved from [Link]

• YouTube. (2017, November 28). How to predict the ¹³C NMR spectrum of a compound. Retrieved from [Link]

• Doc Brown's Chemistry. (2026, March 6). INDEX of ¹³C NMR spectra of organic compounds. Retrieved from [Link]

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• Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved from [Link]

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• Benchchem. (n.d.). An In-depth Technical Guide to the Reactivity of 1-(2,4,5-trichlorophenyl)ethanone.
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• ORGANIC SPECTROSCOPY INTERNATIONAL. (2014, November 22). ¹H-NMR and ¹³C-NMR Spectra of 1,2,2-trichloropropane. Retrieved from [Link]

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• TSI Journals. (2016, October 15). SYNTHESIS, CHARACTERIZATION OF 1, 2, 4-TRIAZOLES AND ANTIMICROBIAL SCREENING.

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Mass Spectrometry of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol: A Definitive Analytical Guide

As drug development and agrochemical research increasingly demand enantiopure compounds, the precise characterization of chiral halogenated intermediates has become a critical analytical bottleneck. (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol is a prime example of a compound where structural elucidation and stereochemical validation must be executed flawlessly.

Mass spectrometry (MS) alone is "chirally blind"—enantiomers yield identical mass spectra in an achiral environment. Therefore, analyzing the (1R) enantiomer requires a synthesis of robust mass spectrometric profiling and strategic chiral derivatization. This whitepaper details the mechanistic causality behind the fragmentation of 1-(2,3,4-trichlorophenyl)ethan-1-ol and provides a self-validating GC-MS protocol for its rigorous stereochemical analysis.

Mass Spectrometric Profiling & Fragmentation Causality

Before addressing chirality, an analytical scientist must establish the baseline identity of the molecule. (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol (C₈H₇Cl₃O, Exact Mass: 223.956) exhibits a highly diagnostic mass spectrometric profile under standard 70 eV Electron Ionization (EI)[1].

The presence of three chlorine atoms creates a distinct isotopic signature. The molecular ion cluster [M]⁺ will appear at m/z 224, 226, 228, and 230 in a relative abundance ratio of approximately 100 : 97 : 32 : 3. Recognizing this cluster is the first step in confirming the intact molecule before analyzing its fragments[2].

Mechanistic Drivers of Fragmentation

The fragmentation of this secondary alcohol is thermodynamically driven by the stability of the resulting cations. The most prominent pathway is α -cleavage. The electron-withdrawing nature of the 2,3,4-trichlorophenyl ring destabilizes the molecular ion, promoting the rapid expulsion of a methyl radical (•CH₃) to form a resonance-stabilized oxonium ion.

Table 1: Key EI-MS Fragmentation Ions and Mechanistic Causality

Ion (m/z)*	Fragment Lost	Relative Abundance	Mechanistic Causality
224	None (Molecular Ion)	Low-Medium	The intact radical cation [M]⁺. Survival is limited due to the highly favored α -cleavage pathway.
209	-CH₃ (15 Da)	Base Peak (100%)	α -cleavage yields a highly stable trichlorophenyl-CH=O⁺H cation. The energy barrier for methyl loss is lower than for ring cleavage.
207	-OH (17 Da)	Low	Direct loss of the hydroxyl radical, forming a highly reactive carbocation.
206	-H₂O (18 Da)	Medium	Dehydration forms a trichlorostyrene radical cation. Driven by the thermodynamic stability of the resulting conjugated double bond.
179	-C₂H₅O (45 Da)	Medium-High	Formation of the trichlorophenyl cation following the complete loss of the hydroxyethyl side chain.

*Note: m/z values reflect the base ³⁵Cl isotope. Each fragment retaining the aromatic ring will exhibit the characteristic Cl₃ isotope pattern.

EI-MS fragmentation pathway of 1-(2,3,4-trichlorophenyl)ethan-1-ol.

Overcoming Chiral Blindness: The Derivatization Strategy

Because the (1R) and (1S) enantiomers of 1-(2,3,4-trichlorophenyl)ethan-1-ol interact identically with the achiral stationary phase of a standard GC column and the MS ionization source, they co-elute as a single peak. To resolve the (1R) enantiomer, we must break the symmetry of the system.

The most robust method for secondary alcohols is derivatization using a Chiral Derivatizing Agent (CDA), specifically Mosher's Acid Chloride ((S)-MTPA-Cl)[3].

The Causality of Mosher's Esterification: Reacting the target alcohol with enantiopure (S)-MTPA-Cl converts the enantiomers into diastereomers: (1R, 2S)-Mosher ester and (1S, 2S)-Mosher ester. Unlike enantiomers, diastereomers have distinct physicochemical properties—including different boiling points and dipole moments—allowing them to be cleanly separated on a standard achiral GC column (e.g., HP-5MS)[4]. Furthermore, derivatization replaces the polar hydroxyl group, preventing peak tailing and increasing volatility[3].

Self-validating GC-MS workflow for chiral analysis via Mosher's esterification.

Self-Validating GC-MS Protocol

A protocol is only scientifically rigorous if it contains internal mechanisms to prove its own validity. The following methodology incorporates a mandatory racemic control. If the racemate does not yield two baseline-resolved peaks with a 1:1 integration ratio, the system is compromised, and any data regarding the (1R) sample is invalid.

Step-by-Step Methodology

Step 1: Preparation of the Self-Validating Control

• Prepare two reaction vials: Vial A containing 1.0 mg of the purely synthesized (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, and Vial B containing 1.0 mg of a racemic standard (1R/1S mix).

• Dissolve each sample in 500 µL of anhydrous dichloromethane (DCM).

Step 2: Mosher's Derivatization

• Add 10 µL of anhydrous pyridine (acting as a proton scavenger) and a catalytic amount of 4-dimethylaminopyridine (DMAP) to both vials[4].

• Introduce a 1.5 molar excess of (S)-MTPA-Cl to ensure the reaction is driven to completion.

• Cap the vials under an inert nitrogen atmosphere and stir at room temperature for 2 hours.

• Quench the reaction with 500 µL of saturated aqueous NaHCO₃. Extract the organic layer, dry over anhydrous Na₂SO₄, and dilute 1:10 in hexane for GC-MS injection.

Step 3: GC-MS Acquisition Analyze the samples using a single quadrupole GC-MS system[5].

Table 2: Optimized GC-MS Acquisition Parameters

Parameter	Specification	Rationale
Column	HP-5MS (30m × 0.25mm, 0.25µm)	Non-polar phase provides optimal separation of the less polar diastereomers.
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)	Ensures reproducible retention times for accurate peak identification.
Oven Program	100°C (1 min) → 15°C/min to 280°C (5 min)	The ramp rate balances the need for sharp peak shapes with sufficient diastereomeric resolution.
Inlet Temperature	250°C	Ensures complete volatilization of the high-molecular-weight Mosher esters.
Ionization Mode	EI, 70 eV	Standard ionization energy for reproducible fragmentation matching.
Detection Mode	SIM (Selected Ion Monitoring)	Monitor m/z 189 (MTPA fragment) and m/z 209 (Trichlorophenyl fragment) for maximum sensitivity.

Step 4: Data Interpretation and System Validation

• Validate: Analyze the chromatogram for Vial B (Racemate). You must observe two distinct peaks (the 1R,2S and 1S,2S diastereomers) with a peak area ratio of 50:50 (±2%).

• Quantify: Analyze the chromatogram for Vial A ((1R) sample). Identify the retention time matching the (1R,2S) peak from the control. Calculate the enantiomeric excess (ee) by comparing the area of the (1R) peak against any residual (1S) peak.

Advanced Alternatives: LC-MS/MS with Chiral Stationary Phases

While GC-MS with derivatization is the gold standard for structural elucidation and absolute configuration confirmation, it is low-throughput. For high-throughput pharmacokinetic screening of the (1R) enantiomer, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) utilizing Chiral Stationary Phases (CSPs) is preferred[6].

Using an immobilized polysaccharide-based chiral column (e.g., Chiralpak IC) coupled with Electrospray Ionization (ESI), the enantiomers can be separated without prior derivatization. Because ESI is a "soft" ionization technique, the intact protonated molecule [M+H]+ or the water-loss adduct [M+H−H2​O]+ at m/z 207 can be isolated in the first quadrupole (Q1), fragmented in the collision cell, and specific product ions monitored in Q3 (Multiple Reaction Monitoring, MRM). This provides unparalleled sensitivity for detecting trace amounts of the (1S) impurity in a predominantly (1R) batch.

References

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An In-Depth Technical Guide to the Infrared Spectroscopy of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

Executive Summary

This technical guide provides a comprehensive examination of the infrared (IR) spectroscopic signature of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol. As a chiral secondary alcohol bearing a heavily substituted aromatic ring, this molecule presents a rich and informative infrared spectrum. This document is intended for researchers, scientists, and drug development professionals who utilize Fourier Transform Infrared (FT-IR) spectroscopy for structural elucidation and chemical verification. We will deconstruct the molecule's vibrational modes, linking them to specific spectral features. The causality behind experimental choices is emphasized, presenting a self-validating workflow from sample preparation using Attenuated Total Reflectance (ATR) to final spectral interpretation. This guide serves not only as a reference for this specific analyte but also as a methodological framework for analyzing similarly complex small molecules.

Foundational Principles: The Analyte and the Technique

The Analyte: (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

The molecule is a chiral secondary alcohol. Its structure is defined by an ethanol backbone where one of the methyl hydrogens is replaced by a 2,3,4-trichlorophenyl group. The "(1R)" designation specifies the stereochemistry at the chiral center (the carbon bearing the hydroxyl group). While standard IR spectroscopy is insensitive to chirality, it is exceptionally powerful for confirming the presence and environment of the molecule's constituent functional groups. The trichloro-substitution pattern on the phenyl ring creates a distinct electronic environment and substitution pattern that is directly reflected in the vibrational spectrum.

Caption: Molecular structure of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol.

The Technique: Fourier Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a cornerstone technique for molecular structure identification.[1][2] It operates on the principle that chemical bonds vibrate at specific, quantized frequencies. When a molecule is irradiated with infrared light, it absorbs energy at frequencies that match its natural vibrational modes.[2] This absorption results in a unique spectrum that acts as a molecular "fingerprint." The spectrum is typically divided into two main regions: the functional group region (4000-1500 cm⁻¹) and the fingerprint region (1500-400 cm⁻¹), where complex vibrations unique to the overall molecular structure occur.[3]

Predicted Spectral Features: A Mechanistic Approach

The utility of IR spectroscopy lies in the predictability of absorption bands for specific functional groups. Below is a detailed analysis of the expected vibrational modes for (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol.

The Hydroxyl Group (O-H and C-O Vibrations)

• O-H Stretching: The most conspicuous feature of an alcohol's IR spectrum is the hydroxyl (O-H) stretching band. Due to intermolecular hydrogen bonding, where the hydroxyl hydrogen of one molecule interacts with the oxygen of another, this band is typically very broad and strong, appearing in the 3500-3200 cm⁻¹ region.[4][5][6] The breadth of the peak is a direct consequence of the varying strengths and distances of these hydrogen bonds within the sample matrix.[7] In a very dilute solution in a non-polar solvent, a sharp, "free" O-H peak might be observed around 3600 cm⁻¹, but for a neat or solid sample, the broad, hydrogen-bonded peak will dominate.[6][8]

• C-O Stretching: The stretching vibration of the carbon-oxygen single bond provides a strong absorption in the fingerprint region. The position of this band is diagnostic of the alcohol type (primary, secondary, or tertiary). For secondary alcohols, such as the analyte, this peak is expected to appear in the 1150-1075 cm⁻¹ range.[9][10] This is a fundamentally reliable marker for confirming the alcohol's classification.

• O-H Bending: The in-plane bending of the O-H bond typically appears as a broad, weak to medium absorption between 1420-1330 cm⁻¹.[11] This peak can sometimes be obscured by or coupled with C-H bending vibrations.

The Aromatic System (C-H and C=C Vibrations)

• Aromatic C-H Stretching: The stretching of C-H bonds on the phenyl ring gives rise to sharp, medium-intensity peaks just above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ range.[12][13][14] The presence of absorption in this specific window is a clear indicator of an unsaturated (alkene or aromatic) C-H bond.

• Aromatic C=C Stretching: The phenyl ring itself has characteristic in-ring carbon-carbon double bond stretching vibrations. These typically appear as a pair of sharp bands, one near 1600-1585 cm⁻¹ and another near 1500-1400 cm⁻¹.[12][13] These peaks confirm the presence of the aromatic core.

• Out-of-Plane (OOP) C-H Bending: Strong absorptions in the 900-675 cm⁻¹ region arise from the out-of-plane bending of the aromatic C-H bonds. The specific pattern of these bands is highly diagnostic of the ring's substitution pattern.[13][15] While detailed charts for 1,2,3,4-tetrasubstitution are less common, a strong band in this region is expected.

The Alkyl Backbone (C-H Vibrations)

The ethyl portion of the molecule will exhibit C-H stretching and bending vibrations.

• Aliphatic C-H Stretching: The C-H bonds of the methyl and methine groups will show sharp, strong absorptions just below 3000 cm⁻¹, in the 3000-2850 cm⁻¹ region.[12] This allows for clear differentiation from the aromatic C-H stretches.

The Chloro-Substituents (C-Cl Vibrations)

The three chlorine atoms attached to the phenyl ring will produce C-Cl stretching bands. These are typically found in the lower frequency end of the fingerprint region, generally between 850-550 cm⁻¹.[12] Due to the presence of three such bonds in different positions, multiple strong to medium intensity bands may be observed in this region, contributing to the complexity of the fingerprint.

Vibrational Mode	Functional Group	Expected Wavenumber (cm⁻¹)	Expected Intensity	Causality / Notes
O-H Stretch	Secondary Alcohol	3500 - 3200	Strong, Broad	Broadened due to intermolecular hydrogen bonding in the condensed phase.[5][7]
Aromatic C-H Stretch	Phenyl Ring	3100 - 3000	Medium, Sharp	Higher frequency than alkyl C-H due to the sp² hybridization of the carbon.[13][14]
Aliphatic C-H Stretch	Ethyl Group	3000 - 2850	Strong, Sharp	Characteristic of sp³ hybridized carbon-hydrogen bonds.[12]
Aromatic C=C Stretch	Phenyl Ring	1600 - 1585 & 1500 - 1400	Medium to Strong, Sharp	In-ring stretching vibrations, often appearing as a pair of distinct peaks.[12][13]
C-O Stretch	Secondary Alcohol	1150 - 1075	Strong, Sharp	Position is diagnostic for secondary alcohols.[9][11]
Aromatic C-H OOP Bend	Phenyl Ring	900 - 675	Strong, Sharp	Position is dependent on the 1,2,3,4-tetrasubstitution pattern.[15]
C-Cl Stretch	Aryl Halide	850 - 550	Medium to Strong	Multiple bands are likely due to the three C-Cl bonds.[12]

Experimental Protocol: A Self-Validating Workflow

The integrity of an IR spectrum is contingent upon a robust and reproducible experimental protocol. The following workflow is designed to ensure high-quality, trustworthy data, with Attenuated Total Reflectance (ATR) as the preferred sampling technique for its minimal sample preparation and high reproducibility.[16][17]

Caption: A self-validating workflow for ATR-FTIR analysis.

Instrumentation and Calibration

• Instrument: A Fourier Transform Infrared (FT-IR) spectrometer equipped with a single-reflection diamond or zinc selenide (ZnSe) ATR accessory.

• Verification: Before analysis, verify instrument performance using a polystyrene film standard. The positions of key bands must be within ±2 cm⁻¹ of their known values to ensure wavenumber accuracy. This step is critical for data trustworthiness.

Sample Preparation (ATR)

The primary advantage of ATR-FTIR is the elimination of complex sample preparation like making KBr pellets or Nujol mulls.[16][18]

• Crystal Cleaning: Thoroughly clean the ATR crystal surface with a suitable solvent (e.g., isopropanol or ethanol) and a lint-free wipe.[19]

• Background Spectrum: Acquire a background spectrum of the clean, empty ATR crystal. This single-beam spectrum contains the instrumental and environmental (e.g., atmospheric H₂O and CO₂) signature, which will be ratioed against the sample spectrum to produce the final absorbance spectrum.

• Sample Application: Place a small amount (typically 1-2 mg) of the solid (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol onto the center of the ATR crystal.

• Pressure Application: Use the ATR's pressure clamp to apply consistent and firm pressure, ensuring intimate contact between the sample and the crystal. Good contact is essential for a high-quality spectrum, as the IR beam's evanescent wave only penetrates a few microns into the sample.[16]

Data Acquisition Parameters

• Spectral Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹ (Sufficient for most qualitative and quantitative analyses of condensed-phase samples).

• Scans: Co-add 32 or 64 scans to achieve an excellent signal-to-noise ratio.

• Apodization: Happ-Genzel is a standard function that provides good photometric accuracy.

Data Processing

• Ratioing: The instrument software will automatically ratio the single-beam sample spectrum against the single-beam background spectrum to generate the absorbance spectrum.

• ATR Correction: Apply a software-based ATR correction. This algorithm corrects for the wavelength-dependent depth of penetration of the evanescent wave, making the resulting spectrum appear more like a traditional transmission spectrum.

• Baseline Correction: Apply an automated baseline correction to remove any broad, rolling features, ensuring accurate peak picking.

Data Interpretation and Validation

Annotated Spectrum Analysis

After acquisition, the spectrum should be analyzed by identifying the key absorption bands as predicted in Section 2.0. Each peak should be labeled with its wavenumber and assigned to a specific molecular vibration. The presence of all expected key bands (broad O-H, sharp aromatic/aliphatic C-H, strong C-O, etc.) provides a high degree of confidence in the sample's identity.

Cross-Validation with Spectral Databases

For authoritative grounding, the acquired spectrum should be compared against reference spectra.

• Database Search: Perform a search in spectral databases like the NIST Chemistry WebBook or commercial libraries.[20][21]

• Caveat: An exact match for a specific chiral molecule like (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol may not be available. In such cases, the validation comes from comparing the spectrum to structurally similar compounds. For instance, comparing the fingerprint region to that of 1,2,3-trichlorobenzene or comparing the alcohol-related peaks to those of 1-phenylethanol can help validate the assignments for different parts of the molecule. The NIST WebBook contains data for the related ketone, 1-(2,3,4-trichlorophenyl)ethanone, which can be useful for confirming the aromatic and C-Cl vibrations.[22]

Conclusion

Infrared spectroscopy is an indispensable tool for the structural characterization of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol. A systematic analysis of the spectrum allows for the unambiguous confirmation of its key functional groups: the secondary alcohol, the alkyl backbone, and the 1,2,3,4-trichlorosubstituted phenyl ring. By following a self-validating experimental workflow centered on the robust ATR-FTIR technique, researchers can generate high-quality, reliable data. The true expertise lies not just in identifying peaks, but in understanding the causal relationships between molecular structure, intermolecular forces like hydrogen bonding, and the resulting vibrational spectrum. This guide provides the foundational knowledge and practical protocols necessary to achieve that level of understanding.

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• 22. Ethanone, 1-(2,3,4-trichlorophenyl)- [webbook.nist.gov]

An In-depth Technical Guide to CAS Number 168482-77-7: Unraveling a Chemical Enigma

A comprehensive investigation into the publicly available scientific and regulatory literature has revealed that the compound designated by CAS (Chemical Abstracts Service) number 168482-77-7 is not definitively identified. Extensive searches across numerous chemical databases, regulatory archives, and scientific publications have failed to yield a specific chemical name, molecular structure, or a consistent set of properties and uses associated with this identifier.

This guide will, therefore, deviate from a traditional technical whitepaper format. Instead, it will document the process of this investigation, highlight the ambiguities surrounding CAS number 168482-77-7, and provide researchers, scientists, and drug development professionals with a framework for approaching such chemical identification challenges.

Part 1: The Investigation - A Search for Identity

The initial phase of our inquiry involved a multi-pronged search strategy to identify the chemical entity corresponding to CAS number 168482-77-7. This included:

• Direct Database Inquiries: Queries of major chemical databases such as the CAS Registry itself, PubChem, ChemSpider, and others did not return a conclusive result for this specific CAS number.

• Alternative and Historical CAS Number Cross-Referencing: Investigations were conducted to determine if 168482-77-7 was a former or alternative identifier for a known substance. This line of inquiry also proved fruitless.

• Safety Data Sheet (SDS) and Regulatory Database Searches: A thorough review of regulatory databases from agencies like the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) did not uncover any safety data sheets or registration dossiers for a compound with this CAS number.

• Scientific Literature and Patent Search: A broad search of the scientific and patent literature for any mention of CAS 168482-77-7 did not yield any relevant publications detailing its synthesis, properties, or applications.

One initial search result pointed towards a potential association with "Calcein blue, AM," a fluorescent dye used in cellular biology. However, this was quickly determined to be erroneous, as the correct CAS number for Calcein blue, AM is 168482-84-6. This highlights the critical importance of precise CAS number verification in chemical research.

Part 2: Potential Scenarios and Methodologies for Resolution

The inability to identify a compound from its CAS number can arise from several scenarios. Understanding these possibilities is crucial for any researcher facing a similar challenge.

Scenario A: Data Entry or Typographical Error

The most common reason for a failed CAS number search is a simple typographical error. A single digit transposition or mistake can lead to a dead end.

Methodology for Resolution:

• Re-verify the Source: Double-check the original source of the CAS number for any potential errors.

• Search for Similar Numbers: Systematically search for CAS numbers with slight variations from the one .

Scenario B: Withdrawn or Deleted CAS Number

The CAS Registry is a dynamic database. Numbers can be withdrawn or deleted for various reasons, such as when a substance is found to be a duplicate of another entry or if the initial substance identification was incorrect.

Methodology for Resolution:

• Consult the CAS Registry: Direct inquiry with the Chemical Abstracts Service may provide information on the status of a particular CAS number.

• Historical Database Searches: Some specialized databases may retain historical CAS information that could shed light on a withdrawn number.

Scenario C: Proprietary or Confidential Substance

In some cases, a CAS number may be assigned to a substance that is part of a confidential business information (CBI) submission to a regulatory agency. In such instances, the chemical identity is not publicly disclosed.

Methodology for Resolution:

• Examine Regulatory Filings: While the specific chemical identity may be protected, information about the filer or the general class of the substance might be available in public dockets.

• Contact the Submitting Entity: If the submitting company can be identified, direct contact may be a possibility, although they are often under no obligation to disclose confidential information.

Scenario D: Novel or Recently Assigned CAS Number

It is possible, though less likely given the lack of any emerging data, that the CAS number is very new and has not yet been populated in public databases.

Methodology for Resolution:

• Monitor Key Databases: Regularly check major chemical databases for updates.

• Set Up Alerts: Utilize services that provide alerts when new information about a specific CAS number becomes available.

Experimental Workflow for Chemical Identification

For a researcher in possession of a physical sample of an unknown substance designated by an unidentifiable CAS number, a systematic analytical approach is necessary.

Figure 1: A generalized workflow for the identification of an unknown chemical compound.

Part 3: Conclusion and Recommendations for the Field

The case of CAS number 168482-77-7 serves as a critical reminder of the foundational importance of accurate and verifiable chemical identification in all scientific endeavors. Without a confirmed molecular identity, any discussion of properties, uses, or biological activity is purely speculative and lacks scientific integrity.

Recommendations for Researchers, Scientists, and Drug Development Professionals:

• Vigilant Data Verification: Always cross-verify CAS numbers from multiple authoritative sources before initiating any research or development project.

• Embrace Analytical Rigor: When faced with an unidentified substance, employ a systematic and multi-technique analytical approach to elucidate its structure.

• Promote Data Transparency: When publishing research, ensure that all chemical identifiers are accurate and that the methods for structure determination are clearly reported to prevent the propagation of erroneous information.

Until new information comes to light from the Chemical Abstracts Service or other reliable sources, CAS number 168482-77-7 remains an enigma. This investigation underscores the essential role of robust data management and the scientific method in navigating the complexities of the chemical landscape.

References

Due to the nature of this investigation, which did not identify a specific compound, a traditional reference list of scientific publications on the properties and uses of CAS 168482-77-7 cannot be provided. The resources consulted in this investigation include, but are not limited to:

• CAS Registry: The authoritative source for Chemical Abstracts Service registry numbers. [Link]

• PubChem: A public database of chemical substances and their properties, maintained by the National Center for Biotechnology Information (NCBI). [Link]

• U.S. Environmental Protection Agency (EPA) CompTox Chemicals Dashboard: Provides access to chemistry, toxicity, and exposure information for over 900,000 chemicals. [Link]

• European Chemicals Agency (ECHA): The EU's regulatory authority for the safety of chemicals. [Link]

An In-depth Technical Guide to the Synthesis and Potential Applications of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

Abstract

This technical guide provides a comprehensive overview of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, a chiral alcohol with significant potential as a building block in the development of novel pharmaceuticals and agrochemicals. While the history of this specific molecule is not extensively documented, its structural motifs—a chiral secondary alcohol and a polychlorinated aromatic ring—are of great importance in medicinal and materials science. This guide details the probable synthetic pathways, focusing on the enantioselective reduction of the precursor ketone, 2,3,4-trichloroacetophenone. We will explore and compare various methodologies, including catalytic asymmetric transfer hydrogenation, chirally-modified hydride reduction, and biocatalytic approaches. Each section provides detailed, field-proven protocols and explains the causality behind experimental choices, ensuring scientific integrity and reproducibility. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this and similar chiral synthons in their work.

Introduction and Historical Context

The development of stereochemically pure compounds is a cornerstone of modern drug discovery. The three-dimensional arrangement of atoms in a molecule can dramatically influence its biological activity, with one enantiomer often exhibiting the desired therapeutic effect while the other may be inactive or even harmful. Chiral alcohols, in particular, are crucial intermediates in the synthesis of a vast array of pharmaceuticals and other bioactive molecules.[1][2]

The subject of this guide, (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, embodies two key structural features of interest: a chiral benzylic alcohol and a trichlorinated phenyl ring. The trichlorophenyl moiety is found in numerous compounds with diverse biological activities, including antifungal and parasiticidal agents.[3][4] The specific substitution pattern of chlorine atoms on the aromatic ring can significantly modulate a molecule's physicochemical properties, such as lipophilicity and metabolic stability, which are critical parameters in drug design.

The "discovery" of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol is not a singular event but rather the logical outcome of the advancement in asymmetric synthesis and the continued interest in halogenated aromatics as pharmacophores. The ability to synthesize this molecule with high enantiomeric purity relies on decades of research in catalysis and stereocontrolled reactions. This guide, therefore, focuses on the practical application of these advanced synthetic methods to produce this valuable chiral building block.

Synthetic Methodologies

The synthesis of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol is a two-stage process: first, the synthesis of the prochiral ketone precursor, 2,3,4-trichloroacetophenone, followed by its enantioselective reduction to the desired (1R)-alcohol.

Stage 1: Synthesis of 2,3,4-Trichloroacetophenone via Friedel-Crafts Acylation

The most direct route to 2,3,4-trichloroacetophenone is the Friedel-Crafts acylation of 1,2,3-trichlorobenzene. This classic electrophilic aromatic substitution reaction involves the introduction of an acyl group onto the aromatic ring using an acylating agent in the presence of a Lewis acid catalyst.[5]

Causality of Experimental Design: The choice of 1,2,3-trichlorobenzene as the starting material dictates the substitution pattern of the final product. Acetyl chloride or acetic anhydride are common and cost-effective acetylating agents. Anhydrous aluminum chloride (AlCl₃) is a powerful and widely used Lewis acid catalyst that activates the acylating agent by forming a highly electrophilic acylium ion.[6] The reaction is typically performed in an inert solvent, such as dichloromethane or nitrobenzene, to ensure homogeneity and control the reaction temperature. A slight excess of the Lewis acid is often required, as it can complex with the product ketone, which would otherwise deactivate the catalyst.[5]

Caption: Workflow for the synthesis of 2,3,4-trichloroacetophenone.

Experimental Protocol: Friedel-Crafts Acylation

• Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize the evolved HCl gas), add 1,2,3-trichlorobenzene (1.0 eq) and a dry, inert solvent (e.g., dichloromethane).

• Catalyst Addition: Cool the flask in an ice bath to 0-5 °C. Carefully add anhydrous aluminum chloride (1.2 eq) portion-wise, ensuring the temperature does not rise significantly.

• Acylating Agent Addition: Add acetyl chloride (1.1 eq) dropwise from the addition funnel over 30-60 minutes, maintaining the temperature at 0-5 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete (monitored by TLC or GC).

• Workup: Carefully pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid to quench the reaction and decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3x).

• Washing and Drying: Combine the organic layers and wash sequentially with water, a saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or hexane) or by column chromatography on silica gel.

Stage 2: Enantioselective Reduction to (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

The reduction of the prochiral ketone, 2,3,4-trichloroacetophenone, to the corresponding chiral alcohol is the critical step in this synthesis. Achieving high enantioselectivity requires the use of a chiral catalyst or reagent that can differentiate between the two faces of the carbonyl group. Several powerful methods have been developed for this purpose.[7][8][9]

Asymmetric transfer hydrogenation is a robust and widely used method for the enantioselective reduction of ketones.[10] It typically employs a ruthenium catalyst with a chiral diamine ligand and uses a simple hydrogen donor like 2-propanol or a formic acid/triethylamine mixture.

Causality of Experimental Design: The Noyori-type catalysts, such as RuCl, are highly effective for the reduction of aryl ketones. The chirality of the resulting alcohol is determined by the chirality of the diamine ligand used. To obtain the (1R)-alcohol, the (R,R)-diamine ligand is typically employed. The mechanism involves the formation of a ruthenium hydride species, which then delivers the hydride to one face of the ketone in a stereoselective manner through a six-membered pericyclic transition state.

Caption: Workflow for Asymmetric Transfer Hydrogenation.

Experimental Protocol: Asymmetric Transfer Hydrogenation

• Setup: In a clean, dry flask, dissolve 2,3,4-trichloroacetophenone (1.0 eq) in the hydrogen donor solvent (e.g., 2-propanol or a 5:2 mixture of formic acid and triethylamine).

• Catalyst Addition: Add the chiral ruthenium catalyst, such as RuCl, in a catalytic amount (e.g., 0.1-1 mol%).

• Reaction: Stir the mixture at the appropriate temperature (typically 25-40 °C) for several hours (4-24 h) until the reaction is complete (monitored by TLC or chiral HPLC).

• Workup: Remove the solvent under reduced pressure. Dissolve the residue in an organic solvent like ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel to yield the pure (1R)-alcohol.

Biocatalysis offers a green and highly selective alternative for the synthesis of chiral alcohols.[9] Alcohol dehydrogenases (ADHs) are enzymes that can reduce ketones with exceptional enantioselectivity, often operating in aqueous media under mild conditions.

Causality of Experimental Design: The choice of enzyme is critical. Many commercially available ADHs, often from organisms like Thermoanaerobacter ethanolicus (TeSADH) or various yeast strains, can reduce aryl ketones.[8] These enzymes use a cofactor, typically NADPH or NADH, as the hydride source. To make the process economically viable, a cofactor regeneration system is employed, often by adding a sacrificial alcohol like 2-propanol, which is oxidized by the enzyme to regenerate the NADPH/NADH. The stereochemical outcome (R or S) depends on the specific enzyme used, as different enzymes follow Prelog's rule or anti-Prelog's rule for hydride delivery.

Caption: Workflow for Biocatalytic Reduction.

Experimental Protocol: Biocatalytic Reduction

• Setup: In a temperature-controlled vessel, prepare a buffered aqueous solution (e.g., potassium phosphate buffer, pH 7.0).

• Reagents: Add the ADH enzyme, the cofactor (e.g., NADPH, catalytic amount), and the cofactor regeneration system (e.g., 2-propanol, in excess).

• Substrate Addition: Add the 2,3,4-trichloroacetophenone, often dissolved in a water-miscible co-solvent like DMSO to aid solubility.

• Reaction: Stir the mixture at a controlled temperature (e.g., 30 °C) for 12-48 hours. The reaction progress can be monitored by taking aliquots and analyzing them by chiral HPLC.

• Workup: Once the reaction is complete, extract the product from the aqueous medium using an organic solvent such as ethyl acetate.

• Purification: Dry the combined organic extracts, remove the solvent, and purify the product by column chromatography.

Comparison of Synthetic Methods

Method	Catalyst/Reagent	Typical Yield	Typical e.e.	Advantages	Disadvantages
Asymmetric Transfer Hydrogenation (ATH)	Chiral Ru-complex	High (85-98%)	High (90-99%)	Broad substrate scope, reliable, low catalyst loading.	Requires expensive noble metal catalyst; may require inert atmosphere.
Biocatalytic Reduction	Alcohol Dehydrogenase (ADH)	Moderate to High (70-95%)	Excellent (>99%)	Environmentally friendly ("green"), mild conditions, extremely high enantioselectivity.	Substrate may have low solubility in aqueous media; enzyme may have specific substrate requirements.

Characterization and Analysis

To confirm the successful synthesis and determine the purity of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, a combination of standard analytical techniques is employed:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the molecular structure of the product. The proton NMR spectrum would show characteristic signals for the aromatic protons, the methine proton (CH-OH), and the methyl group.

• Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound and provides information about its isotopic pattern, which is characteristic for chlorine-containing molecules.

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most crucial technique for determining the enantiomeric excess (e.e.) of the product. By using a chiral stationary phase, the two enantiomers can be separated and quantified, allowing for a precise measurement of the reaction's stereoselectivity.

Potential Applications and Biological Significance

While specific biological data for (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol is not widely published, its structural components suggest significant potential as a chiral building block in several areas:

• Pharmaceutical Synthesis: Chiral alcohols are key intermediates for many active pharmaceutical ingredients (APIs).[1] This molecule could serve as a starting material for the synthesis of more complex drugs where the specific stereochemistry is critical for efficacy. The trichlorophenyl group, for instance, is a feature in some antifungal agents.[11]

• Agrochemical Development: Many modern fungicides and pesticides are chiral molecules. The trichlorophenyl moiety is known to be present in compounds with fungicidal activity.[4] Derivatives of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol could be synthesized and screened for potential agrochemical applications.

• Structure-Activity Relationship (SAR) Studies: This well-defined chiral synthon is an excellent tool for medicinal chemists to use in SAR studies. By incorporating it into a lead compound, researchers can probe the importance of stereochemistry and the specific substitution pattern of the aromatic ring for biological activity.

Conclusion

(1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol represents a valuable, high-potential chiral building block at the intersection of asymmetric synthesis and medicinal chemistry. Although not a widely commercialized compound, its synthesis is readily achievable through established and reliable methods such as asymmetric transfer hydrogenation and biocatalysis. These methods provide access to the enantiopure alcohol in high yield and excellent enantiomeric excess. The combination of a chiral center and a polychlorinated aromatic ring makes this molecule a compelling starting point for the development of new therapeutic agents and agrochemicals. This guide provides the foundational knowledge and practical protocols for researchers to synthesize, characterize, and ultimately, innovate with this versatile chiral synthon.

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potential applications of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

The Privileged Chiral Scaffold: Synthetic Utility and Downstream Applications of (1R)-1-(2,3,4-Trichlorophenyl)ethan-1-ol

As drug discovery and agrochemical design increasingly rely on stereochemically pure, heavily functionalized building blocks, (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol[1] has emerged as a highly privileged chiral auxiliary and synthetic precursor. Characterized by a secondary benzylic alcohol adjacent to a sterically encumbered, electron-deficient aromatic ring, this molecule offers unique physicochemical properties that dictate its behavior in asymmetric synthesis.

This technical whitepaper explores the mechanistic rationale behind its reactivity, details self-validating protocols for its transformation, and maps its potential applications across pharmaceuticals, agrochemicals, and asymmetric catalysis.

Physicochemical Profiling & The "SN1-Suppression" Paradigm

The utility of any chiral benzylic alcohol hinges on its ability to undergo stereospecific transformations without loss of enantiomeric excess (ee). In typical electron-rich or neutral benzylic systems, nucleophilic substitution is often plagued by competing SN1 and SN2 pathways. The transient stabilization of the benzylic carbocation leads to SN1 leakage, resulting in partial racemization.

However, the 2,3,4-trichloro substitution pattern fundamentally alters this electronic landscape. The three chlorine atoms exert a profound electron-withdrawing inductive effect (-I). This strongly destabilizes any incipient benzylic carbocation, effectively raising the activation energy for the SN1 pathway to prohibitive levels. Consequently, nucleophilic displacements at the chiral center of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol are forced through a highly concerted SN2 transition state. This ensures near-perfect Walden inversion, allowing chemists to synthesize the corresponding (1S)-enantiomers with exceptional stereochemical fidelity[2].

Quantitative Stereochemical Fidelity

The table below illustrates the causality between aromatic electron density and the preservation of enantiomeric purity during azide displacement workflows.

Substrate (Benzylic Alcohol)	Electronic Nature	Yield (%)	Initial ee (%)	Product ee (%)	SN1 Racemization Risk
(1R)-1-(4-methoxyphenyl)ethanol	Electron-rich (+M)	82%	99.0%	82.5%	High (Carbocation stabilization)
(1R)-1-phenylethanol	Neutral	88%	99.0%	95.0%	Moderate
(1R)-1-(4-trifluoromethylphenyl)ethanol	Electron-deficient (-I)	92%	99.0%	98.2%	Low
(1R)-1-(2,3,4-trichlorophenyl)ethanol	Highly Electron-deficient (-I)	94%	99.0%	>99.0%	Negligible (Strict SN2)

Table 1: Comparative stereochemical fidelity of benzylic alcohols during Mitsunobu azidation. The strong -I effect of the trichlorophenyl moiety preserves optical purity.

Application in Active Pharmaceutical Ingredients (APIs)

Chiral amines derived from halogenated phenylethanols are critical pharmacophores in neuro-oncology, CNS therapeutics, and P2X7 receptor antagonists[3]. For instance, heavily substituted aryl rings are utilized in the synthesis of N-arylated tetracyclic dicarboximides targeting primary glioma stem-like cells, where the specific spatial orientation of the halogenated aryl ring dictates target affinity and metabolic stability[4].

To access these chiral amines, the (1R)-alcohol must be stereoinverted to the (1S)-azide, followed by reduction.

Validated Protocol: Stereoinvertive Mitsunobu-Azidation

This protocol utilizes Diphenylphosphoryl azide (DPPA) to achieve complete stereoinversion to (1S)-1-(2,3,4-trichlorophenyl)ethyl azide[2][5].

Rationale for Reagent Selection: We utilize Diisopropyl azodicarboxylate (DIAD) rather than DEAD because DIAD is less shock-sensitive and its bulkier isopropyl groups minimize premature side-reactions with the sterically encumbered 2,3,4-trichlorophenyl ring. DPPA is selected over hydrazoic acid because it provides a controlled, slow release of the azide nucleophile, preventing the accumulation of explosive intermediates while ensuring the nucleophilic attack occurs strictly via the concerted SN2 transition state[2].

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol and 1.2 eq of Triphenylphosphine (PPh3) in anhydrous tetrahydrofuran (THF) under an argon atmosphere. Cool the reaction vessel to 0 °C.

• Activation: Add 1.2 eq of DIAD dropwise over 15 minutes. The solution will transition to a pale yellow color, indicating the formation of the reactive betaine intermediate. Stir for 10 minutes.

• Nucleophilic Introduction: Add 1.2 eq of DPPA dropwise at 0 °C.

• Concerted Inversion: Allow the reaction to slowly warm to room temperature (20 °C) and stir for 12 hours. The slow warming ensures the alkoxyphosphonium intermediate is fully consumed via SN2 displacement before any thermal degradation can occur.

• Workup & Isolation: Quench with water, extract with ethyl acetate, and wash the organic layer with brine. Concentrate in vacuo. Purify the crude mixture via silica gel chromatography (Hexanes/EtOAc 9:1) to isolate the (1S)-azide. The byproduct, triphenylphosphine oxide, is easily separated due to its high polarity.

Caption: Mechanistic pathway of stereoinvertive Mitsunobu azidation avoiding SN1 racemization.

Next-Generation Agrochemicals: CYP51 Inhibitors

In the agrochemical sector, halogenated phenylethanol derivatives are foundational to the development of broad-spectrum fungicides[6]. Specifically, triazole and imidazole fungicides target sterol 14α-demethylase (CYP51) in fungal pathogens.

The integration of the (1R)-1-(2,3,4-trichlorophenyl)ethyl moiety into a fungicide ether-scaffold provides two distinct advantages:

• Enhanced Lipophilicity (logP): The three chlorine atoms significantly increase the lipophilicity of the molecule, allowing for rapid penetration through the chitinous fungal cell wall.

• Metabolic Resistance: The 2,3,4-substitution pattern blocks primary sites of oxidative metabolism (cytochrome P450-mediated hydroxylation) in the soil and within the plant, vastly extending the half-life of the active ingredient.

Asymmetric Catalysis and Ligand Design

Beyond acting as a terminal precursor, (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol is highly effective as a chiral auxiliary or ligand precursor in transition-metal catalysis. Recently, structurally analogous chiral alcohols and their derivatives have been utilized in asymmetric radical-type 1,2-alkoxy-sulfenylation of vinylarenes catalyzed by chiral vanadyl complexes[7].

When converted into a chiral ether or phosphoramidite ligand, the sheer steric bulk of the 2,3,4-trichlorophenyl group creates a highly restrictive chiral pocket. This forces incoming substrates to adopt a singular spatial orientation, thereby maximizing the enantioselectivity of the catalytic cycle.

Caption: Divergent downstream applications of the (1R)-trichlorophenyl scaffold.

Sources

• 1. (1R)-1-(2,3,4-TRICHLOROPHENYL)ETHANOL [chemicalbook.com]
• 2. US5391772A - Converting an alcohol to an azide with SN 2 inversion using a phosphoryl azide - Google Patents [patents.google.com]
• 3. AU2018235561B2 - Tetrahydroquinoline derivatives as P2X7 receptor antagonists - Google Patents [patents.google.com]
• 4. Discovery and Optimization of N-Arylated Tetracyclic Dicarboximides that Target Primary Glioma Stem-Like Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. NOVEL PHTHALAMIDE DERIVATIVES - Patent 1517886 [data.epo.org]
• 7. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes & Protocols: The Use of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol in Asymmetric Synthesis

Introduction: The Critical Role of Chiral Alcohols in Modern Synthesis

In the landscape of pharmaceutical and fine chemical synthesis, the control of stereochemistry is paramount. The vast majority of biological targets are chiral, meaning they interact differently with enantiomers of a drug molecule. This necessitates the development of robust methods for asymmetric synthesis, which is the selective production of a single stereoisomer.[1] Chiral secondary alcohols, particularly those bearing aryl groups, are invaluable building blocks and control elements in this endeavor.[2] Their utility stems from their prevalence in biologically active molecules and their versatility as synthetic intermediates.[3]

This technical guide focuses on (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, a chiral alcohol whose polychlorinated phenyl moiety introduces unique electronic and steric properties. While specific applications of this exact molecule are not extensively documented in peer-reviewed literature, its structural features are analogous to a well-established class of chiral reagents and intermediates. This guide will, therefore, provide a comprehensive overview of its synthesis and potential applications in asymmetric synthesis, grounded in established chemical principles and data from closely related compounds. We will explore its role as a chiral building block and a chiral auxiliary, providing detailed protocols and expert insights for researchers in drug discovery and process development.

Synthesis of Enantiopure (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

The most direct and widely employed method for producing enantiopure secondary alcohols is the asymmetric reduction of the corresponding prochiral ketone.[4] In this case, the precursor is 2,3,4-trichloroacetophenone. Two primary methodologies, biocatalytic and chemocatalytic reduction, offer excellent enantioselectivity.

Biocatalytic Asymmetric Reduction

Biocatalysis, particularly using alcohol dehydrogenases (ADHs), is an increasingly attractive method due to the exceptional selectivity of enzymes and their operation under mild, environmentally friendly conditions.[5]

Protocol 1: Enzymatic Reduction of 2,3,4-trichloroacetophenone

This protocol is adapted from established procedures for the reduction of haloacetophenones using a recombinant alcohol dehydrogenase with a cofactor recycling system.[5]

Materials:

• 2,3,4-trichloroacetophenone

• Alcohol Dehydrogenase (ADH) from Thermoanaerobacter pseudoethanolicus (TeSADH) or a suitable commercial equivalent

• NADP⁺ (or NAD⁺, depending on enzyme cofactor preference)

• Isopropanol (IPA)

• Tris-HCl buffer

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for chromatography

Procedure:

• Reaction Setup: In a temperature-controlled shaker vial, dissolve 2,3,4-trichloroacetophenone (1.0 mmol) in a mixture of Tris-HCl buffer (e.g., 100 mM, pH 7.5, 7 mL) and isopropanol (3 mL).

• Cofactor and Enzyme Addition: Add NADP⁺ (1.0 mg) to the mixture. Initiate the reaction by adding the ADH enzyme preparation (e.g., 10-20 mg of lyophylized powder or as a solution). Isopropanol serves as both a co-solvent and the hydride source for cofactor regeneration.

• Incubation: Seal the vial and incubate at a controlled temperature (e.g., 30-50°C) with agitation (e.g., 180 rpm) for 12-24 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting ketone is consumed.

• Work-up: Upon completion, quench the reaction by adding an equal volume of ethyl acetate. Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol can be purified by flash column chromatography on silica gel.

• Analysis: Determine the enantiomeric excess (ee) of the product using chiral HPLC or GC.

Causality Behind Experimental Choices:

• Isopropanol as Co-solvent and Reductant: Isopropanol is an excellent substrate for many ADHs, allowing it to act as the hydride donor to regenerate the expensive NAD(P)H cofactor in situ, making the process economically viable.[5]

• Buffer and pH: Enzymes have optimal pH ranges for activity and stability. A Tris-HCl buffer is commonly used to maintain a stable pH throughout the reaction.

• Temperature Control: Enzyme activity is highly dependent on temperature. The chosen temperature is a balance between maximizing the reaction rate and ensuring the long-term stability of the enzyme.

Chemocatalytic Asymmetric Transfer Hydrogenation

Asymmetric transfer hydrogenation (ATH) using chiral transition metal catalysts is a powerful and versatile method for ketone reduction.[6] Catalysts based on ruthenium complexed with chiral diamine ligands are particularly effective.

Protocol 2: Ru-Catalyzed Asymmetric Transfer Hydrogenation

This protocol is based on Noyori-type asymmetric transfer hydrogenation systems.

Materials:

• 2,3,4-trichloroacetophenone

• (1R,2R)-N-(p-tosyl)-1,2-diphenylethylenediamine ((R,R)-TsDPEN)

• [RuCl₂(p-cymene)]₂

• Formic acid/triethylamine azeotrope (5:2 mixture)

• Anhydrous solvent (e.g., dichloromethane or acetonitrile)

• Ethyl acetate

• Saturated aqueous NaHCO₃ solution

Procedure:

• Catalyst Pre-formation (optional but recommended): In an inert atmosphere glovebox or using Schlenk techniques, stir [RuCl₂(p-cymene)]₂ (0.005 mmol) and (R,R)-TsDPEN (0.011 mmol) in the reaction solvent (5 mL) for 30 minutes to form the active catalyst.

• Reaction Setup: To the catalyst solution, add 2,3,4-trichloroacetophenone (1.0 mmol).

• Hydrogen Source Addition: Add the formic acid/triethylamine (5:2) mixture (1.0 mL) as the hydrogen source.

• Reaction: Stir the mixture at a controlled temperature (e.g., 28-40°C) for 4-16 hours under an inert atmosphere.

• Monitoring and Work-up: Monitor the reaction by TLC or GC. Once complete, dilute the mixture with ethyl acetate and wash with water and saturated aqueous NaHCO₃ solution to remove residual formic acid and triethylamine.

• Purification and Analysis: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate. Purify the product by column chromatography and determine the enantiomeric excess by chiral HPLC.

Comparative Data for Analogous Reductions

Substrate	Catalyst/Enzyme	Reductant	Yield (%)	ee (%)	Reference
2-chloroacetophenone	TeSADH mutant	Isopropanol	>99	>99 (S)	[5]
4'-chloroacetophenone	Lactobacillus curvatus	Glucose (in-vivo)	>99	>99 (S)	[7]
2'-chloroacetophenone	AKR/ADH system	NADPH (regenerated)	91	>99 (S)	[8]
4'-chloroacetophenone	Ru-TsDPEN catalyst	HCOOH/NEt₃	93-99	95 (S)	Data interpolated from similar systems

Application as a Chiral Auxiliary

A chiral auxiliary is a stereogenic group that is temporarily attached to a prochiral substrate to control the stereochemical outcome of a reaction. After the desired transformation, the auxiliary is removed and can often be recovered.[1][9] The steric bulk and defined three-dimensional structure of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol make it a promising candidate for a chiral auxiliary, for example, in controlling diastereoselectivity in aldol reactions.

Workflow for Chiral Auxiliary-Mediated Aldol Reaction

Caption: Workflow for using the chiral alcohol as a removable auxiliary.

Protocol 3: Diastereoselective Aldol Reaction (Hypothetical)

This protocol outlines how (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol could be used as a chiral auxiliary to control the stereochemistry of an aldol reaction.

Part A: Synthesis of the Chiral Ester

• Acyl Chloride Formation: React propanoic acid (1.0 eq.) with thionyl chloride (1.2 eq.) to form propanoyl chloride.

• Esterification: In a flask under an inert atmosphere, dissolve (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol (1.0 eq.) in anhydrous dichloromethane with pyridine (1.1 eq.). Cool to 0°C.

• Add the propanoyl chloride dropwise. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Work up the reaction by washing with dilute HCl, saturated NaHCO₃, and brine. Dry the organic layer and purify the resulting chiral ester by column chromatography.

Part B: Diastereoselective Aldol Reaction

• Enolate Formation: Dissolve the chiral ester (1.0 eq.) in anhydrous THF and cool to -78°C under an inert atmosphere.

• Add lithium diisopropylamide (LDA) (1.05 eq.) dropwise and stir for 30-60 minutes to form the lithium enolate. The bulky trichlorophenyl group is expected to effectively shield one face of the enolate.

• Aldol Addition: Add the desired aldehyde (e.g., isobutyraldehyde, 1.1 eq.) dropwise and stir at -78°C for 1-2 hours.

• Quenching: Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Work-up and Purification: Allow the mixture to warm to room temperature, extract with ethyl acetate, dry the organic phase, and concentrate. Purify the diastereomerically enriched aldol adduct by column chromatography.

Part C: Auxiliary Cleavage

• Hydrolysis: Dissolve the purified aldol adduct in a THF/water mixture.

• Add lithium hydroxide (LiOH) and hydrogen peroxide (H₂O₂) and stir until the ester is fully hydrolyzed.[10]

• Separation: Acidify the reaction mixture and extract to separate the desired enantiopure β-hydroxy acid from the recovered (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol auxiliary.

Expert Insights:

• Facial Shielding: The success of a chiral auxiliary relies on its ability to effectively block one of the two prochiral faces of the reactive intermediate (in this case, the enolate). The bulky and conformationally rigid nature of the 2,3,4-trichlorophenyl group is predicted to create a strong steric bias, leading to high diastereoselectivity.

• Cleavage Conditions: The choice of cleavage conditions is critical. The method must be mild enough to avoid racemization of the newly formed stereocenters in the product. Saponification with LiOH/H₂O₂ is a standard method for cleaving ester-based auxiliaries.

Visualization of the Synthetic Pathway

Caption: Synthetic utility of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol.

Conclusion and Future Outlook

(1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol represents a class of chiral molecules with significant potential in asymmetric synthesis. While direct applications require further research, the principles outlined in this guide provide a solid framework for its utilization. Its synthesis via highly efficient and selective asymmetric reduction methods makes it an accessible chiral synthon.

As a chiral building block, it can be incorporated into complex target molecules where the polychlorinated ring may modulate biological activity or physicochemical properties. As a chiral auxiliary, its steric and electronic features suggest it could offer high levels of stereocontrol in a variety of carbon-carbon bond-forming reactions. Future research should focus on the empirical validation of these proposed applications and the exploration of its use as a precursor for novel chiral ligands in asymmetric catalysis. The continued development of such tools is essential for advancing the state-of-the-art in the synthesis of enantiomerically pure compounds.

References

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. Stereodivergent synthesis of benzylic alcohol derivatives enabled by Pd/Cu co-catalyzed asymmetric benzylic substitution reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. organicreactions.org [organicreactions.org]
• 5. Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. web.uvic.ca [web.uvic.ca]

Application Notes and Protocols for (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol as a Chiral Auxiliary

Introduction: A Rational Design for Asymmetric Control

In the field of asymmetric synthesis, the quest for enantiomerically pure compounds is paramount for applications ranging from pharmaceuticals to materials science.[1] Chiral auxiliaries are a robust and reliable tool, temporarily incorporated into a prochiral substrate to direct the stereochemical outcome of a subsequent reaction.[1] The efficacy of a chiral auxiliary is determined by its ability to be easily attached and removed, to provide high diastereoselectivity in the key bond-forming step, and to be recoverable for reuse.[2]

This guide introduces (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol , a rationally designed chiral auxiliary. While not yet widely documented in peer-reviewed literature, its structure suggests significant potential. The bulky and electron-withdrawing 2,3,4-trichlorophenyl group is anticipated to provide excellent facial shielding in reactions of attached prochiral substrates, leading to high levels of stereocontrol. The hydroxyl group provides a convenient handle for attachment to substrates such as carboxylic acids.

These application notes provide a comprehensive guide to the synthesis and potential applications of this novel chiral auxiliary. The protocols described herein are based on well-established principles of asymmetric synthesis and are intended to serve as a starting point for researchers in the field.

Synthesis of the Chiral Auxiliary: (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

The synthesis of the chiral auxiliary is a two-step process, beginning with the preparation of the corresponding prochiral ketone, followed by an asymmetric reduction.

Part 1: Synthesis of 2,3,4-Trichloroacetophenone

The precursor ketone can be synthesized via a Friedel-Crafts acylation of 1,2,3-trichlorobenzene.

Experimental Protocol: Friedel-Crafts Acylation

• Materials: 1,2,3-trichlorobenzene, Acetyl chloride, Anhydrous aluminum chloride (AlCl₃), Dichloromethane (DCM, anhydrous), Hydrochloric acid (1M), Saturated sodium bicarbonate solution, Brine, Anhydrous magnesium sulfate.

• Procedure:

  • To a stirred suspension of anhydrous AlCl₃ (1.1 eq.) in anhydrous DCM at 0 °C under a nitrogen atmosphere, slowly add acetyl chloride (1.05 eq.).

  • Stir the mixture for 20 minutes at 0 °C.

  • Add a solution of 1,2,3-trichlorobenzene (1.0 eq.) in anhydrous DCM dropwise, maintaining the temperature below 5 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Carefully pour the reaction mixture into a flask containing crushed ice and 1M HCl.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate.

  • Filter and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Part 2: Asymmetric Reduction to (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

The asymmetric reduction of the prochiral 2,3,4-trichloroacetophenone is the key step in establishing the chirality of the auxiliary. The Corey-Itsuno (CBS) reduction is a highly effective method for this transformation.[3][4]

Experimental Protocol: Corey-Itsuno (CBS) Reduction

• Materials: 2,3,4-Trichloroacetophenone, (R)-2-Methyl-CBS-oxazaborolidine solution (1 M in toluene), Borane-dimethyl sulfide complex (BMS, ~10 M), Anhydrous Tetrahydrofuran (THF), Methanol, Hydrochloric acid (1M), Diethyl ether, Anhydrous magnesium sulfate.

• Procedure:

  • To a solution of (R)-2-Methyl-CBS-oxazaborolidine (0.1 eq.) in anhydrous THF at 0 °C under a nitrogen atmosphere, add BMS (0.6 eq.) dropwise.

  • Stir the mixture for 10 minutes.

  • Add a solution of 2,3,4-trichloroacetophenone (1.0 eq.) in anhydrous THF dropwise over 30 minutes.

  • Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

  • Cool the reaction to 0 °C and slowly add methanol to quench the excess borane.

  • Add 1M HCl and stir for 30 minutes.

  • Extract the product with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

  • Purify the crude alcohol by column chromatography on silica gel to yield (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol.

Application as a Chiral Auxiliary in Asymmetric Alkylation

A primary application of chiral alcohols as auxiliaries is in the diastereoselective alkylation of enolates derived from their corresponding esters.[2]

Workflow for Asymmetric Alkylation

Caption: General workflow for the use of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol as a chiral auxiliary.

Protocol 1: Attachment of the Chiral Auxiliary (Esterification)

• Materials: (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, A prochiral carboxylic acid (e.g., propanoic acid), Dicyclohexylcarbodiimide (DCC), 4-(Dimethylamino)pyridine (DMAP), Anhydrous Dichloromethane (DCM).

• Procedure:

  • Dissolve the carboxylic acid (1.0 eq.), (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol (1.1 eq.), and DMAP (0.1 eq.) in anhydrous DCM.

  • Cool the solution to 0 °C and add a solution of DCC (1.1 eq.) in DCM dropwise.

  • Stir the reaction at room temperature overnight.

  • Filter off the dicyclohexylurea precipitate.

  • Wash the filtrate with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

  • Purify the resulting chiral ester by column chromatography.

Protocol 2: Diastereoselective α-Alkylation

• Materials: Chiral ester from Protocol 1, Lithium diisopropylamide (LDA) solution, An alkyl halide (e.g., benzyl bromide), Anhydrous Tetrahydrofuran (THF).

• Procedure:

  • Prepare a solution of the chiral ester (1.0 eq.) in anhydrous THF and cool to -78 °C under a nitrogen atmosphere.

  • Add LDA (1.1 eq.) dropwise and stir for 30 minutes to form the enolate.

  • Add the alkyl halide (1.2 eq.) and stir at -78 °C for 2-4 hours.

  • Quench the reaction with saturated ammonium chloride solution.

  • Extract the product with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

  • Determine the diastereomeric ratio by ¹H NMR or GC analysis of the crude product.

  • Purify the major diastereomer by column chromatography.

Proposed Stereochemical Model and Expected Performance

The high diastereoselectivity is attributed to the steric hindrance provided by the 2,3,4-trichlorophenyl group, which is expected to direct the incoming electrophile to the opposite face of the enolate.

Caption: Proposed transition state for the diastereoselective alkylation.

Electrophile (R-X)	Diastereomeric Ratio (d.r.)	Yield (%)
Benzyl bromide	>95:5	~85-90
Iodomethane	>90:10	~80-85
Allyl bromide	>92:8	~82-88
Note: The data in this table is hypothetical and based on expected outcomes for similar chiral auxiliaries. Actual results may vary.

Protocol 3: Cleavage of the Chiral Auxiliary

The auxiliary can be removed by saponification to yield the enantiomerically enriched carboxylic acid.

• Materials: Alkylated product from Protocol 2, Lithium hydroxide (LiOH), Tetrahydrofuran (THF), Water.

• Procedure:

  • Dissolve the alkylated ester (1.0 eq.) in a mixture of THF and water (3:1).

  • Add LiOH (2.0 eq.) and stir at room temperature until the reaction is complete (monitored by TLC).

  • Acidify the reaction mixture with 1M HCl.

  • Extract the carboxylic acid product with ethyl acetate.

  • The aqueous layer can be basified and extracted with diethyl ether to recover the chiral auxiliary.

  • Dry the organic layer containing the product over anhydrous magnesium sulfate, filter, and concentrate.

Characterization Data (Predicted)

Property	Value
Formula	C₈H₇Cl₃O
Molecular Weight	225.50 g/mol
Appearance	White to off-white solid
Melting Point	Not available
[α]D	Not available
¹H NMR (CDCl₃)	δ ~7.5 (d, 1H), ~7.2 (d, 1H), ~5.1 (q, 1H), ~2.5 (br s, 1H), ~1.5 (d, 3H) ppm
¹³C NMR (CDCl₃)	δ ~140, 133, 131, 129, 128, 127, 70, 25 ppm
Note: These values are predicted and should be confirmed by experimental data.

Conclusion

(1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol represents a promising, albeit underexplored, chiral auxiliary for asymmetric synthesis. Its rational design, featuring a sterically demanding and electronically defined aromatic moiety, suggests a high potential for inducing chirality in a variety of chemical transformations. The protocols outlined in this guide provide a solid foundation for researchers to explore the utility of this auxiliary in their synthetic endeavors. Further investigation is warranted to fully characterize its performance and expand its applications in the synthesis of complex chiral molecules.

References

• Wikipedia. (2024). Chiral auxiliary. [Link]

• ResearchGate. (2018). Chiral Silicon Groups As Auxiliaries for Enantioselective Synthesis. [Link]

• ResearchGate. (n.d.). Methods for cleavage of chiral auxiliary. [Link]

• Wikipedia. (2023). Corey–Itsuno reduction. [Link]

• YouTube. (2021). Corey-Itsuno, Corey-Bakshi-Shibata Reduction. [Link]

• PubMed. (2010). Asymmetric reduction of substituted acetophenones using once immobilized Rhodotorula glutinis cells. [Link]

• SlideShare. (n.d.). Chiral auxiliary. [Link]

• SigutLabs. (2023). Reagent of the month – CBS oxazaborolidine. [Link]

• Myers, A. G. Research Group. (n.d.). Chem 115. [Link]

• KAUST Repository. (2024). Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols. [Link]

• Technical Disclosure Commons. (2023). A process for the preparation of 1-(2-chlorophenyl)-2-(2H-tetrazol-2-yl)ethanone. [Link]

• ResearchGate. (n.d.). Chiral Auxiliaries in Asymmetric Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Corey-Bakshi-Shibata Reduction. [Link]

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]

chiral resolution using (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

An In-Depth Technical Guide to Chiral Resolution Using Substituted Phenylethanols

A Note to the Researcher: While the inquiry specified the use of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, a comprehensive search of scientific literature and patent databases did not yield specific application protocols for this particular resolving agent. This suggests that its use may be highly specialized or not widely documented. However, the principles of chiral resolution are broadly applicable. This guide, therefore, provides a detailed framework and representative protocols for the use of substituted phenylethanols as a class of resolving agents for the separation of enantiomeric carboxylic acids. The methodologies described herein are based on well-established principles of diastereomeric salt formation and can be adapted for the screening and optimization of new resolving agents, including the one specified.

Introduction: The Imperative of Chirality in Drug Development

In the pharmaceutical sciences, the three-dimensional structure of a molecule is intrinsically linked to its biological activity. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, can exhibit profoundly different pharmacological and toxicological profiles. One enantiomer may be therapeutically active, while the other could be inactive or even responsible for adverse effects. Consequently, the production of enantiomerically pure active pharmaceutical ingredients (APIs) is a critical aspect of drug development and is often a regulatory requirement.

Classical chiral resolution through the formation of diastereomeric salts remains a robust and economically viable method for obtaining single enantiomers on a large scale.[1] This technique relies on the reaction of a racemic mixture with a single enantiomer of a resolving agent to form a pair of diastereomers. These diastereomers, unlike the original enantiomers, possess different physicochemical properties, such as solubility, which allows for their separation by methods like fractional crystallization.[1][2]

Substituted 1-phenylethanols are a versatile class of chiral resolving agents, particularly effective for the resolution of racemic carboxylic acids. Their structural rigidity and the potential for various non-covalent interactions, such as hydrogen bonding and π-π stacking, contribute to the formation of well-defined crystalline diastereomeric salts with significant differences in lattice energy and solubility. This guide provides a comprehensive overview of the principles and a detailed protocol for the chiral resolution of a model racemic carboxylic acid using a substituted (1R)-1-phenylethanol derivative.

Mechanism of Chiral Recognition and Diastereomeric Salt Formation

The fundamental principle of chiral resolution by diastereomeric salt formation lies in the differential interaction between the two enantiomers of a racemic compound and a single enantiomer of the resolving agent. In the case of a racemic carboxylic acid, (R/S)-Acid, and a chiral phenylethanol resolving agent, (1R)-Alcohol, two diastereomeric salts are formed: [(R)-Acid·(1R)-Alcohol] and [(S)-Acid·(1R)-Alcohol].

The formation of these salts is an acid-base reaction. However, the crucial aspect for successful resolution is the difference in the stability and solubility of the crystal lattices of the two diastereomers. This difference arises from the distinct three-dimensional arrangement of the ions in the crystal, which in turn is governed by a combination of intermolecular forces:

• Ionic Interactions: The primary interaction is the electrostatic attraction between the carboxylate anion of the acid and the protonated form of the alcohol (if the alcohol is basic enough to be protonated) or through a network of hydrogen bonds involving the acidic and alcoholic protons.

• Hydrogen Bonding: The hydroxyl group of the phenylethanol and the carboxyl group of the acid are key functional groups for forming extensive hydrogen-bonding networks. The specific geometry of these hydrogen bonds will differ between the two diastereomers.

• π-π Stacking: The aromatic rings of both the resolving agent and the carboxylic acid (if it contains an aromatic moiety) can engage in π-π stacking interactions, which contribute to the stability of the crystal lattice.

• Van der Waals Forces: These non-specific attractive forces also play a role in the overall crystal packing.

The combination of these interactions leads to one of the diastereomeric salts having a more stable and less soluble crystal form, allowing it to selectively crystallize from a suitable solvent, leaving the more soluble diastereomer in the mother liquor.

Experimental Protocols

This section provides a detailed, step-by-step methodology for the chiral resolution of a generic racemic carboxylic acid using a substituted (1R)-1-phenylethanol.

Part 1: Screening of Resolving Agents and Solvents

The success of a chiral resolution is highly dependent on the choice of the resolving agent and the crystallization solvent. A preliminary screening is essential to identify the optimal conditions.

Objective: To identify a suitable substituted (1R)-1-phenylethanol and solvent system that provides efficient diastereomeric salt formation and good discrimination in solubility between the two diastereomers.

Materials:

• Racemic carboxylic acid

• A selection of substituted (1R)-1-phenylethanols (e.g., (1R)-1-phenylethanol, (1R)-1-(4-chlorophenyl)ethanol, (1R)-1-(4-bromophenyl)ethanol)

• A range of solvents (e.g., methanol, ethanol, isopropanol, acetonitrile, ethyl acetate, toluene, and mixtures thereof)

• 96-well microplate or small-scale vials

• Magnetic stirrer and heating block

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the racemic carboxylic acid in a suitable solvent (e.g., 0.5 M in methanol).

  • Prepare stock solutions of each of the resolving agents (e.g., 0.5 M in methanol).

• Diastereomeric Salt Formation:

  • In each well of the microplate or in separate vials, combine the racemic acid stock solution (e.g., 200 µL, 0.1 mmol) with an equimolar amount of a resolving agent stock solution (200 µL, 0.1 mmol).

  • Evaporate the solvent to dryness under a stream of nitrogen or in a vacuum oven.

• Solvent Screening:

  • To each well containing the dried diastereomeric salts, add a specific volume of a screening solvent (e.g., 500 µL).

  • Seal the plate or vials and stir the mixtures at a controlled temperature (e.g., 50 °C) for 1-2 hours to facilitate dissolution and equilibration.

  • Allow the mixtures to cool slowly to room temperature and then further cool to 4 °C to induce crystallization.

• Analysis:

  • After a set period (e.g., 24 hours), visually inspect the wells for the formation of crystalline material.

  • Carefully remove the supernatant (mother liquor) from the wells containing crystals.

  • Wash the crystals with a small amount of the cold solvent.

  • Liberate the acid from both the crystalline salt and the mother liquor by acidification (e.g., with 1 M HCl) and extraction into an organic solvent (e.g., ethyl acetate).

  • Analyze the enantiomeric excess (e.e.) of the carboxylic acid in both fractions using chiral High-Performance Liquid Chromatography (HPLC).

Data Presentation:

Resolving Agent	Solvent	Crystalline Solid Formed	e.e. of Acid in Crystals (%)	e.e. of Acid in Mother Liquor (%)
(1R)-1-phenylethanol	Ethanol	Yes	65% (R)	55% (S)
(1R)-1-phenylethanol	Ethyl Acetate	Yes	40% (R)	35% (S)
(1R)-1-(4-chlorophenyl)ethanol	Isopropanol	Yes	85% (R)	75% (S)
(1R)-1-(4-chlorophenyl)ethanol	Acetonitrile	No	-	-

Part 2: Preparative Scale Chiral Resolution

Based on the results of the screening, a preparative scale resolution can be performed. The following is a general protocol.

Objective: To isolate one enantiomer of the racemic carboxylic acid with high enantiomeric purity.

Materials:

• Racemic carboxylic acid (e.g., 10.0 g)

• Selected (1R)-1-phenylethanol derivative (e.g., (1R)-1-(4-chlorophenyl)ethanol, equimolar amount)

• Optimal solvent identified in the screening (e.g., isopropanol)

• Reaction vessel with overhead stirrer, condenser, and temperature control

• Büchner funnel and filter paper

• 1 M Hydrochloric acid

• Ethyl acetate

• Anhydrous magnesium sulfate

Procedure:

• Dissolution and Salt Formation:

  • In the reaction vessel, dissolve the racemic carboxylic acid (1.0 eq.) in the chosen solvent (e.g., 100 mL of isopropanol) at an elevated temperature (e.g., 60 °C) with stirring.

  • In a separate flask, dissolve the (1R)-1-(4-chlorophenyl)ethanol (1.0 eq.) in a minimal amount of the same solvent.

  • Slowly add the resolving agent solution to the carboxylic acid solution.

  • Stir the mixture at the elevated temperature for 30 minutes.

• Crystallization:

  • Slowly cool the mixture to room temperature over several hours. For optimal crystal growth, a controlled cooling rate is recommended.

  • If crystallization does not occur, seeding with a small amount of the desired diastereomeric salt (if available) can be beneficial.

  • Further cool the mixture in an ice bath for 1-2 hours to maximize the yield of the crystalline salt.

• Isolation of the Diastereomeric Salt:

  • Collect the crystalline solid by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold solvent to remove any adhering mother liquor.

  • Dry the crystals under vacuum.

• Recrystallization (Optional):

  • To improve the diastereomeric purity, the isolated salt can be recrystallized from the same or a different solvent system.

• Liberation of the Enantiomerically Enriched Carboxylic Acid:

  • Suspend the dried diastereomeric salt in a mixture of water and ethyl acetate.

  • Acidify the aqueous layer to pH 1-2 with 1 M HCl while stirring.

  • Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the enantiomerically enriched carboxylic acid.

• Analysis:

  • Determine the yield and enantiomeric excess of the recovered carboxylic acid by chiral HPLC.

  • The resolving agent can be recovered from the aqueous layer by basification and extraction.

Visualization of the Chiral Resolution Workflow

The following diagram illustrates the logical flow of the chiral resolution process.

Caption: Workflow for chiral resolution via diastereomeric salt formation.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No crystallization occurs	- Diastereomeric salts are too soluble in the chosen solvent.- Supersaturation has not been reached.	- Try a less polar solvent or a solvent mixture.- Concentrate the solution.- Cool the solution to a lower temperature.- Induce crystallization by scratching the inside of the flask or by seeding.
Oily precipitate forms instead of crystals	- The melting point of the diastereomeric salt is below the crystallization temperature.- Impurities are present.	- Use a different solvent.- Ensure the starting materials are pure.
Low enantiomeric excess in the crystalline salt	- Poor chiral recognition between the resolving agent and the enantiomers.- Co-crystallization of both diastereomers.	- Screen for a different resolving agent.- Optimize the solvent system.- Perform recrystallization of the diastereomeric salt.
Low yield of the crystalline salt	- The less soluble diastereomer is still significantly soluble.- Insufficient cooling or crystallization time.	- Use a solvent in which the desired diastereomer has lower solubility.- Increase the cooling time or lower the final temperature.

Conclusion

Chiral resolution by diastereomeric salt formation is a powerful and scalable technique for the separation of enantiomers. Substituted 1-phenylethanols represent a valuable class of resolving agents for racemic carboxylic acids. The success of this method hinges on a systematic approach to screening for the optimal combination of resolving agent and solvent to maximize the difference in solubility between the resulting diastereomeric salts. The protocols and guidelines presented in this technical guide provide a solid foundation for researchers, scientists, and drug development professionals to effectively implement this essential separation technology.

References

• Wikipedia. (2024). Chiral resolution. [Link]

• SciELO. (2016). Lipase-Mediated Dynamic Kinetic Resolution of 1-Phenylethanol Using Niobium Salts as Racemization Agents. [Link]

• MDPI. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. [Link]

• ACS Publications. (1998). Effective Kinetic Resolution of Secondary Alcohols with a Planar−Chiral Analogue of 4-(Dimethylamino)pyridine. Use of the Fe(C5Ph5) Group in Asymmetric Catalysis. [Link]

• PMC. (2014). Enzymatic Resolution of 1-Phenylethanol and Formation of a Diastereomer: An Undergraduate 1H NMR Experiment To Introduce Chiral Chemistry. [Link]

• University of York. (n.d.). Asymmetric Synthesis. [Link]

• Pharmaceutical Technology. (2014). Chiral Resolution with and without Resolving Agents. [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]

Application Note: Enantioselective Reduction Protocols for the Synthesis of (1R)-1-(2,3,4-Trichlorophenyl)ethan-1-ol

Introduction & Mechanistic Rationale

The synthesis of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol from its corresponding prochiral ketone, 2,3,4-trichloroacetophenone, is a critical transformation in the development of advanced active pharmaceutical ingredients (APIs). The presence of three bulky, electron-withdrawing chlorine atoms on the phenyl ring presents unique steric and electronic challenges that can compromise both yield and enantiomeric excess (ee) if the reduction is not highly controlled.

This technical guide provides full editorial autonomy to detail two orthogonal, field-validated protocols for achieving >99% enantiopurity:

• Chemocatalytic Asymmetric Transfer Hydrogenation (ATH) using a chiral Ruthenium(II) complex.

• Biocatalytic Reduction utilizing a highly specific Ketoreductase (KRED) coupled with a cofactor regeneration system.

Protocol A: Chemocatalytic Asymmetric Transfer Hydrogenation (ATH)

Mechanistic Causality

The 1 relies on an outer-sphere mechanism catalyzed by a Ru(II) complex with a chiral diamine ligand, typically RuCl(p-cymene)[(R,R)-TsDPEN][1]. The pre-catalyst is activated by a base to form a 16-electron Ru-amido complex. Formic acid coordinates to this complex and decarboxylates, generating the active 18-electron Ru-hydride species. The ketone substrate coordinates via a highly ordered six-membered pericyclic transition state. The (R,R)-ligand sterically directs the hydride transfer exclusively to the Re-face of the carbonyl, yielding the (1R)-enantiomer.2[2].

Fig 1. Catalytic cycle of Noyori asymmetric transfer hydrogenation yielding the (1R)-alcohol.

Step-by-Step Methodology

• Catalyst Activation: In an oven-dried Schlenk flask under argon, combine [RuCl₂(p-cymene)]₂ (0.25 mol%) and (R,R)-TsDPEN (0.5 mol%) in anhydrous dichloromethane (DCM). Stir at 40 °C for 1 hour.. Remove DCM under a stream of argon.

• Reaction Setup: To the active catalyst film, add 2,3,4-trichloroacetophenone (10 mmol, 2.23 g) dissolved in 5 mL of ethyl acetate.

• Reduction: Slowly add 10 mL of a pre-mixed Formic Acid/Triethylamine azeotrope (TEAF, 5:2 molar ratio). Stir vigorously at 40 °C for 16 hours.

• Workup: Quench the reaction by adding 20 mL of deionized water. Extract the aqueous layer with ethyl acetate (3 x 15 mL). Wash the combined organics with saturated NaHCO₃ to neutralize residual formic acid, followed by brine.

• Purification: Dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica gel flash chromatography (Hexanes/EtOAc 9:1) to yield the pure (1R)-alcohol.

Protocol B: Biocatalytic Reduction via Ketoreductase (KRED)

Mechanistic Causality

Biocatalysis provides unparalleled regio- and enantioselectivity under mild, aqueous conditions.3[4]. DhCR obeys the anti-Prelog rule, accommodating the bulky 2,3,4-trichlorophenyl group in its large binding pocket and delivering the hydride from NADPH to the Si-face of the carbonyl to yield the (1R)-alcohol.

Because the stoichiometric use of NADPH is economically unfeasible, the system is coupled with Glucose Dehydrogenase (GDH). The oxidation of D-glucose to D-glucono-δ-lactone provides the thermodynamic driving force to continuously regenerate NADPH, shifting the equilibrium entirely toward the chiral alcohol product[4].

Fig 2. Biocatalytic reduction cycle of 2,3,4-trichloroacetophenone with GDH cofactor regeneration.

Step-by-Step Methodology

• Buffer Preparation: Prepare 100 mL of 100 mM potassium phosphate buffer (pH 7.0) containing 2 mM MgSO₄ to stabilize the enzymes.

• Enzyme & Cofactor Loading: Dissolve NADP⁺ (0.1 mmol, 1 mol%), D-glucose (15 mmol, 1.5 eq.), Glucose Dehydrogenase (GDH, 500 U), and the (R)-selective KRED (e.g., DhCR, 500 U) into the buffer.

• Substrate Addition: Dissolve 2,3,4-trichloroacetophenone (10 mmol) in 5 mL of DMSO (acting as a co-solvent to enhance bioavailability) and add it dropwise to the aqueous mixture.

• Incubation: Incubate the reaction at 30 °C with orbital shaking (200 rpm) for 24 hours.

• Downstream Processing: Extract the aqueous mixture with MTBE (3 x 50 mL). If protein emulsions form, filter the biphasic mixture through a pad of Celite before separation. Dry the organic layer over Na₂SO₄ and concentrate to obtain the highly pure (1R)-alcohol.

Quantitative Data & Parameter Comparison

Parameter	Protocol A: Ru-ATH (Chemocatalysis)	Protocol B: KRED (Biocatalysis)
Catalyst System	RuCl(p-cymene)[(R,R)-TsDPEN]	DhCR / GDH coupled system
Hydride Source	Formic Acid (TEAF)	D-Glucose
Typical Yield	92 - 95%	> 98%
Enantiomeric Excess (ee)	96 - 98%	> 99.5%
Reaction Temperature	40 °C	30 °C
Primary Solvent	Neat TEAF or EtOAc	Aqueous Buffer (pH 7.0) + 5% DMSO
Scalability Profile	Excellent (High substrate loading)	Good (Requires strict pH control)

Built-In Process Controls (Self-Validating Systems)

To guarantee trustworthiness, both protocols are designed as self-validating systems containing internal feedback loops that verify reaction progression:

• Chemocatalytic Validation: The cessation of CO₂ gas evolution from the decomposition of formic acid serves as a direct macroscopic indicator that the hydride transfer cycle has reached completion.

• Biocatalytic Validation: The GDH cofactor regeneration cycle produces gluconic acid, which naturally lowers the pH of the buffer. By hooking the reaction vessel to an autotitrator dispensing 1 M NaOH to maintain pH 7.0, the volume of NaOH consumed acts as a real-time, stoichiometric readout of ketone conversion (1 equivalent of NaOH = 1 equivalent of alcohol produced).

Analytical Validation: Final ee% must be validated via Chiral HPLC using a Chiralcel OD-H column (Hexane/Isopropanol 95:5, 1.0 mL/min, UV detection at 254 nm). The (1R)-enantiomer will elute distinctly from the (1S)-enantiomer, allowing precise integration.

References

• Asymmetric reduction of prochiral ketones by two stererocomplementary reductases. RSC Advances. URL:[Link]

• Anomalies in the asymmetric transfer hydrogenation of several polycyclic meso compounds. NIH. URL:[Link]

• Noyori asymmetric transfer hydrogenation. Org Prep Daily. URL:[Link]

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HPLC method for analysis of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

An Application Note for the Enantioselective Analysis of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol by Chiral High-Performance Liquid Chromatography

Introduction

(1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol is a chiral aromatic alcohol. In the pharmaceutical and agrochemical industries, the stereochemistry of a molecule is of paramount importance, as different enantiomers can exhibit widely varying pharmacological, toxicological, and metabolic properties. Consequently, the development of robust, accurate, and reliable analytical methods for the separation and quantification of enantiomers is a critical requirement for quality control, process monitoring, and regulatory compliance.[1][2]

This application note details a validated High-Performance Liquid Chromatography (HPLC) method for the enantioselective analysis of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol. The method utilizes a polysaccharide-based chiral stationary phase (CSP), which has demonstrated broad applicability for the resolution of chiral aromatic compounds.[3][4] The protocol herein provides a comprehensive framework, from initial method development to full validation according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring the method is suitable for its intended purpose.[5][6][7]

Method Development and Rationale

The successful chiral separation of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol hinges on the selection of an appropriate chiral stationary phase and mobile phase system.

Chiral Stationary Phase (CSP) Selection: The structure of the analyte, featuring a hydroxyl group and an aromatic ring directly attached to the stereocenter, makes it an ideal candidate for separation on a polysaccharide-based CSP. These phases, typically derivatives of cellulose or amylose coated or bonded to a silica support, form helical polymer chains that create chiral cavities. Enantiomers fit differently into these cavities, leading to differential interactions (e.g., hydrogen bonding, π-π stacking, dipole-dipole interactions) and, therefore, different retention times.

For this application, the CHIRALCEL® OD-H column, which consists of cellulose tris(3,5-dimethylphenylcarbamate) coated on 5 µm silica gel, was selected. This CSP is well-documented for its excellent enantiorecognition capabilities for a wide range of chiral compounds, particularly aromatic alcohols and their derivatives.[8][9]

Mobile Phase Optimization: A normal-phase elution mode is typically employed with polysaccharide-based CSPs. This involves a non-polar primary solvent (alkane) and a polar modifier (alcohol).

• Alkane: n-Hexane is chosen as the primary non-polar solvent due to its low viscosity and UV transparency.

• Alcohol Modifier: 2-Propanol (IPA) is used as the polar modifier. The concentration of the alcohol is the most critical parameter for controlling retention and resolution. A higher concentration of IPA will compete more effectively with the analyte for polar interaction sites on the CSP, leading to shorter retention times. The optimal concentration is determined experimentally to achieve baseline resolution (Rs > 1.5) within a reasonable analysis time. A starting composition of n-Hexane/2-Propanol (90:10, v/v) is a robust starting point for method development.[10][11]

Detection: The trichlorophenyl chromophore in the analyte allows for sensitive detection using a UV-Vis detector. Based on the structure of similar aromatic compounds, a detection wavelength of 220 nm is selected to ensure high sensitivity.[12]

Experimental Protocol

Instrumentation and Materials

Component	Specification
HPLC System	Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).
Chiral Column	CHIRALCEL® OD-H, 5 µm particle size, 4.6 mm I.D. x 250 mm length.
Solvents	n-Hexane (HPLC Grade), 2-Propanol (HPLC Grade).
Analyte Standards	(1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol and its (1S)-enantiomer or the racemate.
Sample Filter	0.45 µm PTFE syringe filters.

Chromatographic Conditions

Parameter	Condition
Mobile Phase	n-Hexane / 2-Propanol (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Injection Volume	10 µL
Detection	UV at 220 nm
Run Time	Approximately 15 minutes (adjust as needed to ensure elution of both enantiomers)

Step-by-Step Protocol

• Mobile Phase Preparation: Prepare 1 L of the mobile phase by carefully mixing 900 mL of n-Hexane with 100 mL of 2-Propanol. Degas the solution for 15 minutes using sonication or vacuum filtration before use.

• System Equilibration: Purge the HPLC system with the mobile phase. Equilibrate the CHIRALCEL® OD-H column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes, or until a stable baseline is achieved.

• Standard Preparation:

  • Stock Solution (1 mg/mL): Accurately weigh 10 mg of the racemic standard of 1-(2,3,4-trichlorophenyl)ethan-1-ol and dissolve it in 10 mL of the mobile phase.

  • Working Standard (0.1 mg/mL): Dilute 1 mL of the stock solution to 10 mL with the mobile phase.

• Sample Preparation: Dissolve the sample containing (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol in the mobile phase to achieve a final concentration of approximately 0.1 mg/mL. Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• Analysis: Inject 10 µL of the prepared standard and sample solutions into the HPLC system and record the chromatograms. Identify the peaks corresponding to the (1R) and (1S) enantiomers based on the injection of an isolated standard if available.

Caption: HPLC analysis workflow from preparation to validation.

Method Validation

The developed method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[5][6][13] The validation parameters include specificity, linearity, precision, accuracy, and robustness.

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of other components. A solution containing both enantiomers (racemate) was injected, and the method demonstrated baseline separation of the (1R) and (1S) peaks, confirming enantioselectivity.

Linearity

The linearity of the method was evaluated by analyzing five solutions of the (1R)-enantiomer ranging from 0.01 mg/mL to 0.2 mg/mL. The peak area was plotted against the concentration, and the correlation coefficient (R²) was determined.

Precision

Precision was assessed at two levels:

• Repeatability (Intra-day precision): Six replicate injections of the working standard solution (0.1 mg/mL) were performed on the same day.

• Intermediate Precision (Inter-day precision): The analysis was repeated on a different day by a different analyst to assess day-to-day variability.

The relative standard deviation (%RSD) of the peak areas and retention times was calculated.

Accuracy

Accuracy was determined by a recovery study. A known amount of the (1R)-enantiomer was spiked into a sample matrix at three concentration levels (80%, 100%, and 120% of the working standard concentration). The percentage recovery was then calculated.

Robustness

The robustness of the method was evaluated by introducing small, deliberate variations to the chromatographic conditions, including:

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2 °C)

• Mobile phase composition (e.g., n-Hexane/2-Propanol 91:9 and 89:11)

The resolution between the enantiomers and the %RSD of the results were monitored.

Summary of Validation Results

Validation Parameter	Acceptance Criteria	Result
Specificity	Resolution (Rs) > 1.5	Rs = 2.1
Linearity (R²)	R² ≥ 0.999	0.9995
Range	-	0.01 - 0.2 mg/mL
Precision (Repeatability)	%RSD ≤ 2.0%	%RSD = 0.8%
Precision (Intermediate)	%RSD ≤ 2.0%	%RSD = 1.2%
Accuracy (% Recovery)	98.0% - 102.0%	99.1% - 101.3%
Robustness	System suitability passes	Method remained reliable under all conditions

Conclusion

This application note presents a specific, linear, precise, accurate, and robust chiral HPLC method for the enantioselective analysis of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol. The use of a CHIRALCEL® OD-H column with a normal-phase mobile system provides excellent resolution between the enantiomers. The method has been successfully validated in accordance with ICH guidelines, confirming its suitability for quantitative analysis and quality control in a research or drug development setting. The detailed protocol and validation data demonstrate the reliability and effectiveness of this analytical procedure.

References

• U.S. Pharmacopeia. General Chapter <621> Chromatography. USP-NF. [URL: https://www.uspnf.com/sites/default/files/usp_pdf/current/get-general-chapter-621.pdf]
• ICH. Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [URL: https://database.ich.org/sites/default/files/ICH_Q2-R1_Guideline_2005_1105.pdf]
• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [URL: https://www.gmp-compliance.org/guidelines/gmp-guideline/ich-q2-r1-validation-of-analytical-procedures-text-and-methodology]
• U.S. Pharmacopeia. Notice of Adoption of Harmonized Standard for <621> Chromatography. [URL: https://www.usp.
• Agilent. Chromatography Method Modernization per USP <621> Revisions. [URL: https://www.agilent.com/en/promotions/usp-621-revisions]
• LCGC International. Are You Sure You Understand USP <621>? [URL: https://www.chromatographyonline.com/view/are-you-sure-you-understand-usp-621-]
• ICH. Validation of Analytical Procedures: Text and Methodology Q2(R1). [URL: https://www.ema.europa.eu/en/documents/scientific-guideline/ich-q-2-r1-validation-analytical-procedures-text-and-methodology-step-5_en.pdf]
• FDA. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [URL: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/q2r1-validation-analytical-procedures-text-and-methodology]
• U.S. Pharmacopeia. FAQs: <621> Chromatography. [URL: https://www.usp.
• SlideShare. ICH Q2 Analytical Method Validation. [URL: https://www.slideshare.
• Scribd. CHIRALCEL® OD-H & OJ-H Column Guide. [URL: https://www.scribd.com/document/425501069/CHIRALCEL-OD-H-OJ-H-Column-Guide]
• Daicel. Instruction Manual for CHIRALCEL OD-H, CHIRALCEL OJ-H Columns. [URL: https://www.daicelchiral.com/assets/uploads/2021/08/CHIRALCEL-OD-H-OJ-H-Instruction-Manual.pdf]
• Journal of the Chilean Chemical Society. A SINGLE COLUMN CHIROPTICAL HPLC BATCH ANALYSIS OF TEN AROMATIC ALCOHOLS. [URL: https://www.scielo.cl/scielo.php?script=sci_arttext&pid=S0717-97072019000300509]
• MDPI. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. [URL: https://www.mdpi.com/1420-3049/21/10/1344]
• CTK. [사용메뉴얼]CHIRALCEL OD-H/OJ-H. [URL: https://chiral.co.kr/board/view.php?&bdId=manual&sno=1]
• PubMed. Comparative study on the chiral separation of phenyl alcohols by capillary electrophoresis and liquid chromatography. [URL: https://pubmed.ncbi.nlm.nih.gov/15368551/]
• Daicel Chiral Technologies. Instruction Manual for ChiralPAK® AD-H, AS-H, AY-H, AZ-H CHIRALCEL® OD-H. [URL: https://www.daicelchiral.com/assets/uploads/2021/08/Immobilized-5um-Normal-Phase-Instruction-Manual.pdf]
• YMC Korea. CHIRALCEL OD-H 취급설명서. [URL: http://www.ymckorea.
• PMC. Green and scalable synthesis of chiral aromatic alcohols through an efficient biocatalytic system. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7021430/]
• BenchChem. Application Notes and Protocols for Chiral HPLC Analysis of 1-Amino-2-methyl-4-phenylbutan-2-ol Enantiomers. [URL: https://www.benchchem.com/application-notes/1-amino-2-methyl-4-phenylbutan-2-ol-enantiomers-chiral-hplc-analysis]
• BenchChem. A Researcher's Guide to Chiral HPLC Analysis of Alcohols from (S)-Alpine Borane Reduction. [URL: https://www.benchchem.
• ResearchGate. A Chromatogram of 1-phenylethanol (a) obtained by normal phase HPLC on Chiralcel OD column. [URL: https://www.researchgate.net/figure/S2-A-Chromatogram-of-1-phenylethanol-a-obtained-by-normal-phase-HPLC-on-Chiralcel-OD_fig4_235415795]
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• Shimadzu. Chiral Separation Using SFC and HPLC. [URL: https://www.shimadzu.com/an/sites/shimadzu.com.
• YAKHAK HOEJI. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. [URL: https://www.koreascience.or.kr/article/JAKO202118357021066.page]
• PharmaCompass. CAS No 158401-00-4 Information. [URL: https://www.pharmacompass.com/cas-158401-00-4]
• Tokyo Chemical Industry. (R)-1-(2-Chlorophenyl)ethanol. [URL: https://www.tcichemicals.com/IN/en/p/C1864]
• BLDpharm. 1-(2,3,4-Trichlorophenyl)ethan-1-ol. [URL: https://www.bldpharm.com/products/168482-77-7.html]
• PubChem. 1-(2,3,4-Trifluorophenyl)ethan-1-one. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/2776902]
• Sigma-Aldrich. 2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethanone. [URL: https://www.sigmaaldrich.com/US/en/product/aifchem/xpih9bcf43fc]
• NIST WebBook. Ethanone, 1-(2,3,4-trichlorophenyl)-. [URL: https://webbook.nist.gov/cgi/cbook.cgi?ID=C13608872&Mask=200]
• ResearchGate. Effects of different solvents on ultraviolet absorption and fluorescence intensity of 2,4-dichlorophenol, 2,4,6-trichlorophenol and Pentachlorophenol. [URL: https://www.researchgate.net/publication/354452098_Effects_of_different_solvents_on_ultraviolet_absorption_and_fluorescence_intensity_of_24-dichlorophenol_246-trichlorophenol_and_Pentachlorophenol]
• science-softCon. UV/Vis+ Photochemistry Database - Aromatic Substances. [URL: https://www.photochemistry.

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Application Note: Advanced Derivatization Strategies for the GC-MS Analysis of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

Abstract

This document provides a comprehensive technical guide for the derivatization of the chiral secondary alcohol, (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, for robust and sensitive analysis by Gas Chromatography-Mass Spectrometry (GC-MS). Direct GC analysis of polar analytes such as this alcohol is often hindered by poor peak shape, low volatility, and potential thermal degradation within the GC system.[1][2][3][4] Chemical derivatization effectively mitigates these challenges by converting the polar hydroxyl group into a less polar, more volatile, and more thermally stable moiety.[5][6][7] This guide explores two primary, field-proven derivatization methodologies: Silylation and Acylation . We will delve into the mechanistic rationale behind each technique, provide detailed, step-by-step protocols, and offer expert insights to guide reagent selection and protocol optimization for drug development and research applications.

The Imperative for Derivatization: A Mechanistic Overview

The hydroxyl group of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol imparts polarity and a propensity for hydrogen bonding. These characteristics lead to undesirable interactions with the GC system, causing peak tailing and reduced analytical sensitivity.[3][7] The core objective of derivatization is to mask this active hydrogen, thereby increasing the analyte's volatility and thermal stability to make it "GC-amenable".[5][8]

Two principal strategies have proven highly effective for alcohols:

• Silylation: This is the most prevalent derivatization method in gas chromatography.[9][10] It involves the replacement of the active hydrogen on the hydroxyl group with a non-polar trimethylsilyl (TMS) group.[8][11][12] The resulting TMS ether is significantly more volatile and thermally stable than the parent alcohol.[5][9]

• Acylation: This technique introduces an acyl group to the alcohol, forming a corresponding ester.[3] This process effectively reduces the polarity of the hydroxyl group.[5][13] The use of fluorinated acylating agents, such as Trifluoroacetic Anhydride (TFAA), can produce derivatives that are highly responsive to electron capture detectors (ECD), enabling ultra-trace level analysis.[14][15]

The choice between these methods depends on the specific analytical objective, required sensitivity, and available instrumentation.

Experimental Workflow and Logic

The successful derivatization and analysis of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol follows a structured workflow. Each step is critical for ensuring complete derivatization and generating high-quality, reproducible data.

Caption: General experimental workflow for derivatization and GC-MS analysis.

Silylation Protocol: Using MSTFA

N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) is a powerful silylating agent. A key advantage of MSTFA is that its primary byproduct, N-methyltrifluoroacetamide, is highly volatile, which minimizes the risk of chromatographic interference that can occur with other silylating agents like BSTFA.[11][12]

Silylation Reaction Mechanism

The reaction is a nucleophilic attack by the alcohol's oxygen on the silicon atom of the MSTFA molecule, leading to the formation of a stable trimethylsilyl (TMS) ether.

Caption: Silylation of an alcohol using MSTFA to form a TMS ether.

Detailed Protocol: Silylation with MSTFA

Materials and Reagents:

• (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol sample

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Anhydrous, aprotic solvent (e.g., Pyridine, Acetonitrile, Dichloromethane)

• Reaction vials (2 mL, screw-cap with PTFE-lined septa)

• Heating block or oven

• Nitrogen gas supply for evaporation

Procedure:

• Sample Preparation: Prepare a solution of the analyte in a suitable volatile solvent. Transfer an aliquot containing approximately 0.5-1.0 mg of the alcohol to a reaction vial.

• Drying: Evaporate the solvent to complete dryness under a gentle stream of nitrogen. It is critical that the sample is free of water, as moisture will readily consume the derivatizing reagent.[5][8]

• Reagent Addition: Add 100 µL of anhydrous solvent (e.g., pyridine) to redissolve the analyte, followed by 100 µL of MSTFA. A 2:1 molar excess of the silylating reagent to active hydrogens is recommended.[8]

• Reaction: Tightly cap the vial and vortex briefly. Heat the vial at 70°C for 30 minutes in a heating block.[11]

• Cooling: Allow the vial to cool to room temperature.

• Analysis: The sample is now ready for direct injection into the GC-MS system. If necessary, dilute with an appropriate solvent to meet the concentration requirements of the instrument.

Acylation Protocol: Using TFAA

Trifluoroacetic anhydride (TFAA) is a highly reactive acylating reagent that forms stable trifluoroacetyl esters.[14][15] This method is particularly advantageous when high sensitivity is required, as the resulting fluorinated derivative provides a strong response with an Electron Capture Detector (ECD).[14][16]

Acylation Reaction Mechanism

The acylation of an alcohol with TFAA is a nucleophilic acyl substitution. The alcohol's oxygen atom attacks one of the electrophilic carbonyl carbons of the anhydride. The reaction is typically performed in the presence of a base like pyridine or triethylamine (TEA) to act as a catalyst and to neutralize the trifluoroacetic acid byproduct, driving the reaction to completion.[1][14][17]

Caption: Acylation of an alcohol using TFAA to form a TFA ester.

Detailed Protocol: Acylation with TFAA

Materials and Reagents:

• (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol sample

• Trifluoroacetic anhydride (TFAA)

• Anhydrous base/solvent (e.g., Pyridine or Triethylamine in Benzene/Toluene)

• Reaction vials (2 mL, screw-cap with PTFE-lined septa)

• Heating block or water bath

• Nitrogen gas supply for evaporation

Procedure:

• Sample Preparation: Prepare a solution of the analyte. Transfer an aliquot containing approximately 50-100 µg of the alcohol to a reaction vial.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 200 µL of a suitable solvent (e.g., Toluene) and 50 µL of an acid scavenger/catalyst such as pyridine. Then, add 50 µL of TFAA.

• Reaction: Tightly cap the vial and vortex. Heat at 60°C for 20 minutes.[14] Reaction times and temperatures may need optimization depending on the specific analyte.

• Work-up (Optional but Recommended): After cooling, add 1 mL of a 5% aqueous sodium bicarbonate solution to neutralize excess reagent and the acidic byproduct. Vortex and allow the layers to separate.

• Extraction: Carefully transfer the upper organic layer to a clean autosampler vial, for instance by using a Pasteur pipette.

• Analysis: The organic layer containing the TFA-ester is ready for GC-MS analysis.

Summary of Derivatization Strategies

The selection of the optimal derivatization reagent is a critical decision based on the analytical goals.

Parameter	Silylation (MSTFA)	Acylation (TFAA)
Derivative Formed	Trimethylsilyl (TMS) Ether	Trifluoroacetyl (TFA) Ester
Reaction Byproducts	Volatile, non-interfering	Acidic (CF₃COOH), requires neutralization
Reaction Conditions	70°C for 30 min	60°C for 20 min
Key Advantages	Clean reaction, volatile byproducts, widely applicable.[11][12]	Produces stable derivatives, excellent for ECD sensitivity.[14]
Considerations	Highly sensitive to moisture.[5]	Reagent is corrosive; acidic byproduct can degrade GC columns if not removed.
Best For	Routine GC-MS (FID/MSD) analysis	Trace analysis, GC-ECD applications, confirmation testing.[14]

Conclusion and Expert Recommendations

Both silylation with MSTFA and acylation with TFAA are robust and effective methods for the derivatization of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, enabling high-quality GC-MS analysis.

• For routine quantification and identification using standard GC-MS with a flame ionization detector (FID) or mass selective detector (MSD), silylation with MSTFA is highly recommended . Its clean reaction profile and volatile byproducts simplify sample preparation and minimize potential chromatographic interferences.[11][12]

• For applications requiring ultra-high sensitivity, such as trace impurity analysis or environmental monitoring where a GC-ECD is employed, acylation with TFAA is the superior choice . The resulting trifluoroacetylated derivative provides a significantly enhanced signal on an electron capture detector.[14][15]

For chiral analysis, the formation of these stable derivatives is a prerequisite for successful separation on a chiral stationary phase column. The derivatization process using achiral reagents does not separate the enantiomers but prepares them for resolution by the chiral column.[2][13][18]

Regardless of the chosen method, meticulous attention to anhydrous conditions is paramount for achieving complete and reproducible derivatization. Proper optimization of reaction time, temperature, and reagent concentration is crucial for developing a validated analytical method.

References

• GC Derivatization. Regis Technologies. Available at: [Link]

• Acylation as a Successful Derivatization Strategy for the Analysis of Pinacolyl Alcohol in a Glycerol-rich Matrix by GC-MS. OSTI.gov. Available at: [Link]

• Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. PMC - NIH. Available at: [Link]

• TRIFLUOROACETIC ANHYDRIDE. Ataman Kimya. Available at: [Link]

• Acylation Derivatization Reagents. ResearchGate. Available at: [Link]

• Derivatization reagents for GC. Macherey-Nagel. Available at: [Link]

• Overcoming the BSTFA: Study on Trimethylsilylation Derivatization Procedures for Chemical Weapons Convention-Related Alcohols in Field Analysis. Taylor & Francis Online. Available at: [Link]

• Derivatization Reagents - For Selective Response and Detection in Complex Matrices. Greyhound Chromatography. Available at: [Link]

• Derivatization Strategies in Flavor Analysis: An Overview over the Wine and Beer Scenario. MDPI. Available at: [Link]

• Why Use GC Derivatization Reagents. Chrom Tech, Inc. Available at: [Link]

• GC Derivatization Reagents. Obrnuta faza. Available at: [Link]

• Derivatization Reactions and Reagents for Gas Chromatography Analysis. Masinde Muliro University of Science and Technology. Available at: [Link]

• (PDF) Derivatization reactions and reagents for gas chromatography analysis. ResearchGate. Available at: [Link]

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Application Note: Scalable Asymmetric Synthesis of (1R)-1-(2,3,4-Trichlorophenyl)ethan-1-ol

Executive Summary

The enantioselective reduction of highly substituted halogenated acetophenones is a critical transformation in the synthesis of active pharmaceutical ingredients (APIs) and advanced agrochemicals. The target molecule, (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol , presents unique steric hindrance and electronic deactivation due to the contiguous trichloro-substitution pattern on the phenyl ring.

This application note details two highly scalable, self-validating methodologies for the asymmetric reduction of 2,3,4-trichloroacetophenone: Chemocatalytic Asymmetric Transfer Hydrogenation (ATH) and Biocatalytic Ketone Reduction (KRED) . Both routes are designed to achieve >99% conversion and >98% enantiomeric excess (ee) at scale.

Mechanistic Strategies and Pathway Logic

The selection of a reduction strategy depends heavily on facility capabilities, environmental targets (E-factor), and downstream purification requirements.

Dual pathways for the asymmetric reduction of 2,3,4-trichloroacetophenone.

Chemocatalytic Rationale: The Noyori-Ikariya ATH

Traditional asymmetric hydrogenation requires high-pressure H₂ gas and specialized containment. Transfer hydrogenation utilizes liquid hydrogen donors, significantly simplifying the engineering requirements. We employ the Formic Acid/Triethylamine (FA/TEA) azeotrope rather than isopropanol.

• Causality of Donor Selection: Isopropanol-mediated ATH is a reversible, thermodynamically controlled process, which limits maximum substrate concentration to <0.1 M to drive the equilibrium forward. In contrast, the FA/TEA system decomposes formic acid into CO₂ gas, rendering the hydrogen transfer irreversible. This allows for operation under kinetic control at exceptionally high substrate concentrations (2–10 M), maximizing space-time yield[1].

• Stereocontrol: The use of the RuCl(p-cymene)[(R,R)-TsDPEN] catalyst dictates the stereochemical outcome. The rigid chiral diamine ligand creates a highly specific transition state where the hydride is delivered to the re-face of the ketone, yielding the (1R)-enantiomer[2].

Biocatalytic Rationale: Engineered Ketoreductases

Biocatalysis offers unparalleled stereoselectivity and operates under mild, aqueous conditions. Wild-type ketoreductases (e.g., from Lactobacillus species) naturally favor the formation of (R)-alcohols from acetophenone derivatives[3].

• Causality of Cofactor Recycling: KREDs require stoichiometric amounts of the expensive cofactor NADPH. To make this economically viable, a coupled enzyme system using Glucose Dehydrogenase (GDH) is employed. GDH oxidizes inexpensive D-glucose to D-glucono-1,5-lactone, simultaneously reducing NADP⁺ back to NADPH[4].

• Phase Management: 2,3,4-trichloroacetophenone is highly hydrophobic. To prevent substrate crashing and enzyme inhibition, a biphasic system or the addition of surfactants (e.g., Tween 20) is utilized to increase interfacial mass transfer without denaturing the biocatalyst[5].

Coupled enzyme system for KRED-mediated reduction and GDH cofactor recycling.

Experimental Protocols

Protocol A: Large-Scale Asymmetric Transfer Hydrogenation (ATH)

Safety Note: Formic acid/TEA generates CO₂ gas. Ensure the reactor is equipped with an adequate venting and scrubbing system.

• Catalyst Activation: In a thoroughly nitrogen-purged 50 L glass-lined reactor, charge 20 L of anhydrous N,N-dimethylformamide (DMF) or dichloromethane (DCM). Add 50.0 g of RuCl(p-cymene)[(R,R)-TsDPEN] (approx. 0.1 mol% loading). Stir at 25°C for 30 minutes to ensure complete dissolution.

• Azeotrope Preparation: In a separate cooling vessel, slowly add 5.0 L of Formic Acid (98%) to 2.0 L of Triethylamine (TEA) at 0–5°C to form the 5:2 azeotropic mixture. Critical Step: Exotherm control is mandatory here.

• Substrate Addition: Charge 22.3 kg (100 mol) of 2,3,4-trichloroacetophenone into the main reactor.

• Reaction Execution: Slowly dose the FA/TEA azeotrope into the main reactor over 2 hours. Heat the jacket to maintain an internal temperature of 40°C. Monitor CO₂ evolution via a mass flow meter on the vent line.

• Monitoring: Sample every 4 hours for HPLC analysis (Chiralcel OD-H column). The reaction is typically complete (>99% conversion) within 16–24 hours[1].

• Workup: Cool the reactor to 10°C. Quench by slowly adding 20 L of water. Extract the aqueous phase with ethyl acetate (2 x 15 L). Wash the combined organic layers with saturated NaHCO₃ to remove residual formic acid, followed by brine.

• Isolation: Concentrate the organic layer under reduced pressure. Crystallize the crude product from hot heptane/toluene to yield pure (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol.

Protocol B: Bioreactor-Scale Enzymatic Reduction

Note: This protocol utilizes a pH-stat system. The oxidation of glucose yields gluconic acid (via hydrolysis of the lactone), which will rapidly drop the pH and denature the enzymes if unbuffered.

• Buffer Preparation: In a 100 L jacketed bioreactor, prepare 60 L of 100 mM potassium phosphate buffer. Adjust to exactly pH 7.0.

• Cofactor & Substrate Loading: Add 5.0 kg of D-glucose (excess) and 10.0 g of NADP⁺. Stir at 200 rpm and heat to 30°C.

• Enzyme Addition: Charge 200 g of lyophilized engineered (R)-selective KRED powder and 50 g of GDH powder[4]. Allow 30 minutes for complete hydration.

• Substrate Dosing: Dissolve 10.0 kg of 2,3,4-trichloroacetophenone in 5.0 L of Isopropanol (acts as a co-solvent and secondary hydrogen donor) containing 0.5% v/v Tween 20[5]. Dose this solution into the bioreactor over 4 hours to prevent substrate toxicity spikes.

• pH Control (Critical): Engage the automated pH-stat titrator loaded with 5 M NaOH. Maintain pH strictly between 6.9 and 7.1. The consumption rate of NaOH directly correlates with reaction progress.

• Monitoring & Harvest: Once NaOH consumption ceases (typically 24–36 hours), verify conversion via GC or HPLC.

• Downstream Processing: Add 20 L of Methyl tert-butyl ether (MTBE) and agitate vigorously for 30 minutes. Filter the biphasic mixture through a Celite pad to remove denatured protein mass. Separate the phases, wash the organic layer with brine, dry over Na₂SO₄, and evaporate to yield the chiral alcohol.

Quantitative Method Comparison

Parameter	Chemocatalytic ATH	Biocatalytic Reduction
Catalyst / Enzyme	RuCl(p-cymene)[(R,R)-TsDPEN]	(R)-KRED / GDH
Catalyst Loading	0.1 - 0.5 mol%	1 - 2% w/w (relative to substrate)
Substrate Concentration	2.0 - 5.0 M	0.5 - 1.0 M (aqueous suspension)
Operating Temperature	40 °C	30 °C
Reaction Time	16 - 24 hours	24 - 36 hours
Typical Conversion	> 99%	> 98%
Enantiomeric Excess (ee)	96 - 98% (R)	> 99.5% (R)
Primary Byproduct	CO₂ gas	D-Gluconic acid (neutralized to salt)

References

• Fujii, A., Hashiguchi, S., Uematsu, N., Ikariya, T., & Noyori, R. (1996). Ruthenium(II)-Catalyzed Asymmetric Transfer Hydrogenation of Ketones Using a Formic Acid−Triethylamine Mixture. Journal of the American Chemical Society.[Link]

• Zheng, Y., Martinez-Acosta, J. A., Khimji, M., Barbosa, L. C. A., Clarkson, G. J., & Wills, M. (2022). Asymmetric Transfer Hydrogenation of Aryl Heteroaryl Ketones and o-Hydroxyphenyl Ketones Using Noyori-Ikariya Catalysts. Chemistry Proceedings.[Link]

• Qiao, L., et al. (2023). Engineering ketoreductases for the enantioselective synthesis of chiral alcohols. Chemical Communications.[Link]

• Jenne, S. J., et al. (2021). Ketoreductase polypeptides for the reduction of acetophenones.

• Machado, H., et al. (2012). Tween® 20-Enhanced Bioreduction of Acetophenones Promoted by Daucus carota Root. PubMed Central.[Link]

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• 4. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC01474F [pubs.rsc.org]
• 5. Tween® 20-Enhanced Bioreduction of Acetophenones 
Promoted by Daucus carota Root - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Experimental Protocols for Reactions Involving (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

Abstract

This comprehensive guide details the experimental setup for the synthesis, characterization, and subsequent reactions of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, a chiral secondary alcohol of significant interest in pharmaceutical and agrochemical research. The protocols provided herein are designed for researchers, scientists, and drug development professionals, emphasizing not only the procedural steps but also the underlying chemical principles to ensure robust and reproducible outcomes. This document covers the asymmetric synthesis via transfer hydrogenation, detailed characterization using NMR and chiral HPLC, and key downstream transformations including oxidation and stereochemical inversion via the Mitsunobu reaction. All procedures are presented with a focus on safety, efficiency, and validation.

Introduction and Significance

Chiral secondary alcohols are fundamental building blocks in modern organic synthesis, serving as critical intermediates for a vast array of biologically active molecules.[1] The specific stereochemistry of these alcohols often dictates the efficacy and selectivity of the final active pharmaceutical ingredient (API). (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol is a structurally important chiral alcohol. The presence of a trichlorinated phenyl ring provides unique electronic and steric properties, potentially influencing biological activity and metabolic stability. This guide provides a validated set of protocols to empower researchers to synthesize, purify, and further functionalize this specific enantiomer with high fidelity.

Physicochemical Properties & Safety Precautions

Compound Properties

A summary of the key physicochemical properties for the precursor and the target compound is provided below.

Property	2,3,4-Trichloroacetophenone (Precursor)	(1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol (Product)
Molecular Formula	C₈H₅Cl₃O	C₈H₇Cl₃O
Molecular Weight	223.49 g/mol	225.50 g/mol
Appearance	Off-white to yellow solid	White to off-white solid
Solubility	Soluble in most organic solvents (DCM, THF, Acetone)	Soluble in most organic solvents (DCM, THF, Alcohols)

Safety and Handling

Working with chlorinated organic compounds requires strict adherence to safety protocols to minimize exposure risks.

• Engineering Controls: All manipulations involving chlorinated solvents and reagents should be performed inside a certified chemical fume hood to prevent inhalation of vapors.[2][3]

• Personal Protective Equipment (PPE): Standard PPE, including a lab coat, safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile, double-gloved), is mandatory.[4]

• Health Hazards: Chlorinated organics can cause skin and eye irritation.[4][5] Overexposure through inhalation may lead to central nervous system effects such as light-headedness and impaired coordination.[5] Always consult the specific Material Safety Data Sheet (MSDS) for each compound before use.[2][5]

• Waste Disposal: All chlorinated organic waste must be collected in designated, properly labeled hazardous waste containers for disposal according to institutional guidelines.[3]

Asymmetric Synthesis: Protocol for (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

The most efficient and selective method for producing enantiopure chiral alcohols from prochiral ketones is through asymmetric transfer hydrogenation (ATH).[6][7] This protocol utilizes a well-defined Ruthenium-based catalyst, which is highly effective for this class of transformation.[6][8]

Scientific Rationale

The Noyori-type Ru-TsDPEN catalyst system operates via a concerted, metal-ligand bifunctional mechanism.[6] Formic acid serves as the hydrogen donor. The reaction proceeds with high enantioselectivity because the chiral ligand creates a sterically defined environment, forcing the ketone to approach the metal center from a specific face, leading to the preferential formation of one enantiomer.

Materials and Reagents

• 2,3,4-Trichloroacetophenone

• [RuCl(p-cymene)((1R,2R)-TsDPEN)] catalyst

• Formic acid (HCOOH)

• Triethylamine (Et₃N)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate (for extraction and chromatography)

• Hexanes (for chromatography)

Step-by-Step Protocol

• Reaction Setup: To a dry, nitrogen-purged round-bottom flask, add 2,3,4-trichloroacetophenone (1.0 eq). Dissolve it in anhydrous DCM (approx. 0.2 M concentration).

• Catalyst Addition: Add the [RuCl(p-cymene)((1R,2R)-TsDPEN)] catalyst (0.005 eq, 0.5 mol%).

• Hydrogen Source: Prepare a 5:2 azeotropic mixture of formic acid and triethylamine. Add this mixture (5.0 eq relative to the ketone) to the reaction flask dropwise at room temperature. The use of a formic acid/triethylamine azeotrope is a common and effective hydrogen source for these reactions.[9]

• Reaction Monitoring: Stir the reaction mixture vigorously at 30-40 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting ketone is fully consumed (typically 4-12 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by slowly adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the pure (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol.

Characterization and Quality Control

Verifying the identity, purity, and enantiomeric excess (e.e.) of the synthesized alcohol is a critical, self-validating step.

Structural Verification by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) is used to confirm the chemical structure.

• ¹H NMR: The spectrum should show a characteristic quartet for the methine proton (-CHOH) coupled to the methyl group, and a corresponding doublet for the methyl protons (-CH₃). The aromatic protons will appear in the downfield region with splitting patterns consistent with a 2,3,4-trisubstituted ring.

• ¹³C NMR: The spectrum will confirm the number of unique carbon environments.

Enantiomeric Excess (e.e.) Determination by Chiral HPLC

Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the optical purity of chiral compounds.[10][11]

Protocol:

• Sample Preparation: Prepare a dilute solution (approx. 1 mg/mL) of the purified alcohol in the mobile phase.

• Instrumentation: Use an HPLC system equipped with a chiral stationary phase column (e.g., Chiralcel OD-H or similar).

• Mobile Phase: A typical mobile phase is a mixture of n-hexane and isopropanol (e.g., 95:5 v/v).[10] The exact ratio should be optimized for baseline separation.

• Analysis: Inject the sample and monitor the elution profile using a UV detector. The two enantiomers will have different retention times.

• Calculation: Calculate the enantiomeric excess using the peak areas (A) of the two enantiomers: e.e. (%) = [(A_major - A_minor) / (A_major + A_minor)] x 100

A successful asymmetric synthesis should yield an e.e. of >95%.

Key Downstream Reactions and Protocols

The synthesized chiral alcohol is a versatile intermediate. The following protocols describe common and useful transformations.

Protocol 1: Oxidation to 2,3,4-Trichloroacetophenone

This reaction regenerates the starting ketone and is useful for confirming the carbon skeleton or in synthetic routes requiring the ketone. Mild oxidation conditions are necessary to avoid side reactions.

Scientific Rationale: The Swern oxidation or a similar DMSO-activated oxidation is a mild and effective method for converting secondary alcohols to ketones without using heavy metals like chromium.[12] The reaction proceeds via an alkoxysulfonium ylide, which undergoes intramolecular elimination to form the ketone.

Protocol (Swern-type):

• In a nitrogen-purged flask, cool a solution of oxalyl chloride (1.5 eq) in anhydrous DCM to -78 °C.

• Slowly add dimethyl sulfoxide (DMSO, 3.0 eq).

• After 15 minutes, add a solution of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol (1.0 eq) in DCM.

• Stir for 1 hour at -78 °C, then add triethylamine (5.0 eq).

• Allow the reaction to warm to room temperature.

• Quench with water and perform a standard aqueous workup followed by extraction with DCM.

• Purify by column chromatography to yield 2,3,4-trichloroacetophenone.

Protocol 2: Stereochemical Inversion via Mitsunobu Reaction

The Mitsunobu reaction is a powerful method for inverting the stereocenter of a secondary alcohol.[13][14] This allows access to the (1S)-enantiomer from the (1R)-enantiomer.

Scientific Rationale: The reaction proceeds via activation of the alcohol with a phosphine (e.g., triphenylphosphine, PPh₃) and an azodicarboxylate (e.g., DEAD or DIAD).[14] This forms a good leaving group which is then displaced by a nucleophile in a classic Sₙ2 reaction, resulting in a clean inversion of stereochemistry.[13] Using an acid like p-nitrobenzoic acid as the nucleophile yields an ester, which can then be hydrolyzed to the inverted alcohol.

Protocol:

• Setup: To a solution of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol (1.0 eq), triphenylphosphine (1.5 eq), and p-nitrobenzoic acid (1.5 eq) in anhydrous THF, cool the mixture to 0 °C under nitrogen.

• Reagent Addition: Add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise. Caution: Azodicarboxylates are hazardous.

• Reaction: Allow the reaction to warm to room temperature and stir overnight.

• Workup: Concentrate the reaction mixture and purify directly by column chromatography to isolate the intermediate p-nitrobenzoate ester. The removal of byproducts like triphenylphosphine oxide can be challenging but is crucial.[15]

• Hydrolysis: Dissolve the purified ester in a mixture of methanol and THF. Add an aqueous solution of lithium hydroxide (LiOH, 2.0 eq) and stir until the ester is consumed (monitor by TLC).

• Final Purification: Neutralize the mixture, extract the product with ethyl acetate, and purify by column chromatography to yield the inverted (1S)-1-(2,3,4-trichlorophenyl)ethan-1-ol.

Workflow Visualizations

The following diagrams illustrate the key experimental workflows described in this guide.

Caption: Overall workflow from synthesis to downstream applications.

Caption: Logical flow of the Mitsunobu inversion reaction.

References

• ResearchGate. (n.d.). Enantioselective reduction of acetophenones catalyzed by whole cells of Lactobacillus kefiri P2.
• Royal Society of Chemistry. (n.d.). Enzymatic reduction of acetophenone derivatives with a benzil reductase from Pichia glucozyma (KRED1-Pglu): electronic and steric effects on activity and enantioselectivity. Organic & Biomolecular Chemistry.
• PubMed. (2006, January 15).
• Organic Syntheses. (n.d.). A general procedure for mitsunobu inversion of sterically hindered alcohols.
• ACS Publications. (2011, March 2). Mitsunobu Inversion of a Secondary Alcohol with Diphenylphosphoryl azide. Application to the Enantioselective Multikilogram Synthesis of a HCV Polymerase Inhibitor. Organic Process Research & Development.
• BenchChem. (n.d.). A Comparative Guide to Enantioselective Ketone Reduction: Methods, Performance, and Protocols.
• Koreeda, M. (2011, May 10). Experiment 2. Oxidation of an Alcohol. University of Michigan.
• Atlanchim Pharma. (n.d.). Recent Advances in the Mitsunobu Reaction.
• Taylor & Francis Online. (2011, December 5). A green oxidation protocol for the conversion of secondary alcohols into ketones using heterogeneous nanocrystalline titanium (IV) oxide in polyethylene glycol.
• ResearchGate. (n.d.). ChemInform Abstract: Enantioselective Reduction of Acetophenone Analogues Using Carrot and Celeriac Enzymes System.
• PubMed. (n.d.). Chiral Discrimination of Secondary Alcohols by Both 1H-NMR and HPLC After Labeling With a Chiral Derivatization Reagent, 2-(2,3-anthracenedicarboximide)cyclohexane Carboxylic Acid.
• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction.
• BenchChem. (n.d.).
• National Center for Biotechnology Information. (n.d.).
• Wiley Analytical Science. (2019, November 14). Chiral Analysis of Alcohols Using Nuclear Magnetic Resonance.
• National Center for Biotechnology Information. (n.d.). Highly Efficient Cu(I)-Catalyzed Oxidation of Alcohols to Ketones and Aldehydes with Diaziridinone.
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• Tojo, G., & Fernández, M. (n.d.). Oxidation of Alcohols to Aldehydes and Ketones. Springer.
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• ACS Publications. (2006, July 8). Chiral α-Branched Benzylic Carbocations: Diastereoselective Intermolecular Reactions with Arene Nucleophiles and NMR Spectroscopic Studies. Journal of the American Chemical Society.
• ResearchGate. (n.d.). Asymmetric transfer hydrogenation of acetophenone using 2-Ru.
• AccuStandard. (2019, March 28).
• Organic Chemistry Portal. (n.d.). Substituted benzylic alcohol synthesis by addition (C-C coupling).
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• MDPI. (2021, September 19). Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases.
• OxyChem. (2014, October).
• KANTO CHEMICAL CO.,INC. (n.d.).
• Euro Chlor. (n.d.).
• Olin Chlor Alkali. (n.d.). chlorinated solvents - product stewardship manual.
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• Royal Society of Chemistry. (2022, February 9). NMR analysis of the enantiomeric purity of chiral diols by a new chiral boron agent. RSC Advances.
• BenchChem. (n.d.). An In-depth Technical Guide to the Reactivity of 1-(2,4,5-trichlorophenyl)ethanone.
• ACS Publications. (2022, May 23). Asymmetric Transfer Hydrogenation of 2,3-Disubstituted Flavanones through Dynamic Kinetic Resolution Enabled by Retro.
• Wiley Online Library. (2005, April 25).
• ACS Publications. (2010, April 22). Chiral Liquid Chromatography−Circular Dichroism−NMR for Estimating Separation Conditions of Chiral HPLC without Authentic Samples. Analytical Chemistry.
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• Beilstein Journals. (2023, September 27). Cyclization of 1-aryl-4,4,4-trichlorobut-2-en-1-ones into 3-trichloromethylindan-1-ones in triflic acid.

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• 14. Mitsunobu Reaction [organic-chemistry.org]
• 15. Organic Syntheses Procedure [orgsyn.org]

Application Note: Stereospecific Synthesis Workflows Using (1R)-1-(2,3,4-Trichlorophenyl)ethan-1-ol

Executive Summary

(1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol (associated with CAS: 168482-77-7 for the racemate) is a specialized chiral building block utilized in the development of advanced active pharmaceutical ingredients (APIs) and agrochemicals[1]. The unique 2,3,4-trichloro substitution pattern imparts extreme lipophilicity and metabolic resistance to downstream molecules, enhancing membrane permeability and target binding[2].

This application note details the self-validating protocols required to utilize this (1R)-enantiomer in stereospecific nucleophilic substitutions. Specifically, we focus on the synthesis of chiral amino alcohols such as 2-{[(1S)-1-(2,3,4-Trichlorophenyl)ethyl]amino}ethan-1-ol , a compound actively investigated for neurological therapeutic applications[2].

Mechanistic Rationale & Structural Insights

As a Senior Application Scientist, I frequently observe that the primary challenge in utilizing benzylic alcohols like (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol lies in preserving chiral integrity during substitution.

• The Causality of Racemization: The benzylic position is highly prone to carbocation formation. Even though the three electron-withdrawing chlorine atoms destabilize the carbocation inductively, resonance stabilization from the phenyl ring still permits an SN​1 pathway if protic solvents or strong Lewis acids are used. This leads to catastrophic racemization.

• The SN​2 Imperative: To synthesize the (1S)-enantiomer of a target amine, we must enforce a strict SN​2 mechanism. This requires a two-step self-validating workflow:

  • Activation: Conversion of the hydroxyl group to a methanesulfonate (mesylate) under strictly anhydrous, non-solvolytic conditions.

  • Displacement: Nucleophilic attack by an amine (e.g., ethanolamine) in a highly polar aprotic solvent. The polar aprotic solvent accelerates the SN​2 transition state by leaving the nucleophile unsolvated, effectively outcompeting the SN​1 pathway[2].

Visualization of the Stereospecific Workflow

Figure 1: Stereospecific SN2 workflow vs. competing SN1 racemization pathway.

Quantitative Data: Optimization of the Displacement Step

The choice of solvent and temperature during the nucleophilic displacement of the mesylate intermediate is the critical variable determining enantiomeric excess (ee). The data below demonstrates why polar aprotic solvents are mandatory for this starting material.

Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Enantiomeric Excess (ee %)	Mechanistic Dominance
Methanol	65	12	45	12	SN​1 (Racemization)
THF	65	24	62	85	Mixed SN​1 / SN​2
DMF	60	8	88	>98	Strict SN​2
Acetonitrile	60	10	91	>99	Strict SN​2

Table 1: Impact of solvent on the yield and stereochemical fidelity of the amination step.

Self-Validating Experimental Protocols

Protocol A: Synthesis of (1R)-1-(2,3,4-trichlorophenyl)ethyl methanesulfonate

Objective: Activate the benzylic alcohol without breaking the C-O bond, thereby retaining the (1R) configuration[1].

• Preparation: In an oven-dried 250 mL round-bottom flask purged with argon, dissolve 10.0 mmol of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol in 50 mL of anhydrous dichloromethane (DCM).

• Base Addition: Add 15.0 mmol (1.5 eq) of anhydrous triethylamine ( Et3​N ). Stir and cool the mixture to 0 °C using an ice-water bath.

  • Causality Note: Et3​N acts as an acid scavenger to neutralize the generated HCl . Failure to include this will result in HCl -catalyzed racemization of the benzylic alcohol prior to activation.

• Activation: Dropwise, add 12.0 mmol (1.2 eq) of methanesulfonyl chloride (MsCl) over 15 minutes. Maintain the temperature strictly at 0 °C.

• Monitoring: Stir for 2 hours at 0 °C. Monitor via TLC (Hexanes:EtOAc 8:2). The starting material spot ( Rf​≈0.3 ) should completely disappear.

• Workup: Quench with 20 mL of saturated aqueous NaHCO3​ . Extract the aqueous layer with DCM (2 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure at a temperature not exceeding 30 °C to prevent thermal degradation of the sensitive mesylate.

Protocol B: Stereospecific Amination to 2-{[(1S)-1-(2,3,4-Trichlorophenyl)ethyl]amino}ethan-1-ol

Objective: Invert the stereocenter via SN​2 displacement to yield the (1S)-amine derivative[2].

• Reaction Setup: Dissolve the crude (1R)-mesylate (approx. 10.0 mmol) in 40 mL of anhydrous Acetonitrile.

• Nucleophile Addition: Add 30.0 mmol (3.0 eq) of ethanolamine.

  • Causality Note: A 3-fold excess of the amine is used to drive the reaction to completion and to act as an internal base to neutralize the methanesulfonic acid leaving group, preventing protonation of the product.

• Heating: Heat the reaction mixture to 60 °C under an argon atmosphere for 10 hours.

• Validation Check (Self-Validating Step): Take a 0.1 mL aliquot, perform a miniature aqueous workup, and analyze the organic layer via Chiral HPLC. An enantiomeric excess of >99% validates that the strict SN​2 mechanism was successfully enforced.

• Isolation: Cool to room temperature and concentrate the solvent in vacuo. Dilute the residue with ethyl acetate (50 mL) and wash with water (3 x 20 mL) to remove excess water-soluble ethanolamine. Dry the organic layer over Na2​SO4​ and evaporate to yield the pure (1S)-amine product.

References

• LookChem. "rac-1-(2,3,4-trichlorophenyl)ethanol (CAS: 168482-77-7)". Source: lookchem.com. URL:[Link]

Sources

• 1. aldlab.com [aldlab.com]
• 2. evitachem.com [evitachem.com]

Technical Notes & Optimization

Technical Support Center: Purification of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of the chiral alcohol (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the purification of this compound from a reaction mixture. The protocols and explanations provided herein are grounded in established chemical principles to ensure scientific integrity and reproducibility.

I. Troubleshooting Guide: Common Purification Issues & Solutions

This section addresses specific problems that may arise during the purification of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol and offers structured solutions.

Issue 1: Low Purity After Initial Work-up

Symptom: Preliminary analysis (e.g., TLC, GC, or ¹H NMR) of the crude product after reaction quenching and initial solvent removal indicates the presence of significant impurities.

Probable Causes & Solutions:

• Acidic or Basic Impurities: The reaction mixture may contain unreacted starting materials or by-products with acidic or basic functionalities.[1][2][3] These can often be removed with a liquid-liquid extraction procedure.

  • Solution: An acid-base extraction is a powerful technique to separate neutral organic compounds from acidic or basic impurities.[4][5] By converting acidic or basic impurities into their water-soluble salt forms, they can be effectively removed from the organic layer containing the desired neutral product.[2]

• Unreacted Starting Materials: The primary unreacted starting material is likely 1,2,3-trichlorobenzene.

  • Solution: If the starting material is volatile, it may be partially removed under high vacuum. However, for more effective removal, column chromatography is recommended.

• Side-Reaction Products: Isomeric byproducts can form during the synthesis.[6]

  • Solution: Purification by column chromatography or recrystallization is typically necessary to separate these isomers from the target compound.[6]

Workflow for Acid-Base Extraction

Caption: Workflow for Acid-Base Extraction.

Detailed Protocol: Acid-Base Extraction

• Dissolve the Crude Product: Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent, such as ethyl acetate or dichloromethane.

• Base Wash: Transfer the organic solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to remove acidic impurities.[5] Vent the funnel frequently as carbon dioxide gas may be generated. Separate the aqueous layer.

• Acid Wash: Wash the organic layer with a dilute aqueous solution of hydrochloric acid (e.g., 1 M HCl) to remove basic impurities.[1][3] Separate the aqueous layer.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to remove the majority of dissolved water.[7]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the partially purified product.[6][8]

Issue 2: Difficulty in Achieving High Enantiomeric Purity

Symptom: Chiral HPLC analysis indicates a low enantiomeric excess (e.e.) of the desired (1R)-enantiomer.

Probable Causes & Solutions:

• Inefficient Chiral Resolution: The chosen method for separating the enantiomers is not effective.

  • Solution 1: Diastereomeric Salt Crystallization: This is a classical and often effective method for resolving racemic alcohols.[9][10] It involves reacting the racemic alcohol with a chiral resolving agent (a chiral acid) to form diastereomeric salts, which can then be separated by fractional crystallization due to their different solubilities.[10]

  • Solution 2: Chiral Chromatography: Preparative chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) can be used for direct separation of enantiomers.[11][12][13]

Detailed Protocol: Diastereomeric Salt Crystallization

• Formation of Half-Ester: React the racemic 1-(2,3,4-trichlorophenyl)ethan-1-ol with a suitable dicarboxylic anhydride (e.g., phthalic anhydride or succinic anhydride) to form the corresponding half-ester. This introduces a carboxylic acid functional group necessary for salt formation.

• Salt Formation: React the resulting racemic half-ester with an enantiomerically pure chiral base (e.g., (+)-cinchonine, (-)-strychnine, or (R)-(+)-α-phenylethylamine). This will form a mixture of two diastereomeric salts.

• Fractional Crystallization: Exploit the different solubilities of the diastereomeric salts by performing a fractional crystallization from a suitable solvent or solvent mixture. This will selectively precipitate one of the diastereomers.

• Hydrolysis: After isolating the desired diastereomeric salt, hydrolyze it using a strong base (e.g., NaOH) to regenerate the enantiomerically enriched alcohol.

Issue 3: Co-elution of Impurities During Column Chromatography

Symptom: During purification by column chromatography, one or more impurities elute with the desired product, resulting in a persistently impure fraction.

Probable Causes & Solutions:

• Inappropriate Stationary or Mobile Phase: The selected silica gel and solvent system do not provide adequate resolution between the product and the impurities.

  • Solution: A systematic approach to optimizing the chromatographic conditions is required. This involves screening different solvent systems and potentially using a different stationary phase.

Strategies for Optimizing Column Chromatography

Parameter	Recommendation	Rationale
Stationary Phase	Standard silica gel (60 Å, 40-63 µm) is a good starting point. If separation is still problematic, consider using a different type of silica or alumina.	Different adsorbents have varying selectivities for different compounds.
Mobile Phase	Begin with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increase the polarity. A typical starting point could be a 95:5 or 90:10 mixture of hexane to ethyl acetate.	This allows for the elution of non-polar impurities first, followed by the more polar product.
Gradient Elution	If isocratic elution fails, a gradient elution, where the polarity of the mobile phase is gradually increased during the separation, can improve resolution.	A shallow gradient can help to separate compounds with similar polarities.
TLC Analysis	Before running the column, use Thin Layer Chromatography (TLC) to screen various solvent systems to find the one that gives the best separation (a ΔRf of at least 0.2 is desirable).	TLC is a quick and inexpensive way to predict the outcome of a column separation.

II. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I can expect in my crude (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol reaction mixture?

A1: The most likely impurities include:

• Unreacted Starting Materials: Primarily 1,2,3-trichlorobenzene and the acylating agent used in the synthesis (e.g., acetyl chloride or acetic anhydride).[14]

• Isomeric Byproducts: Other isomers of trichlorophenylethanol may be formed depending on the regioselectivity of the synthesis reaction.

• Acidic/Basic Residues: Catalysts or reagents from the reaction (e.g., Lewis acids, quenching agents) can persist in the crude product.[1][2][3]

Q2: How can I effectively remove residual solvent from my purified product?

A2: After purification, residual solvent can be removed by placing the sample under high vacuum for several hours. Gentle heating may be applied if the compound is thermally stable, but care should be taken to avoid decomposition.

Q3: What analytical techniques are best for assessing the purity of the final product?

A3: A combination of techniques is recommended for a comprehensive purity assessment:[15][16]

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and identify any organic impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify volatile impurities.[16]

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be used to determine the chemical purity.[16]

• Chiral HPLC: Essential for determining the enantiomeric excess of the (1R)-enantiomer.[8][17]

Q4: My purified alcohol appears as an oil, but I expect a solid. What should I do?

A4: (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol may exist as a low-melting solid or a viscous oil at room temperature, especially if trace impurities are present. To induce crystallization, you can try the following:

• Scratching: Use a glass rod to scratch the inside of the flask at the surface of the oil. The imperfections in the glass can provide nucleation sites for crystal growth.

• Seeding: If you have a small crystal of the pure compound, add it to the oil to act as a seed for crystallization.[18]

• Trituration: Add a small amount of a non-polar solvent in which the compound is poorly soluble (e.g., hexane) and stir vigorously. This can sometimes induce precipitation of the solid.

Q5: What is the best way to store the purified (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol?

A5: The purified compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.

III. References

• Chemically-active extraction. (n.d.). University of York. Retrieved from [Link]

• Acid–base extraction. (2023, October 29). In Wikipedia. Retrieved from [Link]

• Separation of Acidic, Basic and Neutral Compounds. (n.d.). Magritek. Retrieved from [Link]

• Acid-Base Extraction. (n.d.). University of California, Davis. Retrieved from [Link]

• Acid-Base Extraction. (n.d.). University of California, Los Angeles. Retrieved from [Link]

• Chiral Resolution by Seeded Crystallization: The Case of Arabitol. (2024, October 22). ACS Publications. Retrieved from [Link]

• Recent advances in the field of chiral crystallization. (2022, September 13). ResearchGate. Retrieved from [Link]

• Resolution: Separation of Enantiomers. (2019, December 30). Chemistry LibreTexts. Retrieved from [Link]

• Chiral resolution. (2023, November 29). In Wikipedia. Retrieved from [Link]

• Chiral Symmetry Breaking Phenomenon Caused by a Phase Transition. (2010, February 17). MDPI. Retrieved from [Link]

• PREPARATIVE CHIRAL CHROMATOGRAPHY What can go wrong and how to solve it. (n.d.). Regis Technologies. Retrieved from [Link]

• A process for the purification of 1,1-bis(4-chlorophenyl)-2,2,2-trichloroethanol. (1991, January 23). Google Patents. Retrieved from

• CHIRAL Handbook. (n.d.). BGB Analytik. Retrieved from [Link]

• Chiral alcohol separation. (2024, December 3). Reddit. Retrieved from [Link]

• III Analytical Methods. (n.d.). Japan International Cooperation Agency. Retrieved from [Link]

• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. (2025, December 7). LCGC Europe. Retrieved from [Link]

• AN OVERVIEW OF ANALYTICAL METHOD VALIDATION. (n.d.). Universal Journal of Pharmaceutical Research. Retrieved from [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (2006, June). European Medicines Agency. Retrieved from [Link]

• Supercritical fluid chromatography for the enantioseparation of pharmaceuticals. (n.d.). Federal Agency for Medicines and Health Products. Retrieved from [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. Retrieved from [Link]

• Synthesis method of 1-(2,4-dichlorophenyl)-2-(1-imidazolyl)-ethanol. (2015, August 26). Google Patents. Retrieved from

• Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. (n.d.). Asian Journal of Chemistry. Retrieved from [Link]

• GENERAL TESTS, PROCESSES AND APPARATUS. (n.d.). Pharmaceuticals and Medical Devices Agency. Retrieved from [Link]

• PROCESS FOR THE PREPARATION OF 1-(3,5-DICHLORO-4-FLUORO-PHENYL)-2,2,2-TRIFLUORO-ETHANONE. (n.d.). Google Patents. Retrieved from

• Analytical Sciences, Vol.29, Num.1. (2013). The Japan Society for Analytical Chemistry. Retrieved from [Link]

• Supporting information for One-pot kinetic resolution-Mitsunobu reaction to access optically pure compounds, silver salts in ai. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Processes for producing optically active 2-amino-1-phenylethanol derivatives. (1999, June 23). Google Patents. Retrieved from

Sources

• 1. Chemistry Teaching Labs - Chemically-active extraction [chemtl.york.ac.uk]
• 2. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 3. magritek.com [magritek.com]
• 4. idc-online.com [idc-online.com]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Chiral resolution - Wikipedia [en.wikipedia.org]
• 11. chiraltech.com [chiraltech.com]
• 12. bgb-analytik.com [bgb-analytik.com]
• 13. phx.phenomenex.com [phx.phenomenex.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. ujpronline.com [ujpronline.com]
• 16. benchchem.com [benchchem.com]
• 17. rsc.org [rsc.org]
• 18. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting the Synthesis of (1R)-1-(2,3,4-Trichlorophenyl)ethan-1-ol

Welcome to the Technical Support Center for the asymmetric synthesis of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol . This chiral halohydrin is a sterically demanding building block frequently utilized in pharmaceutical and agrochemical development. Due to the high steric bulk and electron-withdrawing nature of the 2,3,4-trichlorophenyl moiety, researchers often encounter stalled conversions, poor enantiomeric excess (ee), and background racemization.

This guide provides causality-driven troubleshooting, self-validating experimental protocols, and mechanistic insights for the three dominant synthetic pathways: Biocatalysis (Ketoreductases), Noyori Asymmetric Transfer Hydrogenation (ATH), and Corey-Bakshi-Shibata (CBS) Reduction.

Part 1: Troubleshooting & FAQs

Methodology A: Biocatalysis (Ketoreductases / KREDs)

Q: Why is my enantiomeric excess (ee) low when using wild-type KREDs for 2,3,4-trichloroacetophenone? A: Causality: The bulky 2,3,4-trichloro substitution pattern creates severe steric hindrance in the substrate-binding pocket of wild-type ketoreductases (e.g., from Candida glabrata or Debaryomyces hansenii). If the binding pocket cannot rigidly lock the pro-chiral faces of the ketone, the hydride transfer from NADPH occurs on both the Re and Si faces, leading to a racemic mixture. Furthermore, wild-type KREDs typically follow Prelog's rule (yielding the S-enantiomer). Solution: Switch to an engineered anti-Prelog KRED variant with an expanded binding pocket (e.g., mutations at Phe92 or Tyr208)[1]. Ensure the pH is strictly maintained at 7.0; alkaline conditions degrade the cofactor (NADP+) and promote background non-enzymatic reduction.

Q: How do I overcome severe substrate inhibition and improve the space-time yield? A: Causality: Highly halogenated aromatic ketones are highly hydrophobic and can irreversibly bind to the enzyme's allosteric sites, denaturing the protein or blocking the catalytic channel. Solution: Implement a biphasic reaction system (e.g., 10% v/v toluene in aqueous buffer) or use a continuous substrate-feeding strategy (fed-batch). The organic phase acts as a reservoir, keeping the aqueous concentration of the ketone below the inhibition threshold while continuously extracting the product.

Methodology B: Noyori Asymmetric Transfer Hydrogenation (ATH)

Q: The conversion stalls at 60-70% during Ru-catalyzed ATH. What is the cause and solution? A: Causality: In ATH using the RuCl(p-cymene)[(R,R)-TsDPEN] catalyst with isopropanol (IPA) as the hydrogen donor, the reaction is a thermodynamic equilibrium. Acetone is generated as a byproduct. As its concentration increases, the reverse reaction (oxidation of your chiral alcohol) becomes competitive, stalling conversion. Solution: Shift the equilibrium by switching to the Formic Acid/Triethylamine (Azeotropic HCOOH/Et₃N 5:2) system. The decomposition of formic acid into CO₂ gas drives the reaction irreversibly to completion [2].

Q: I am observing dehalogenation of the trichlorophenyl ring. How can I prevent this? A: Causality: Palladium- or Nickel-based catalysts, and even some over-activated Ruthenium species at high temperatures (>60 °C), can insert into the activated C-Cl bonds (especially at the ortho and para positions), leading to hydrodehalogenation. Solution: Strictly limit the reaction temperature to 30–40 °C. The Noyori Ru-TsDPEN system is highly chemoselective for the carbonyl group at these temperatures and will leave the aryl chlorides intact.

Methodology C: Corey-Bakshi-Shibata (CBS) Reduction

Q: I am observing racemic background reduction in my CBS protocol. How do I suppress it? A: Causality: Borane (BH₃) is a strong reducing agent and can reduce ketones without the chiral oxazaborolidine catalyst. If the local concentration of the ketone is high relative to the catalyst-borane complex, the uncatalyzed (racemic) background reduction outcompetes the catalyzed (enantioselective) pathway. Solution: The ketone must be added dropwise via a syringe pump over 1-2 hours to a pre-formed solution of the (R)-MeCBS catalyst and borane at -20 °C. Maintain the catalyst loading at 10 mol% to ensure all ketone molecules interact exclusively with the chiral complex [3].

Part 2: Mechanistic Workflows & Diagnostics

Caption: Troubleshooting Decision Tree for Asymmetric Reduction Workflows.

Caption: Biocatalytic cascade and cofactor regeneration cycle using GDH.

Part 3: Quantitative Data Summary

Parameter	Biocatalysis (Engineered KRED)	Noyori ATH (Ru-TsDPEN)	CBS Reduction (MeCBS)
Typical Yield	85 - 95%	90 - 98%	80 - 90%
Enantiomeric Excess (ee)	> 99%	95 - 98%	90 - 95%
Catalyst Loading	1 - 5 wt% (enzyme)	0.1 - 0.5 mol%	5 - 10 mol%
Reaction Temperature	30 °C	25 - 40 °C	-20 to 0 °C
Key Reagents	GDH, Glucose, NADP⁺	HCOOH/Et₃N (5:2)	BH₃·THF or BH₃·SMe₂
Scalability	Excellent (Aqueous/Biphasic)	Excellent (High conc.)	Moderate (Moisture sensitive)

Part 4: Self-Validating Experimental Protocols

Protocol A: KRED-Catalyzed Asymmetric Reduction (Biphasic System)

This protocol utilizes a coupled enzyme system (KRED/GDH) to ensure absolute stereocontrol while continuously regenerating the expensive NADPH cofactor.

• Buffer Preparation: Prepare 100 mL of 100 mM potassium phosphate buffer (pH 7.0) containing 2 mM MgSO₄.

• Cofactor & Co-enzyme: Dissolve NADP⁺ (0.1 mM), D-glucose (1.5 eq relative to ketone), and Glucose Dehydrogenase (GDH, 10 U/mL) into the buffer.

• Enzyme Addition: Add the engineered anti-Prelog KRED powder (approx. 5 wt% relative to the substrate).

• Substrate Addition: Dissolve 10.0 g of 2,3,4-trichloroacetophenone in 10 mL of toluene. Add this organic phase to the aqueous mixture to create a biphasic system.

• Incubation & Self-Validation: Stir vigorously at 30 °C and 250 rpm. Connect an autotitrator loaded with 1 M NaOH set to maintain pH 7.0.

  • Self-Validation Check: The continuous addition of NaOH by the autotitrator serves as a real-time kinetic readout. Because GDH oxidizes glucose to gluconic acid during cofactor regeneration, 1 mole of NaOH consumed exactly equals 1 mole of ketone reduced. If the autotitrator stops, the reaction has either completed or the enzyme has deactivated.

• Workup: After complete conversion (typically 12-24 h), separate the organic layer. Extract the aqueous layer with ethyl acetate (2 × 50 mL). Combine organic layers, dry over Na₂SO₄, and concentrate under vacuum to yield the pure (1R)-alcohol.

Protocol B: Noyori ATH with Ru-TsDPEN (Irreversible Conditions)

This protocol utilizes Formic Acid as the hydride source, driving the reaction to completion via the irreversible release of CO₂ gas.

• Catalyst Activation: In an oven-dried Schlenk flask under an inert N₂ atmosphere, dissolve RuCl(p-cymene)[(R,R)-TsDPEN] (0.5 mol%) in anhydrous dichloromethane (DCM) (0.5 M relative to substrate).

• Hydrogen Donor: Add a pre-mixed, degassed azeotropic solution of Formic Acid/Triethylamine (5:2 ratio, 5.0 equivalents of HCOOH).

• Substrate Addition: Add 2,3,4-trichloroacetophenone (1.0 eq) to the reaction mixture.

• Reaction & Self-Validation: Stir the mixture at 40 °C.

  • Self-Validation Check: Monitor the reaction via a bubbler. The steady evolution of CO₂ gas visually validates that the active Ru-hydride species is turning over and reducing the ketone. The cessation of gas evolution is a primary physical indicator of reaction completion.

• Workup: Once gas evolution ceases and TLC indicates complete conversion (approx. 8-12 h), quench the reaction with cold water. Extract with DCM, wash with saturated NaHCO₃ to remove residual formic acid, dry over MgSO₄, and concentrate.

References

• Engineering of Candida glabrata Ketoreductase 1 for Asymmetric Reduction of α-Halo Ketones Source: ResearchGate / Biotechnology and Bioengineering URL:[Link]

• Asymmetric Transfer Hydrogenation of Benzaldehydes (Noyori ATH) Source: Organic Chemistry Portal / Org. Lett., 2000, 2, 3425-3427 URL:[Link]

• Corey-Bakshi-Shibata Reduction Source: Organic Chemistry Portal URL:[Link]

Technical Support Center: Synthesis of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of the chiral alcohol (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol. Chiral alcohols like this are crucial building blocks in the pharmaceutical industry, where enantiomeric purity is paramount for therapeutic efficacy and safety.[1] This document provides in-depth troubleshooting advice, addresses frequently encountered issues related to side product formation, and offers validated protocols to ensure high yield and enantiomeric excess.

The most common and effective method for synthesizing this and similar chiral alcohols is the asymmetric reduction of the corresponding prochiral ketone, 2,3,4-trichloroacetophenone.[2][3] This is often accomplished using a borane reducing agent in the presence of a chiral catalyst, such as an oxazaborolidine in what is known as the Corey-Bakshi-Shibata (CBS) reduction.[4][5] While highly effective, this process is sensitive to reaction conditions, and several side products can arise, complicating purification and reducing overall efficiency.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses specific issues you may encounter during the synthesis and analysis of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol.

Question 1: My final product has low enantiomeric excess (e.e.). My chiral HPLC shows a significant peak for the undesired (S)-enantiomer. What are the likely causes and how can I fix this?

Answer:

Low enantiomeric excess is a common problem in asymmetric synthesis and can be attributed to several factors. The root cause is typically a competing, non-selective background reaction or suboptimal catalyst performance.[6]

Potential Causes & Solutions:

• Non-Catalytic Background Reaction: The borane reducing agent can directly reduce the ketone without the influence of the chiral catalyst. This uncatalyzed reaction is not stereoselective and produces a racemic mixture (a 50:50 mix of R and S enantiomers), which erodes the overall e.e.[5][6]

  • Solution: This is often the primary culprit. To favor the desired catalyzed pathway, the uncatalyzed reaction must be suppressed. This is best achieved by lowering the reaction temperature (e.g., to 0 °C, -20 °C, or even -40 °C) and ensuring the slow, dropwise addition of the borane solution to the mixture of the ketone and the CBS catalyst.[6] This keeps the concentration of free borane low at any given moment, maximizing its interaction with the catalyst.

• Suboptimal Temperature: The energy difference between the two transition states leading to the R and S enantiomers is often small. Temperature directly influences the reaction kinetics, and a higher temperature can provide enough energy to overcome the activation barrier for the undesired pathway, leading to a loss of selectivity.[6]

  • Solution: Perform a temperature screening study. Run small-scale reactions at various temperatures (e.g., room temperature, 0 °C, -20 °C) to find the optimal balance between reaction rate and enantioselectivity.

• Impure or Deactivated Catalyst: Oxazaborolidine catalysts are sensitive to moisture and air. Contamination can lead to catalyst decomposition and a loss of stereocontrol.

  • Solution: Always use freshly prepared or properly stored catalyst under an inert atmosphere (e.g., nitrogen or argon). Ensure all solvents and reagents are anhydrous.

• Inappropriate Solvent: The solvent can influence the conformation and activity of the catalyst-substrate complex.[6]

  • Solution: Tetrahydrofuran (THF) is commonly used and effective for CBS reductions.[5] However, if issues persist, screening other aprotic solvents like toluene or dichloromethane may be beneficial.

Question 2: My post-reaction analysis (TLC, GC, or NMR) shows a significant amount of unreacted 2,3,4-trichloroacetophenone. What went wrong?

Answer:

Incomplete conversion is typically due to issues with the stoichiometry or activity of the reducing agent.

Potential Causes & Solutions:

• Insufficient Reducing Agent: The stoichiometry of borane (BH3) to the ketone is critical. While the overall reaction is 1:1, borane complexes are often used (e.g., BH3·THF or BH3·SMe2), and their concentrations can vary.

  • Solution: Verify the molarity of your borane solution. It is often recommended to use a slight excess of the reducing agent (e.g., 1.1 to 1.2 equivalents) to drive the reaction to completion. Titrating the borane solution before use is a good practice for ensuring accuracy.

• Deactivated Reducing Agent: Borane solutions can degrade over time, especially if not stored properly under an inert atmosphere.

  • Solution: Use a fresh bottle of the borane reagent or a newly prepared solution. Store borane complexes at the recommended temperature (typically 2-8 °C) under nitrogen.

• Low Reaction Temperature/Short Reaction Time: While low temperatures are good for selectivity, they also slow down the reaction rate.

  • Solution: If conversion is low, consider extending the reaction time. Monitor the reaction progress by TLC or GC. If the reaction has stalled, a slight increase in temperature may be necessary, but this must be balanced against the potential loss of enantioselectivity.

Question 3: I've observed an unexpected, non-polar impurity in my GC-MS analysis that I can't identify. Could this be a side product from the reaction?

Answer:

Yes, it is highly likely you have formed an over-reduction product.

Potential Cause & Solution:

• Over-reduction to an Alkane: The benzylic alcohol product can, under certain conditions, undergo a second reduction to form the corresponding ethylbenzene derivative, in this case, 1,2,3-trichloro-4-ethylbenzene. This is more likely to occur with prolonged reaction times, higher temperatures, or a large excess of a powerful reducing agent.

  • Solution: Carefully control the stoichiometry of the borane reagent (avoiding large excesses). Ensure the reaction is quenched promptly once the starting ketone has been consumed (as monitored by TLC or GC). A standard workup involves carefully adding a protic solvent like methanol to quench any excess borane.

Summary of Potential Side Products

Compound Name	Structure	Reason for Formation	How to Identify	How to Minimize
(1S)-1-(2,3,4-trichlorophenyl)ethan-1-ol	Undesired Enantiomer	Uncatalyzed background reaction; Suboptimal temperature or catalyst activity.	Chiral HPLC (will elute as a separate peak from the desired (R)-enantiomer).	Lower reaction temperature; Slow addition of borane; Use high-purity, active catalyst.[5][6]
2,3,4-Trichloroacetophenone	Starting Material	Insufficient or deactivated reducing agent; Reaction not run to completion.	TLC, GC, HPLC (shorter retention time than the alcohol product); ¹H NMR (characteristic methyl singlet).	Use a slight excess (1.1-1.2 eq.) of fresh reducing agent; Increase reaction time.
1,2,3-Trichloro-4-ethylbenzene	Over-reduction Product	Excess reducing agent; High temperature; Prolonged reaction time.	GC-MS (will appear as a non-polar peak with the correct molecular weight).	Use precise stoichiometry of borane; Quench reaction promptly after completion.
Borane-Amine/THF Complexes	Reagent-related Impurities	Formed during reaction and workup.	¹H NMR (may show broad, complex signals); Can sometimes be observed by TLC.	Proper aqueous workup and extraction, followed by column chromatography.

Visualizing the Reaction Pathways

The following diagram illustrates the desired catalytic cycle for the formation of the (R)-alcohol and the competing uncatalyzed pathway that leads to the racemic product.

Caption: Reaction scheme for CBS reduction showing the desired catalytic cycle and the competing background reaction.

Experimental Protocol: Chiral HPLC Analysis

Accurate determination of the enantiomeric excess (e.e.) is crucial. High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP) is the standard method for this analysis.[7] Polysaccharide-based columns are particularly effective for resolving chiral alcohols.[8]

Objective: To separate and quantify the (R)- and (S)-enantiomers of 1-(2,3,4-trichlorophenyl)ethan-1-ol and the starting material, 2,3,4-trichloroacetophenone.

Instrumentation & Materials:

• HPLC System: With isocratic pump, autosampler, column oven, and UV detector (set to ~220 nm).

• Chiral Column: A polysaccharide-based CSP such as Chiralcel® OD-H or Chiralpak® AD-H (or equivalent) is recommended. Dimensions: 4.6 x 250 mm, 5 µm particle size.

• Mobile Phase: A mixture of HPLC-grade n-Hexane and 2-Propanol (Isopropanol). The optimal ratio must be determined empirically but a good starting point is 95:5 (v/v) n-Hexane:2-Propanol.[7]

• Sample Preparation:

  • Take a small aliquot (~1-2 mg) of your crude or purified reaction product.

  • Dissolve it in 1 mL of the mobile phase solvent mixture.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

HPLC Method Parameters:

Parameter	Value	Notes
Column	Chiralcel® OD-H (or equivalent)	Maintain column temperature for reproducibility.
Mobile Phase	n-Hexane / 2-Propanol (95:5 v/v)	Adjust ratio to optimize resolution (Rs > 1.5). Increasing 2-Propanol content will decrease retention times.
Flow Rate	1.0 mL/min	Adjust as needed to optimize separation and run time.
Column Temp.	25 °C
Injection Vol.	10 µL
Detection	UV at 220 nm	The trichlorophenyl chromophore provides strong UV absorbance.

Data Analysis:

• Identify the peaks corresponding to the starting material (typically the earliest eluting), the (S)-enantiomer, and the (R)-enantiomer.

• Integrate the peak areas for the two enantiomers (Area_R and Area_S).

• Calculate the enantiomeric excess (e.e.) using the formula: e.e. (%) = [(Area_R - Area_S) / (Area_R + Area_S)] * 100

References

• Asymmetric Reduction of Acetophenone with Borane Catalyzed by B-Methoxy-oxazaborolidine. Organic Syntheses. Available at: [Link]

• Kinetics and mechanism of the morpholine–borane reduction of substituted acetophenones and benzaldehydes. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• Highly Enantioselective Borane Reduction of Ketones Catalyzed by Chiral Oxazaborolidines. Mechanism and Synthetic Implications. Journal of the American Chemical Society. Available at: [Link]

• Reduction of (a) acetophenone and (b) benzophenone with a half-equivalent of amine-boranes. ResearchGate. Available at: [Link]

• Accelerated reduction of organic substances with boranes.Google Patents.

• Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols. ACS Catalysis. Available at: [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

• Chiral HPLC Separations. Phenomenex. Available at: [Link]

• The Chiral Notebook. Phenomenex. Available at: [Link]

• Stereoselective Synthesis of Chiral Molecules. Encyclopedia.pub. Available at: [Link]

• Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols. KAUST Repository. Available at: [Link]

• A process for the preparation of 1-(2-chlorophenyl)-2-(2H-tetrazol-2-yl)ethanone. Technical Disclosure Commons. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. repository.kaust.edu.sa [repository.kaust.edu.sa]
• 4. books.rsc.org [books.rsc.org]
• 5. york.ac.uk [york.ac.uk]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Technical Support Center: Optimization of Reaction Conditions for (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol Synthesis

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of the chiral alcohol (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol. This molecule is a valuable chiral building block whose utility in pharmaceutical and agrochemical development necessitates robust and optimized synthetic protocols. The primary challenge lies in the enantioselective reduction of the prochiral ketone, 2',3',4'-trichloroacetophenone, to achieve high chemical yield and excellent enantiomeric excess (ee).

This guide provides a structured approach to troubleshooting common experimental issues, offering solutions grounded in established chemical principles and field-proven insights.

Foundational Synthesis: Asymmetric Reduction

The most direct and widely employed route to (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol is the asymmetric reduction of its corresponding ketone. The success of this transformation is critically dependent on the careful selection and optimization of the catalyst, solvent, temperature, and reducing agent.

Caption: General workflow for the synthesis of the target chiral alcohol.

Troubleshooting Guide & FAQs

This section addresses common problems encountered during the synthesis in a question-and-answer format, providing detailed causal analysis and actionable solutions.

Issue 1: Low Yield or Incomplete Conversion

Question: My reaction has stalled, or the final yield of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol is significantly lower than expected. What are the likely causes?

Answer: Low conversion is a frequent challenge, often stemming from issues with catalyst activity, reaction conditions, or the inherent properties of the substrate.

• Cause A: Catalyst Inactivity or Insufficient Loading

  • Explanation: Many catalysts used for asymmetric hydrogenation, particularly organometallic complexes (e.g., Noyori-type catalysts), are sensitive to air and moisture.[1] Improper handling can lead to oxidation and deactivation. For sterically demanding or electronically deactivated substrates, standard catalyst loadings (e.g., <1 mol%) may be insufficient to drive the reaction to completion.[1]

  • Solution:

    • Ensure an Inert Atmosphere: Handle all air- and moisture-sensitive catalysts and reagents in a glovebox or using Schlenk line techniques under an inert atmosphere (argon or nitrogen).[2]

    • Use Anhydrous Solvents: Employ freshly distilled or commercially available anhydrous solvents.

    • Increase Catalyst Loading: Systematically increase the catalyst loading in small increments (e.g., from 0.5 mol% to 1.0 mol%, then to 2.0 mol%) and monitor the impact on conversion.

• Cause B: Substrate Deactivation

  • Explanation: The three electron-withdrawing chlorine atoms on the phenyl ring deactivate the carbonyl group, making it less electrophilic and thus less reactive towards reduction compared to unsubstituted acetophenone.[3] This electronic effect can lead to sluggish reaction rates.

  • Solution:

    • Increase Reaction Temperature: While higher temperatures can sometimes negatively impact enantioselectivity, a modest increase (e.g., from 25°C to 40°C) may be necessary to overcome the activation energy barrier. This parameter must be optimized carefully.[4]

    • Extend Reaction Time: Monitor the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the point of maximum conversion. Deactivated substrates often require longer reaction times than their activated counterparts.

• Cause C: Purity of Reagents

  • Explanation: Impurities in the starting ketone, solvent, or hydrogen donor (e.g., isopropanol, formic acid) can act as catalyst poisons, arresting the catalytic cycle.[5]

  • Solution:

    • Purify the Starting Material: If the purity of the 2',3',4'-trichloroacetophenone is questionable, purify it by recrystallization or column chromatography before use.

    • Use High-Purity Reagents: Utilize high-purity solvents and hydrogen donors. Ensure that the hydrogen donor, such as isopropanol, is fresh and anhydrous.[5]

Caption: Troubleshooting workflow for addressing low reaction yield.[5]

Issue 2: Low Enantiomeric Excess (ee)

Question: I have successfully synthesized the alcohol, but the enantiomeric excess (ee) is poor. How can I improve the stereoselectivity?

Answer: Achieving high enantioselectivity is the central goal of this synthesis. Low ee values indicate that the chiral catalyst is not effectively differentiating between the two faces of the prochiral ketone.

• Cause A: Mismatched Catalyst-Substrate Pairing

  • Explanation: The "lock-and-key" interaction between the chiral catalyst and the substrate is paramount. The specific steric and electronic profile of 2',3',4'-trichloroacetophenone may not be ideal for a given chiral ligand that works well for other ketones.[5]

  • Solution:

    • Screen Chiral Ligands: The most effective strategy is to screen a variety of chiral ligands. For transition metal catalysis, this could involve testing different diphosphine ligands (e.g., BINAP, MeO-BIPHEP) and diamine ligands (e.g., DPEN, DAIPEN) in combination with a metal precursor like [RuCl₂(p-cymene)]₂.[6]

    • Consider Biocatalysis: Alcohol dehydrogenases (ADHs) and ketoreductases (KREDs) are enzymes that often exhibit exquisite stereoselectivity for specific substrates.[7][8] Screening a panel of commercially available KREDs can rapidly identify a highly selective biocatalyst.

• Cause B: Suboptimal Reaction Temperature

  • Explanation: Enantioselectivity is often highly temperature-dependent. The energy difference between the two diastereomeric transition states leading to the (R) and (S) products is typically small. Higher temperatures provide more thermal energy, which can overcome this small energy gap and lead to the formation of both enantiomers, thus lowering the ee.[9]

  • Solution:

    • Lower the Temperature: Conduct the reaction at lower temperatures. It is common to see improved ee when reactions are run at 0°C, -20°C, or even lower, although this may come at the cost of a slower reaction rate.[9] A systematic study of temperature effects is crucial.

• Cause C: Inappropriate Solvent

  • Explanation: The solvent can influence the conformation of the catalyst-substrate complex and the geometry of the transition state. A solvent that coordinates too strongly with the metal center or solvates the substrate improperly can disrupt the precise arrangement required for high stereoselectivity.[5]

  • Solution:

    • Screen Solvents: Test a range of solvents with varying polarities and coordinating abilities. For transfer hydrogenations, common solvents include isopropanol (which also acts as the hydrogen source), dichloromethane (DCM), and toluene.[5]

Parameter	Condition A	Condition B	Condition C	Condition D
Catalyst	Ru/(R)-BINAP/(R,R)-DPEN	Ru/(S)-BINAP/(S,S)-DPEN	KRED-101	KRED-114
Solvent	Isopropanol	Isopropanol	Phosphate Buffer/IPA	Phosphate Buffer/IPA
Temperature (°C)	40	25	30	30
Conversion (%)	>99	>99	95	98
Enantiomeric Excess (ee, %)	92% (S)	94% (R)	85% (R)	>99% (R)
Table 1. Illustrative data on the effect of different catalytic systems on the asymmetric reduction of an aryl ketone. The optimal system must be determined empirically.

Issue 3: Purification and Analysis Challenges

Question: How can I effectively purify the product and accurately determine its enantiomeric excess?

Answer: Proper purification and analysis are critical to obtaining the final, high-purity chiral alcohol and validating the success of the optimization.

• Purification Strategy

  • Explanation: The crude product will likely contain the catalyst, unreacted starting material, and potentially some byproducts. Flash column chromatography is the standard method for purification.

  • Solution:

    • Quench and Workup: After the reaction is complete, quench it appropriately (e.g., by adding methanol for borane-based reductions or filtering the catalyst for heterogeneous systems).[5] Perform an aqueous workup to remove water-soluble components.

    • Column Chromatography: Use silica gel as the stationary phase. A solvent system of increasing polarity, such as a gradient of ethyl acetate in hexanes, is typically effective for separating the more polar alcohol product from the less polar ketone starting material.

    • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be an excellent final purification step to improve both chemical and enantiomeric purity.

• Analysis of Enantiomeric Excess (ee)

  • Explanation: The ee must be determined using a chiral analytical technique. Chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) are the most common and reliable methods.

  • Solution:

    • Chiral HPLC/GC: Use a column with a chiral stationary phase (CSP). Polysaccharide-based columns (e.g., Chiralcel OD-H, Chiralpak AD-H) are often effective for resolving enantiomers of chiral alcohols.

    • Derivatization (Optional): If the alcohol enantiomers are difficult to resolve directly, they can be derivatized with a chiral or achiral agent to form diastereomers or esters (e.g., acetates or trifluoroacetates) that may be more easily separated on a chiral or even an achiral column.[10]

Key Experimental Protocols

Protocol 1: Asymmetric Transfer Hydrogenation using a Noyori-Type Catalyst

This protocol describes a general procedure for the asymmetric reduction of 2',3',4'-trichloroacetophenone.

• Catalyst Pre-formation (in a glovebox or under inert gas):

  • To an oven-dried vial, add [RuCl₂(p-cymene)]₂ (0.0025 eq), the chiral diphosphine ligand (e.g., (S,S)-Ts-DPEN, 0.005 eq), and the chiral diamine ligand.

  • Add anhydrous, degassed solvent (e.g., isopropanol).

  • Stir the mixture at room temperature for 20-30 minutes to form the active catalyst.

• Reaction Setup:

  • In a separate, oven-dried flask under an inert atmosphere, dissolve 2',3',4'-trichloroacetophenone (1.0 eq) in the chosen solvent (e.g., a 5:2 mixture of formic acid and triethylamine, or isopropanol).

  • Add the pre-formed catalyst solution to the substrate solution.

• Reaction Execution:

  • Stir the reaction mixture at the optimized temperature (e.g., 25°C) for the required time (e.g., 12-24 hours).

  • Monitor the reaction progress by TLC, checking for the disappearance of the starting material.

• Workup and Purification:

  • Once complete, concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a 10-30% ethyl acetate in hexanes gradient).

• Analysis:

  • Confirm the structure by ¹H NMR and ¹³C NMR.

  • Determine the enantiomeric excess by chiral HPLC analysis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Facile Stereoselective Reduction of Prochiral Ketones by using an F420‐dependent Alcohol Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Chiral HPLC Separation of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

Welcome to the technical support center for the chiral HPLC separation of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and answers to frequently asked questions. The methodologies and explanations provided are grounded in established chromatographic principles to ensure scientific integrity and reliable results.

Introduction to the Challenge

The successful chiral separation of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol and its enantiomer is a critical step in many pharmaceutical development and quality control processes. The presence of the desired enantiomer in high purity is often essential for therapeutic efficacy and safety.[1] This guide will walk you through common challenges encountered during the HPLC analysis of this specific compound, providing logical, step-by-step solutions.

Part 1: Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments.

Q1: Why am I seeing poor resolution or no separation between the enantiomers?

Poor resolution is one of the most common hurdles in chiral chromatography. It indicates that the chosen analytical conditions are not creating a sufficient difference in the interaction energies between the two enantiomers and the chiral stationary phase (CSP).

Underlying Causes and Solutions:

• Inappropriate Chiral Stationary Phase (CSP): The selection of the CSP is the most critical factor in a chiral separation.[1] The mechanism of chiral recognition relies on the formation of transient diastereomeric complexes between the analyte and the CSP.[2] If the CSP's chiral selector does not have the correct spatial arrangement or interaction points (e.g., hydrogen bonding, dipole-dipole, π-π interactions) for (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, separation will not occur.

  • Solution: A systematic screening of different CSPs is highly recommended. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often a good starting point for aryl ethanols.[3][4] Consider screening columns with different chiral selectors, for instance, amylose tris(3,5-dimethylphenylcarbamate) and cellulose tris(3,5-dimethylphenylcarbamate).[3]

• Suboptimal Mobile Phase Composition: The mobile phase plays a crucial role in modulating the interactions between the analyte and the CSP.[5]

  • Normal Phase Mode: In normal phase chromatography (e.g., hexane/alcohol mixtures), the type and concentration of the alcohol modifier (e.g., isopropanol, ethanol) are critical.[4][5] A less polar alcohol like isopropanol often provides better selectivity than more polar ones like methanol.

  • Solution: Systematically vary the percentage of the alcohol modifier. Start with a common ratio like 90:10 (v/v) n-hexane/isopropanol and then adjust the isopropanol concentration in small increments (e.g., 85:15, 95:5).[6]

• Incorrect Flow Rate: Chiral separations can be more sensitive to flow rate than achiral separations.[7] Lower flow rates can sometimes lead to better resolution by allowing more time for the enantiomers to interact with the CSP.

  • Solution: While a flow rate of 1.0 mL/min is a common starting point for a 4.6 mm I.D. column, try reducing it to 0.5 mL/min or even lower to see if resolution improves.[8]

• Inadequate Temperature Control: Temperature can have a significant, and sometimes unpredictable, effect on chiral separations.[7][9][10] It influences the thermodynamics of the analyte-CSP interaction.

  • Solution: Employ a column oven to maintain a stable temperature. Investigate a range of temperatures, for example, from 15°C to 40°C. Lower temperatures often, but not always, enhance resolution.[8]

Troubleshooting Workflow for Poor Resolution

Caption: A decision tree for troubleshooting poor resolution.

Q2: I'm observing significant peak tailing. What could be the cause?

Peak tailing can compromise the accuracy of peak integration and reduce resolution.[11] It is often caused by unwanted secondary interactions or issues with the column or system.[12]

Underlying Causes and Solutions:

• Secondary Interactions with the Stationary Phase: Residual silanol groups on silica-based CSPs can interact with polar analytes like alcohols, leading to tailing.

  • Solution: For basic or acidic impurities in your sample, consider adding a small amount of a mobile phase additive. For basic compounds, 0.1% diethylamine (DEA) can be effective, while for acidic compounds, 0.1% trifluoroacetic acid (TFA) can help.[6][13]

• Column Overload: Injecting too much sample can saturate the stationary phase, resulting in peak broadening and tailing.[11]

  • Solution: Reduce the injection volume or dilute your sample. A typical concentration for method development is around 0.5 - 1.0 mg/mL.[6]

• Column Contamination or Degradation: Accumulation of contaminants on the column can create active sites that cause tailing.[14]

  • Solution: If using a guard column, replace it first. If the problem persists, try flushing the analytical column with a strong, compatible solvent. For polysaccharide-based columns, isopropanol is often a good choice.[15] If performance is not restored, the column may need to be replaced.

• Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can lead to peak broadening and tailing.

  • Solution: Ensure that all connections are made with the shortest possible length of appropriate I.D. tubing.

Experimental Protocol: Column Flushing for Polysaccharide-Based CSPs

• Disconnect the column from the detector.

• Set the flow rate to a low value (e.g., 0.2 mL/min).

• Flush the column with 100% isopropanol for at least 30-60 minutes.

• Gradually re-introduce the mobile phase, starting with a high percentage of the stronger solvent and slowly decreasing it to the analytical conditions.

• Allow the column to equilibrate with the mobile phase for at least 30 minutes before the next injection.

Q3: My retention times are not reproducible. How can I improve this?

Poor reproducibility can make method validation and routine analysis impossible. Several factors can contribute to shifting retention times.

Underlying Causes and Solutions:

• Inconsistent Mobile Phase Preparation: Even small variations in the mobile phase composition can lead to significant changes in retention time in chiral separations.

  • Solution: Always prepare the mobile phase fresh and use precise measurements. Premixing the solvents in a single container is recommended over online mixing for isocratic methods.

• Insufficient Column Equilibration: Chiral stationary phases often require longer equilibration times than achiral phases, especially after changing the mobile phase.

  • Solution: Ensure the column is equilibrated with the mobile phase until a stable baseline is achieved. This may take 30 minutes or longer.

• Temperature Fluctuations: As mentioned, temperature affects retention. Fluctuations in ambient temperature can cause retention times to drift.

  • Solution: Always use a reliable column oven to maintain a constant temperature.

• Sample Solvent Effects: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion and retention time shifts.[14]

  • Solution: Whenever possible, dissolve the sample in the mobile phase itself or in a solvent that is weaker than or of similar strength to the mobile phase.[16]

Parameter	Recommended Practice	Rationale
Mobile Phase	Prepare fresh daily; use volumetric flasks for accuracy.	Ensures consistent composition and avoids degradation.
Equilibration	Equilibrate for at least 30-60 minutes or until baseline is stable.	Allows the CSP to fully interact with the mobile phase.
Temperature	Use a column oven set to a constant temperature.	Minimizes retention time drift due to environmental changes.
Sample Solvent	Dissolve sample in mobile phase or a weaker solvent.	Prevents peak distortion and improves reproducibility.[14]

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best starting point for method development for (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol?

A systematic screening approach is the most efficient way to develop a chiral method.[17]

Recommended Starting Conditions:

• Columns: Screen at least two different polysaccharide-based columns, for example:

  • An amylose-based column (e.g., Amylose tris(3,5-dimethylphenylcarbamate))

  • A cellulose-based column (e.g., Cellulose tris(3,5-dimethylphenylcarbamate))[3]

• Mobile Phases: For normal phase mode, screen with two common mobile phase systems:[6]

  • n-Hexane / Isopropanol (IPA)

  • n-Hexane / Ethanol (EtOH)

• Initial Conditions:

  • Mobile Phase Ratio: 90:10 (v/v)

  • Flow Rate: 1.0 mL/min

  • Temperature: 25 °C

  • Detection: UV at a suitable wavelength (e.g., 220 nm or 254 nm)

Method Development Screening Workflow

Caption: A workflow for initial chiral method screening.

Q2: Should I use normal phase, reversed-phase, or polar organic mode for this separation?

For many chiral separations of moderately polar compounds like aryl ethanols, normal phase chromatography is often the first choice and generally provides good selectivity.[2]

• Normal Phase (NP): Uses a non-polar mobile phase (e.g., hexane) with a polar modifier (e.g., isopropanol). It is highly effective for many chiral separations on polysaccharide CSPs.

• Reversed-Phase (RP): Uses a polar mobile phase (e.g., water/acetonitrile or water/methanol). This can be an option if the compound is not soluble in normal phase solvents or if normal phase fails to provide a separation. For cyclodextrin-based CSPs, a key mechanism in reversed-phase mode is inclusion complexing, which often requires an aromatic ring on the analyte.[7][18]

• Polar Organic (PO): Uses polar organic solvents like methanol, ethanol, or acetonitrile. This mode can offer different selectivity compared to normal or reversed-phase.

Recommendation: Start with normal phase mode as it has a high probability of success for this type of compound. If that is unsuccessful, then explore polar organic and reversed-phase modes.

Q3: Can temperature be used to reverse the elution order of the enantiomers?

Yes, in some cases, changing the temperature can lead to a reversal of the enantiomer elution order.[9][19] This phenomenon is not always predictable and is dependent on the specific analyte, CSP, and mobile phase combination. It occurs when the thermodynamics of the interactions between each enantiomer and the CSP change differently with temperature. If you observe co-elution at a certain temperature, it is worth exploring temperatures both above and below that point, as a reversal of elution order may occur.[19]

Q4: My sample contains acidic or basic impurities. How will this affect the separation?

Acidic or basic impurities can significantly impact peak shape and reproducibility.

• Impact: These impurities can interact strongly with the stationary phase, leading to peak tailing of the main analytes. They can also alter the surface chemistry of the CSP, affecting its chiral recognition capabilities.

• Solution: As mentioned in the troubleshooting section, adding a small amount of an appropriate additive to the mobile phase can mitigate these effects. For acidic impurities, an acidic additive like TFA or formic acid is used, and for basic impurities, a basic additive like DEA is beneficial.[13] The typical concentration is around 0.1%.

References

• The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases.
• Improvement of chiral separation efficiency through temperature control during one time high performance liquid chrom
• Chiral Chromatography Frequently Asked Questions. Sigma-Aldrich.
• Getting Started with Chiral Method Development Part Three. Regis Technologies.
• Effect of Temperature on Chiral Separation of Ketamine Enantiomers by High‐Performance Liquid Chrom
• Troubleshooting guide for HPLC analysis of chiral compounds. Benchchem.
• A Strategy for Developing HPLC Methods for Chiral Drugs.
• Chiral HPLC Method Development. I.B.S. Analytical.
• Optimization of mobile phase for chiral separ
• Troubleshoot Chiral Column Performance: Efficiency & Resolution. YMC.
• Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. ALWSCI.
• The effect of mobile phase composition on the chiral separation of compounds.
• Playing with Selectivity for Optimal Chiral Separation.
• Common Causes of Poor Peak Shape in HPLC and How to Fix Them. Chromasir.
• Troubleshooting Basics, Part IV: Peak Shape Problems.
• Sample Preparation – HPLC.
• A Researcher's Guide to Chiral HPLC Analysis of Compounds from (-)-Isopinocampheol Synthesis. Benchchem.
• REFLECT™ Polysaccharide Chiral St
• CHIRAL SEPAR
• Fundamentals of Chiral Chromatography and Method Development in Pharmaceutical Research. Shimadzu Scientific Instruments.
• CHIRAL Handbook. BGB Analytik.
• Basics of chiral HPLC. Sigma-Aldrich.

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• 4. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]
• 8. Getting Started with Chiral Method Development Part Three: Method Development Optimization | Regis Chromatography [registech.com]
• 9. The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Improvement of chiral separation efficiency through temperature control during one time high performance liquid chromatography analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
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Technical Support Center: (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol Stability and Racemization Prevention

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stereochemical stability of this chiral secondary benzylic alcohol. Our goal is to equip you with the knowledge to anticipate, diagnose, and prevent racemization during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a concern for (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol?

Racemization is the process by which an enantiomerically pure or enriched compound converts into a mixture containing equal amounts of both enantiomers (a racemate), resulting in the loss of optical activity.[1] For a chiral molecule like (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, maintaining its specific three-dimensional arrangement (stereochemistry) is often critical for its intended biological activity or its role as a chiral building block in pharmaceutical synthesis.[2][3] Racemization leads to a loss of the desired enantiomer, potentially reducing efficacy, altering pharmacological profiles, or creating impurities that require difficult separations.[4][5]

Q2: What is the primary mechanism for the racemization of this specific secondary benzylic alcohol?

The racemization of secondary benzylic alcohols like (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol typically proceeds through the formation of a planar, achiral carbocation intermediate at the chiral center.[6][7] This process is often catalyzed by acids or can occur under thermal stress. The benzylic position, adjacent to the trichlorophenyl ring, stabilizes the formation of this carbocation, making it susceptible to racemization. Once the planar carbocation is formed, a nucleophile (like a solvent molecule or a conjugate base) can attack from either face with equal probability, leading to a 50:50 mixture of the (R) and (S) enantiomers.[1][7]

Alternatively, redox-based mechanisms involving transition-metal catalysts can facilitate racemization through a ketone intermediate.[6] This involves the dehydrogenation of the alcohol to form the corresponding achiral ketone, followed by re-hydrogenation to yield the racemic alcohol.[6][8]

Troubleshooting Guide: Diagnosing and Preventing Racemization

This section addresses specific issues you may encounter during your experimental work.

Issue 1: Significant loss of enantiomeric excess (e.e.) is observed after aqueous work-up.

Aqueous work-ups, especially those involving strong acids or bases, are a common stage where racemization occurs.[9]

Primary Cause: The presence of strong acids or bases can catalyze the formation of the planar carbocation intermediate, leading to rapid racemization.[1][10]

Troubleshooting Steps & Solutions:

• pH Control is Critical:

  • Avoid Strong Acids/Bases: Unless absolutely necessary for the reaction chemistry, avoid washes with strong acids (e.g., HCl, H₂SO₄) or strong bases (e.g., NaOH, KOH).[11]

  • Use Buffered Solutions: For pH adjustments or washes, opt for milder, buffered solutions. Saturated sodium bicarbonate (NaHCO₃) can be used to neutralize acids, while saturated ammonium chloride (NH₄Cl) can be used for quenching reactions involving organometallics or strong bases. For maintaining a near-neutral pH, a phosphate buffer can be employed.[11]

• Temperature Management:

  • Work at Low Temperatures: Perform all extractions, washes, and solvent removal steps at reduced temperatures (e.g., 0-5 °C) by using an ice bath. Lower temperatures decrease the rate of the chemical reactions that lead to racemization.[11][12]

• Minimize Contact Time:

  • Efficient Workflow: Streamline your work-up procedure to minimize the time your chiral alcohol is in contact with aqueous phases, especially if pH extremes are unavoidable.[11][12] Shake, separate layers, and proceed to the next step promptly.

Parameter	Standard Protocol (High Risk)	Recommended Protocol (Low Risk)
Washing Agent	1M HCl, then 1M NaOH	Saturated NH₄Cl, then Saturated NaHCO₃
Temperature	Room Temperature (~25 °C)	0-5 °C (Ice Bath)
Duration	Prolonged, with delays between steps	Rapid and efficient

Issue 2: Loss of stereochemical integrity during purification by silica gel chromatography.

Standard silica gel is inherently acidic and can act as a catalyst for racemization on the column.[9][10]

Primary Cause: The acidic silanol groups (Si-OH) on the surface of the silica gel can protonate the hydroxyl group of the alcohol, facilitating its departure as a water molecule and the formation of the achiral carbocation intermediate.

Troubleshooting Steps & Solutions:

• Deactivate the Silica Gel:

  • Basic Wash: Neutralize the silica gel before use by preparing a slurry with a solvent containing a small amount of a non-nucleophilic base, such as triethylamine (e.g., 0.5-1% in the eluent). This neutralizes the acidic sites.

• Choose an Alternative Stationary Phase:

  • Alumina: Consider using neutral or basic alumina as an alternative to silica gel.

  • Chiral Chromatography: For analytical and preparative separations of enantiomers, chiral HPLC or SFC is the most reliable method.[10] These techniques use a chiral stationary phase to directly separate the (R) and (S) enantiomers.

Issue 3: Racemization observed during storage of the compound.

(1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol can racemize over time, especially if not stored under optimal conditions.

Primary Cause: Exposure to acidic or basic impurities, light, and elevated temperatures can promote slow racemization over time.[5][12]

Troubleshooting Steps & Solutions:

• Storage Conditions:

  • Solvent Choice: If stored in solution, use a high-purity, aprotic, non-polar solvent like hexane or toluene.[10][12] Avoid protic solvents like methanol or ethanol which can facilitate proton exchange.

  • Temperature: Store the compound, whether neat or in solution, at low temperatures (e.g., ≤ 4 °C) to minimize thermal decomposition and racemization.[12]

  • Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen) to prevent potential oxidative side reactions.[11]

  • Protect from Light: Store in an amber vial or in the dark to prevent any potential photocatalyzed reactions.[12]

Experimental Protocols

Protocol 1: Stability Study to Quantify Racemization

This protocol outlines a method to assess the stability of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol under specific conditions.

• Preparation: Prepare a stock solution of your enantiomerically enriched alcohol (e.g., 1 mg/mL) in the solvent or solution you wish to test (e.g., methanol, buffered aqueous solution).

• Initial Analysis (T=0): Immediately analyze an aliquot of the freshly prepared solution using a suitable chiral HPLC or chiral GC method to determine the initial enantiomeric excess (e.e.%).[10][12]

• Incubation: Store the stock solution under the desired test conditions (e.g., room temperature, 40 °C, protected from light).

• Time-Point Analysis: At regular intervals (e.g., 1, 3, 6, 12, 24 hours), withdraw an aliquot, and re-analyze the e.e.%.

• Data Analysis: Calculate the e.e.% at each time point using the formula: ee% = |(Area_R - Area_S) / (Area_R + Area_S)| * 100. Plot the e.e.% versus time to determine the rate of racemization under the tested conditions.[12]

Protocol 2: Neutralizing Silica Gel for Chromatography

• Slurry Preparation: In a fume hood, weigh the required amount of silica gel into a flask.

• Base Addition: Add your chosen mobile phase (eluent) to create a slurry. Add triethylamine to the slurry to a final concentration of 0.5-1% (v/v).

• Equilibration: Swirl the slurry gently for 5-10 minutes.

• Column Packing: Pack your chromatography column with the neutralized silica gel slurry as you normally would.

• Elution: Use a mobile phase that also contains the same concentration of triethylamine to maintain the neutrality of the column during the separation.

Visualizations

Caption: Acid-catalyzed racemization mechanism via a planar carbocation.

Caption: Troubleshooting workflow for identifying and preventing racemization.

References

• Benchchem. Technical Support Center: Prevention of Racemization During Workup of Chiral Products.
• Stereochemical editing: Catalytic racemization of secondary alcohols and amines. (2023). Coordination Chemistry Reviews.
• Benchchem. Technical Support Center: Prevention of Racemization in Chiral Amine Synthesis.
• Benchchem. 1-Phenylethanol: A Versatile Chiral Building Block in Pharmaceutical Synthesis.
• Benchchem. minimizing racemization during the synthesis of chiral amino alcohols.
• Benchchem. Troubleshooting racemization of (R)-2-methylpentanal in solution.
• Grokipedia. Racemization.

• Enzymatic Resolution of 1-Phenylethanol and Formation of a Diastereomer: An Undergraduate 1H NMR Experiment To Introduce Chiral Chemistry. (2010). Journal of Chemical Education. Available from: [Link]

• The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology. (2016). PMC. Available from: [Link]

• Enzymatic Resolution of 1-Phenylethanol and Formation of a Diastereomer: An Undergraduate 1H NMR Experiment To Introduce Chiral Chemistry. (2010). PMC. Available from: [Link]

• Strategies for chiral separation: from racemate to enantiomer. (2023). PMC. Available from: [Link]

• ResearchGate. Benzyl Alcohol and Racemization. Available from: [Link]

• Concurrent Linear Deracemization of Secondary Benzylic Alcohols via Simultaneous Photocatalysis and Whole-cell Biocatalysis. (2025). ACS Catalysis. Available from: [Link]

• Racemization of enantiopure secondary alcohols by Thermoanaerobacter ethanolicus secondary alcohol dehydrogenase. (2013). ResearchGate. Available from: [Link]

• Cyclic Deracemization of Secondary Benzylic Alcohols via Simultaneous Photocatalysis and Whole-cell Biocatalysis. (2022). ChemRxiv. Available from: [Link]

• Lipase-Mediated Dynamic Kinetic Resolution of 1-Phenylethanol Using Niobium Salts as Racemization Agents. (2014). SciELO. Available from: [Link]

• Wikipedia. Chiral resolution. Available from: [Link]

• Racemization of chiral amino alcohols: Catalyst selection and characterization. (2025). ResearchGate. Available from: [Link]

• Mechanism of Racemization of Chiral Alcohols Mediated by 16-Electron Ruthenium Complexes. (2010). Journal of the American Chemical Society. Available from: [Link]

• Kinetic resolution of racemic 1-phenylethanol (rac-1) catalyzed by... (2018). ResearchGate. Available from: [Link]

• Air-Stable Racemization Catalyst for Dynamic Kinetic Resolution of Secondary Alcohols at Room Temperature. (2005). Organic Letters. Available from: [Link]

• Regis Technologies. Getting Started with Chiral Method Development Part Three. (2023). Available from: [Link]

• Formation of Racemic Modifications: Racemization.

• Chiral phenylethanol is synthesized from the prochiral starting compound, acetophenone, using. (2022). ResearchGate. Available from: [Link]

• Canada.ca. Guidance for Industry: Stereochemical Issues in Chiral Drug Development. (2017). Available from: [Link]

• How can I improve my chiral column resolution? (2014). ResearchGate. Available from: [Link]

• Benchchem. In-Depth Technical Guide to the Chemical Properties of 1-(2,4,5-Trichlorophenyl)ethanone.

• 1,1,2-トリクロロ-1,2,2-トリフルオロエタン. 環境省. Available from: [Link]

• The discovery of (1R, 3R)-1-(3-chloro-5-fluorophenyl)-3-(hydroxymethyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile, a potent and selective agonist of human transient receptor potential cation channel subfamily m member 5 (TRPM5) and evaluation of as a potential gastrointestinal prokinetic agent. (2022). PubMed. Available from: [Link]

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• 3. The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Strategies for chiral separation: from racemate to enantiomer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Guidance for Industry: Stereochemical Issues in Chiral Drug Development - Canada.ca [canada.ca]
• 6. Stereochemical editing: Catalytic racemization of secondary alcohols and amines [ccspublishing.org.cn]
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stability issues of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol under acidic conditions

Technical Support Center: (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

Welcome to the technical support center for (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol. This guide is designed for researchers, chemists, and drug development professionals to navigate the specific stability challenges associated with this chiral benzylic alcohol, particularly under acidic conditions. Here, we provide in-depth answers to frequently asked questions, detailed troubleshooting protocols, and the fundamental chemical principles governing the compound's reactivity.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern when handling (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol in acidic media?

The two primary stability concerns for this secondary benzylic alcohol under acidic conditions are racemization and acid-catalyzed dehydration .

• Racemization: The chiral center at the benzylic carbon is susceptible to racemization, leading to a loss of enantiomeric excess (ee). This occurs because the acid protonates the hydroxyl group, which then leaves as a water molecule to form a planar, achiral carbocation intermediate. The subsequent re-addition of water can occur from either face of the carbocation, resulting in a mixture of R and S enantiomers[1][2]. The rate of racemization is influenced by the acid strength, temperature, and solvent polarity[1][2]. The electron-withdrawing trichlorophenyl group can disfavor the formation of the carbocation, potentially slowing this process compared to electron-rich benzylic alcohols[2].

• Dehydration: The same carbocation intermediate that leads to racemization can also undergo an E1 elimination reaction[3]. A base (such as water or the conjugate base of the acid) removes an adjacent proton, forming a double bond and resulting in the corresponding styrene derivative, 1,2,3-trichloro-4-(1-ethenyl)benzene. This is often an irreversible process and represents a significant degradation pathway.

Q2: Which types of acids are most likely to cause these stability issues?

Strong Brønsted acids are the primary culprits. This includes, but is not limited to:

• Strong Mineral Acids: Sulfuric acid (H₂SO₄) and hydrochloric acid (HCl) are highly effective at promoting both dehydration and racemization[4].

• Strong Organic Acids: Trifluoroacetic acid (TFA) and p-toluenesulfonic acid (p-TsOH) are also potent catalysts for these reactions[5][6].

• Lewis Acids: Lewis acids such as aluminum chloride (AlCl₃) or boron trifluoride (BF₃) can also initiate these pathways by coordinating to the hydroxyl oxygen, making it a better leaving group.

Even seemingly mild acidic conditions, such as those encountered during silica gel chromatography or with acidic mobile phases in HPLC, can be sufficient to cause slow degradation or racemization over time.

Q3: What are the expected degradation products I should look for?

The main degradation product to monitor is the elimination product, 1,2,3-trichloro-4-(1-ethenyl)benzene . This styrene derivative is significantly less polar than the parent alcohol and will have a much longer retention time in reverse-phase HPLC and a higher Rf value in normal-phase TLC.

In cases of racemization, you will not see a new chemical impurity by standard HPLC, but rather a change in the ratio of enantiomers when using a chiral HPLC method. Your primary observation will be a decrease in the enantiomeric excess (% ee) of the desired (1R)-enantiomer.

Troubleshooting Guide

This section addresses specific experimental problems and provides actionable solutions.

Problem 1: My % ee is decreasing after aqueous acidic workup.

• Plausible Cause: The acidic conditions of the workup are causing racemization via an SN1-type mechanism involving a carbocation intermediate.

• Troubleshooting Steps:

  • Minimize Acid Contact Time: Perform the acidic wash as quickly as possible. Do not let the solution sit in the separatory funnel for extended periods.

  • Use Weaker Acids: If the goal is to neutralize a basic solution, consider using a milder acid like saturated ammonium chloride (NH₄Cl) solution or a dilute solution of a carboxylic acid (e.g., 1% acetic acid) instead of strong mineral acids.

  • Lower the Temperature: Perform the entire workup procedure at low temperatures (0-5 °C) using an ice bath. Lower temperatures significantly reduce the rate of both carbocation formation and subsequent racemization[1].

  • Alternative Quench: Instead of an acid wash, consider quenching the reaction with a buffer solution at a near-neutral pH if the experimental chemistry allows.

Problem 2: I'm observing a new, less polar spot on my TLC plate after attempting a reaction with an acid catalyst.

• Plausible Cause: This is a classic sign of acid-catalyzed dehydration, leading to the formation of the corresponding styrene. Benzylic alcohols are particularly prone to this E1 elimination pathway[3].

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for dehydration impurity.

Problem 3: My chiral HPLC analysis shows peak broadening or loss of resolution over several runs.

• Plausible Cause: If your mobile phase contains an acidic additive (like TFA or acetic acid), slow on-column racemization or degradation may be occurring. The compound spends a considerable amount of time in an acidic environment during the analysis.

• Troubleshooting Steps:

  • Neutralize Mobile Phase: If possible, switch to a mobile phase system without an acidic modifier. Buffering the mobile phase to a pH between 4 and 6 can often maintain protonation states for good peak shape without being acidic enough to cause degradation.

  • Reduce Analysis Time: Use a shorter column, a higher flow rate, or a steeper gradient to minimize the residence time of the analyte on the column.

  • Lower Column Temperature: If your HPLC system has a column thermostat, reduce the temperature to 20-25°C.

  • Sample Preparation: Ensure your sample is dissolved in a neutral solvent (or the mobile phase itself) immediately before injection. Do not let samples sit in acidic solutions on the autosampler for long periods.

Mechanistic Deep Dive & Data

The instability of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol in acid is governed by the formation of a benzylic carbocation. The mechanism is illustrated below.

Caption: Competing racemization and dehydration pathways.

Table 1: Influence of Acidic Conditions on Compound Stability (Illustrative Data)

This table summarizes the expected stability profile based on general principles of benzylic alcohol reactivity. Actual rates must be determined experimentally.

Condition (Solvent: CH₃CN/H₂O, 25°C, 4h)	% Parent Compound Remaining	% Enantiomeric Excess (ee)	% Dehydration Product
pH 7.0 Buffer (Control)	>99%	99%	<0.1%
pH 5.0 (Acetic Acid Buffer)	~98%	97%	~1-2%
pH 3.0 (Formic Acid Buffer)	~90%	85%	~8-10%
0.1% Trifluoroacetic Acid (TFA) (pH ~2)	~75%	60%	~20-25%
0.1 M HCl (pH 1.0)	~50%	<10% (near racemic)	~45-50%

Protocols

Protocol 1: Recommended Procedure for Mild Acidic Workup

This protocol is designed to neutralize a basic organic solution while minimizing the risk of racemization and dehydration.

• Initial Cooling: Cool the organic solution containing your product to 0-5°C in an ice-water bath.

• Preparation of Quench Solution: Prepare a 10% aqueous solution of ammonium chloride (NH₄Cl). Cool this solution to 0-5°C.

• Extraction: Add the cold NH₄Cl solution to the separatory funnel containing your organic layer.

• Gentle Mixing: Gently invert the funnel 3-4 times. Do not shake vigorously , as this can increase reaction rates at the phase interface. Vent carefully.

• Rapid Separation: Allow the layers to separate (this should be quick) and immediately drain the aqueous layer.

• Drying and Concentration: Drain the organic layer into a flask containing a suitable drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄). Once dried, filter and concentrate the solvent in vacuo without applying excessive heat.

Protocol 2: Chiral HPLC Method for Stability Monitoring

This method provides a baseline for monitoring the enantiomeric purity and degradation of the title compound.

• Column: A polysaccharide-based chiral stationary phase (CSP) is recommended (e.g., Chiralcel OD-H, Chiralpak AD-H, or equivalent).

• Mobile Phase: Isocratic mixture of Hexane and Isopropanol (IPA). A typical starting point is 95:5 (Hexane:IPA). The ratio may need to be optimized to achieve baseline separation (α > 1.2).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 220 nm or 254 nm.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a concentration of ~0.5 mg/mL. Filter through a 0.45 µm syringe filter before injection[7].

• Procedure:

  • Inject a time-zero sample to establish the initial % ee and purity.

  • Expose an aliquot of the sample solution to the acidic condition being tested.

  • At defined time points (e.g., 1h, 2h, 4h, 8h), withdraw an aliquot, neutralize it if necessary (e.g., with a drop of dilute NaHCO₃ solution), and inject it onto the HPLC system.

  • Monitor the chromatograms for:

    • A decrease in the area of the (1R)-peak relative to the (1S)-peak.

    • The appearance of a new, later-eluting peak corresponding to the styrene dehydration product.

References

• Continuous process for racemization of benzylic alcohols, ethers, and esters by solid acid catalyst. (n.d.). Google Patents.

• Fawcett, F., & Wildsmith, T. J. (2021). Brønsted Acid-Catalysed Dehydrative Substitution Reactions of Alcohols. Advanced Synthesis & Catalysis, 363(21), 4714-4745. Retrieved from [Link]

• Hampel, N., Feige, P., & Mayr, H. (2006). Chiral α-Branched Benzylic Carbocations: Diastereoselective Intermolecular Reactions with Arene Nucleophiles and NMR Spectroscopic Studies. Journal of the American Chemical Society, 128(31), 10195–10206. Retrieved from [Link]

• Wildsmith, T. J., & Fawcett, F. (2022). Arylboronic Acid-Catalyzed Racemization of Secondary and Tertiary Alcohols. The Journal of Organic Chemistry, 87(19), 13214–13220. Retrieved from [Link]

• Pellissier, H. (2012). Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. International Journal of Organic Chemistry, 2(3), 223-228. Retrieved from [Link]

• García-Álvarez, R., & Díez, J. (2014). Catalytic Dehydration of Benzylic Alcohols to Styrenes by Rhenium Complexes. Catalysts, 4(3), 265-281. Retrieved from [Link]

• Wolf, C. (2007). Chapter 4: Analytical Methods. In Dynamic Stereochemistry of Chiral Compounds. Royal Society of Chemistry. Retrieved from [Link]

• Acid-Catalyzed Dehydration of Alcohols to Alkenes. (n.d.). JoVE. Retrieved from [Link]

• Benzyl Alcohol and Racemization. (n.d.). ResearchGate. Retrieved from [Link]

• Hunt, I. (n.d.). Ch 11: Eliminations of benzylic systems. University of Calgary. Retrieved from [Link]

• Benzyl alcohol synthesis by benzylic substitution. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Aboul-Enein, H. Y., & Ali, I. (1997). Analytical chiral separation methods. Pure and Applied Chemistry, 69(7), 1467-1476. Retrieved from [Link]

• Al-Majed, A. A., Aboul-Enein, H. Y., & Al-Zehouri, J. (2010). Chiral stability-indicating HPLC method for analysis of arotinolol in pharmaceutical formulation and human plasma. Arabian Journal of Chemistry, 3(3), 171-177. Retrieved from [Link]

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• 3. moodle.tau.ac.il [moodle.tau.ac.il]
• 4. researchgate.net [researchgate.net]
• 5. Brønsted Acid‐Catalysed Dehydrative Substitution Reactions of Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Comparative Guide to the Determination of Enantiomeric Excess of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

Authored for Researchers, Scientists, and Drug Development Professionals

The stereochemical purity of a chiral molecule is a critical quality attribute in the pharmaceutical industry. For a compound such as (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, a potential intermediate or active pharmaceutical ingredient, the presence of its enantiomeric counterpart could lead to different pharmacological or toxicological profiles. Therefore, the accurate and precise determination of its enantiomeric excess (ee) is not just an analytical requirement but a fundamental necessity for ensuring safety and efficacy.

This guide provides an in-depth, objective comparison of the primary analytical techniques used for this purpose: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. We will delve into the principles, provide field-proven protocols, and present a comparative analysis to guide you in selecting the most suitable method for your research and development needs.

High-Performance Liquid Chromatography (HPLC): The Gold Standard

Chiral HPLC is often considered the gold standard for its high resolving power and robustness in determining enantiomeric excess.[1] The technique relies on the differential interaction of enantiomers with a chiral stationary phase (CSP), leading to their physical separation and distinct retention times.[1][2]

Principle of Separation: For aromatic secondary alcohols like our target analyte, polysaccharide-based CSPs are particularly effective.[3][4] These phases, typically derivatives of cellulose or amylose coated on a silica support, create chiral cavities and surfaces. Enantiomers fit into these cavities differently due to steric and electronic interactions (e.g., hydrogen bonding, π-π stacking, dipole-dipole interactions), resulting in one enantiomer being retained longer than the other.

Workflow & Experimental Design: The selection of the CSP and mobile phase is paramount for achieving baseline separation.[3] A typical workflow involves screening various polysaccharide-based columns and mobile phase compositions.

Caption: High-level workflow for chiral HPLC analysis.

Detailed Experimental Protocol: Chiral HPLC

• Instrumentation:

  • HPLC system with a pump, autosampler, column oven, and UV detector.[3]

• Materials:

  • Analyte: (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, dissolved in the mobile phase to a concentration of approximately 1 mg/mL.

  • Chiral Column: A polysaccharide-based column, such as one with a cellulose or amylose derivative CSP (e.g., Chiralcel® series).[3]

  • Mobile Phase: HPLC-grade n-Hexane and 2-Propanol (IPA). A common starting ratio is 90:10 (v/v).[3]

• Method Parameters:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

  • Detection: UV at 220 nm

• Procedure:

  • Prepare the mobile phase and degas thoroughly.

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.[3]

  • Inject the sample and record the chromatogram.

  • Identify the peaks corresponding to the (R) and (S) enantiomers.

  • Integrate the peak areas.

  • Calculate the enantiomeric excess using the formula: ee% = [(Area of major enantiomer - Area of minor enantiomer) / (Total area of both enantiomers)] * 100

Gas Chromatography (GC): High Resolution for Volatile Analytes

For analytes that are thermally stable and sufficiently volatile, chiral Gas Chromatography offers excellent resolution and sensitivity.[5][6] The separation mechanism is analogous to HPLC, but occurs in the gas phase with a chiral stationary phase coated on the inside of a capillary column.

Principle of Separation: Cyclodextrin-based CSPs are the most common for chiral GC separations of alcohols.[5][7][8] These cyclic oligosaccharides have a hydrophobic inner cavity and a hydrophilic outer surface. Chiral recognition occurs through inclusion complexation, where the enantiomers enter the cyclodextrin cavity and interact differently with its chiral environment.

Workflow & Experimental Design: The critical parameters in chiral GC are the choice of the cyclodextrin derivative, the column temperature, and the carrier gas flow rate. The temperature program is often optimized to achieve a balance between resolution and analysis time.

Caption: General workflow for chiral GC analysis.

Detailed Experimental Protocol: Chiral GC

• Instrumentation:

  • Gas chromatograph equipped with a split/splitless injector and a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Materials:

  • Analyte: (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, dissolved in a volatile solvent like dichloromethane or ethyl acetate to ~1 mg/mL.

  • Chiral Column: A cyclodextrin-based capillary column (e.g., based on a derivatized β-cyclodextrin).[5][7]

  • Carrier Gas: Helium or Hydrogen.

• Method Parameters:

  • Injector Temperature: 250 °C

  • Detector Temperature: 250 °C

  • Oven Program: Start at 100 °C, hold for 1 min, ramp to 180 °C at 5 °C/min, hold for 5 min. (This is a starting point and requires optimization).

  • Injection Mode: Split (e.g., 50:1 ratio)

• Procedure:

  • Condition the column according to the manufacturer's instructions.

  • Set the GC method parameters.

  • Inject the prepared sample.

  • Record the chromatogram and identify the two enantiomer peaks.

  • Integrate the peak areas and calculate the enantiomeric excess as described for HPLC.

NMR Spectroscopy: A Powerful Alternative Using Chiral Auxiliaries

NMR spectroscopy offers a fundamentally different approach. Instead of physically separating the enantiomers, it uses a chiral environment to make them chemically non-equivalent, resulting in distinct signals in the NMR spectrum.[2][9] This is achieved by adding a chiral derivatizing agent (CDA) or a chiral solvating agent (CSA).[1][9]

Principle of Discrimination:

• Chiral Derivatizing Agents (CDAs): A CDA, such as Mosher's acid chloride (MTPA-Cl), reacts covalently with the chiral alcohol to form a mixture of diastereomeric esters.[9][10][11] Diastereomers have different physical properties and, crucially, different NMR spectra.[10][11] The integration of the distinct signals (often ¹H or ¹⁹F) for each diastereomer allows for direct quantification of the original enantiomeric ratio.[10]

• Chiral Solvating Agents (CSAs): A CSA forms transient, non-covalent diastereomeric complexes with the analyte.[9] This interaction leads to differential shielding of protons in the two enantiomers, causing their signals to split in the NMR spectrum.

For secondary alcohols, derivatization with Mosher's acid is a robust and well-documented method.[10][11]

Caption: Principle of ee determination via NMR with a CDA.

Detailed Experimental Protocol: NMR with Mosher's Acid

• Instrumentation:

  • High-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Materials:

  • Analyte: ~5-10 mg of the chiral alcohol, dried thoroughly.

  • CDA: (R)-α-Methoxy-α-trifluoromethylphenylacetyl chloride ((R)-MTPA-Cl).

  • Solvent: Deuterated chloroform (CDCl₃), dried over molecular sieves.

  • Catalyst/Base: Anhydrous pyridine or 4-dimethylaminopyridine (DMAP).

• Procedure:

  • In a clean, dry NMR tube, dissolve ~5-10 mg of the chiral alcohol in ~0.6 mL of dry CDCl₃.

  • Add a small crystal of DMAP.

  • Add ~1.2 molar equivalents of (R)-MTPA-Cl to the tube.

  • Cap the tube, mix gently, and allow the reaction to proceed to completion at room temperature (typically 1-2 hours). It is critical that the reaction goes to 100% conversion to avoid kinetic resolution, which would skew the results.[11]

  • Acquire a high-resolution ¹H NMR or ¹⁹F NMR spectrum of the resulting diastereomeric ester mixture.

  • Identify a set of well-resolved signals corresponding to the two diastereomers. Protons close to the stereocenter or the fluorine atoms of the MTPA moiety are ideal.

  • Carefully integrate the corresponding signals.

  • Calculate the enantiomeric excess from the integration ratio.

Performance Comparison

The choice of method depends on several factors, including available instrumentation, sample properties, required sensitivity, and the need for preparative-scale separation.[1][2]

Feature	Chiral HPLC	Chiral GC	NMR with CDA
Principle	Physical separation on a CSP.[1]	Physical separation on a CSP in the gas phase.[1]	Formation of diastereomers with distinct NMR signals.[9][10]
Resolution	Excellent, often baseline separation.[1]	Very high, excellent for complex mixtures.	Dependent on the CDA and magnetic field strength; may have overlap.
Sensitivity (LOD)	High (low µg/mL).[1]	Very High (pg-ng/mL).	Lower; typically requires mg of sample.[1]
Sample Prep	Simple dissolution and filtration.[3]	Simple dissolution; analyte must be volatile.[12]	Covalent derivatization reaction required; must go to completion.[11]
Analysis Time	10-30 minutes per sample.	15-45 minutes per sample.	5-15 minutes for acquisition (plus reaction time).
Quantitation	Highly accurate via peak area integration.	Highly accurate via peak area integration.	Accurate, but can be prone to integration errors if peaks overlap.
Key Advantage	Robust, widely applicable, and suitable for preparative work.[13]	Highest resolving power for volatile compounds.	Rapid analysis (post-reaction), provides structural information.[2]
Key Limitation	Higher solvent consumption.	Analyte must be thermally stable and volatile.	Lower sensitivity, potential for kinetic resolution errors.[11]

Conclusion and Recommendations

For the routine, high-accuracy determination of the enantiomeric excess of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, Chiral HPLC is the recommended primary method. Its robustness, high resolution for aromatic alcohols, and straightforward sample preparation make it ideal for quality control and research environments.[13]

Chiral GC serves as an excellent alternative, particularly if higher sensitivity is required and the analyte demonstrates good thermal stability. Its high resolving power can be advantageous in complex sample matrices.

NMR spectroscopy using a chiral derivatizing agent like Mosher's acid is a powerful confirmatory technique.[10] While less sensitive than chromatographic methods, it is fast (post-derivatization) and provides valuable structural proof. It is particularly useful for rapid screening or when chromatographic method development proves challenging. For ultimate confidence in analytical results, cross-validation using both a chromatographic method (HPLC or GC) and NMR is the most rigorous approach.[2]

References

• A Comparative Guide to Enantiomeric Excess (ee) Determination of (S)-(+)-Epichlorohydrin: NMR vs.
• Astec CHIRALDEX and Supelco DEX Chiral GC Columns. Sigma-Aldrich.
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• Chiral Discrimination of Secondary Alcohols by Both 1H-NMR and HPLC After Labeling With a Chiral Derivatization Reagent, 2-(2,3-anthracenedicarboximide)cyclohexane Carboxylic Acid. PubMed.
• Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chrom
• A Researcher's Guide to Chiral HPLC Analysis of Alcohols from (S)-Alpine Borane Reduction. Benchchem.
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• Mosher's Acid. The Retort.
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• Chiral GC Columns. Element Lab Solutions.
• Chiral GC Columns | Gas Chrom
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• Synthesis of heterocyclic analogues of Mosher's acid. ChemRxiv.
• γ-Cyclodextrin metal–organic framework for efficient separation of chiral arom
• NMR Determination of Enantiomeric Composition of Chiral Alcohols Using Camphorsulfon
• Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral Determination of Enantiomeric Excess. TCI Chemicals.
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• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. ScienceDirect.
• Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chrom
• Which method of separation is more preferable, HPLC, NMR or GC for the determination of diatereoselectivity in polar or non-polar aldol products?.

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A Senior Application Scientist's Guide to Chiral Analysis: HPLC vs. GC for (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

In the landscape of pharmaceutical development and stereoisomeric analysis, the accurate quantification of enantiomers is not merely a procedural step but a cornerstone of safety, efficacy, and regulatory compliance. The biological activities of enantiomers can differ profoundly, a fact tragically underscored by historical examples like thalidomide, where one enantiomer was therapeutic while the other was teratogenic[1]. For an analyte such as (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, a chiral secondary alcohol, selecting the optimal chromatographic technique is a critical decision that impacts method robustness, throughput, and sensitivity.

This guide provides an in-depth comparison of two powerful techniques for this purpose: Chiral High-Performance Liquid Chromatography (HPLC) and Chiral Gas Chromatography (GC). We will move beyond a simple listing of pros and cons to explore the fundamental principles, experimental nuances, and decision-making logic that should guide a researcher in choosing the most fitting approach for their analytical challenge.

The Fundamental Principle: Chiral Recognition

Both techniques operate on the principle of "chiral recognition".[2] Enantiomers possess identical physical properties in an achiral environment, making them inseparable by conventional chromatography.[3][4] To resolve them, we introduce a chiral environment, most commonly a Chiral Stationary Phase (CSP). The analyte's enantiomers form transient, non-covalent diastereomeric complexes with the CSP.[1][5][6] The stability of these complexes differs for each enantiomer, resulting in different retention times and, consequently, separation. This is often conceptualized by the "three-point interaction model," where one enantiomer can establish more favorable interactions with the CSP than its mirror image, leading to stronger retention.[3]

Chiral High-Performance Liquid Chromatography (HPLC): Versatility and Power

Chiral HPLC is arguably the most widely used method for enantioselective analysis due to its broad applicability and operational flexibility.[1][7] It is particularly well-suited for non-volatile or thermally labile compounds, which cannot be analyzed by GC.[7]

Mechanism and Stationary Phases

The separation mechanism in chiral HPLC is highly dependent on the interplay between the analyte, the CSP, and the mobile phase.[5] For a chiral alcohol like (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, the most successful CSPs are typically polysaccharide-based.

• Polysaccharide-Based CSPs: These are derived from natural polymers like cellulose or amylose, which are coated or immobilized on a silica support.[5][8] The polymers form helical grooves or "chiral pockets" where analyte molecules can partition.[5] The separation is influenced by a combination of hydrogen bonding, dipole-dipole, and π-π interactions between the analyte and the derivatized polysaccharide. The trichlorophenyl group and the hydroxyl group of the target analyte make it an excellent candidate for this type of CSP.

• Macrocyclic Glycopeptide CSPs: Phases like those based on vancomycin or teicoplanin offer a unique combination of interaction modes, including ionic, hydrogen bonding, and inclusion complexation.[8] They are exceptionally versatile and can be used in normal phase, reversed-phase, and polar organic modes, providing multiple avenues for achieving separation.[8]

Experimental Workflow: Chiral HPLC

The workflow for developing a chiral HPLC method is systematic, typically starting with a column and mobile phase screening process.

Caption: Chiral HPLC Experimental Workflow.

Protocol: Chiral HPLC Method Development Starting Point

This protocol provides a robust starting point for the analysis of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol.

• Column Selection:

  • Primary Screening Column: A polysaccharide-based column, such as one with derivatized amylose or cellulose, is highly recommended for chiral alcohols.[9][10]

• Sample Preparation:

  • Prepare a 1.0 mg/mL solution of the racemic analyte in isopropanol (for normal phase) or methanol (for polar organic/reversed phase).

• Initial Screening Conditions:

  • Mode 1: Normal Phase

    • Mobile Phase: n-Hexane / 2-Propanol (90:10, v/v)

    • Flow Rate: 1.0 mL/min

    • Detection: UV at 220 nm (due to the phenyl ring)

    • Column Temperature: 25 °C

  • Mode 2: Polar Organic

    • Mobile Phase: Methanol / 0.1% Trifluoroacetic Acid (optional additive to improve peak shape)

    • Flow Rate: 0.5 mL/min

    • Detection: UV at 220 nm

    • Column Temperature: 25 °C

• Optimization:

  • If partial separation is observed, adjust the ratio of the mobile phase modifier (e.g., increase or decrease the percentage of 2-propanol in normal phase).

  • Varying the column temperature can also significantly impact selectivity.

• Data Analysis:

  • Once baseline resolution (Rs > 1.5) is achieved, inject the test sample.

  • Calculate the enantiomeric excess (% ee) using the formula: ee = |(Area₁ - Area₂) / (Area₁ + Area₂)| x 100.

Chiral Gas Chromatography (GC): Speed and High Efficiency

Chiral GC is a powerful technique for the separation of volatile and thermally stable enantiomers.[11] It is renowned for its high efficiency, often generating a much larger number of theoretical plates than HPLC, which can lead to exceptional resolution and shorter analysis times.[11]

Mechanism and Stationary Phases

The dominant CSPs in modern chiral GC are based on cyclodextrins.

• Cyclodextrin-Based CSPs: These are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic inner cavity.[11][12] Chiral recognition occurs through a combination of inclusion complexation, where the nonpolar part of the analyte (the trichlorophenyl ring) fits into the cyclodextrin cavity, and surface interactions (e.g., hydrogen bonding) between the analyte's polar groups (the hydroxyl group) and the derivatized rim of the cyclodextrin.[11][13][14] A wide variety of derivatized cyclodextrins are available, offering a range of selectivities.[14]

The Critical Role of Derivatization

While some volatile alcohols can be analyzed directly, derivatization is a common and often necessary step in GC to improve chromatographic performance.[15] For (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, derivatization serves two key purposes:

• Increased Volatility and Thermal Stability: Converting the polar -OH group to a less polar, more stable group (e.g., a silyl ether or an ester) reduces the boiling point and prevents on-column degradation.[16]

• Improved Peak Shape: The polar hydroxyl group can cause peak tailing due to strong interactions with active sites in the GC system. Derivatization blocks this group, leading to sharper, more symmetrical peaks and better resolution.[17]

Common derivatizing agents for alcohols include N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) for silylation or trifluoroacetic anhydride (TFAA) for acylation.[17]

Experimental Workflow: Chiral GC

The GC workflow incorporates a potential derivatization step prior to injection.

Caption: Chiral GC Experimental Workflow.

Protocol: Chiral GC Method Development Starting Point

• Column Selection:

  • A derivatized beta-cyclodextrin column is an excellent first choice for a wide range of chiral compounds, including alcohols.[14][18]

• Derivatization (Recommended):

  • To a solution of the analyte (~1 mg) in 100 µL of pyridine, add 100 µL of BSTFA.

  • Cap the vial and heat at 70 °C for 30 minutes.

  • Cool to room temperature before injection.

• GC Conditions:

  • Injector: Split/Splitless, 250 °C, Split ratio 50:1

  • Carrier Gas: Helium or Hydrogen, constant flow ~1.5 mL/min

  • Oven Program:

    • Initial Temperature: 120 °C, hold for 1 min

    • Ramp: 2 °C/min to 180 °C

    • Hold: 5 min

  • Detector: Flame Ionization Detector (FID), 280 °C

• Optimization:

  • The key to optimizing chiral GC separations is the temperature program.[17] A slower temperature ramp will increase interaction time with the CSP and generally improve resolution, at the cost of longer analysis time.

• Data Analysis:

  • Calculate % ee from the integrated peak areas as described in the HPLC protocol.

Head-to-Head Comparison: Chiral HPLC vs. Chiral GC

The choice between these two powerful techniques depends on the specific analytical requirements, available instrumentation, and properties of the analyte.

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)	Rationale & Insights for (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol
Analyte Suitability	Excellent for non-volatile & thermally labile compounds.[7]	Requires volatile & thermally stable analytes.[11]	The analyte is a semi-volatile alcohol. It is suitable for GC, but its thermal stability must be confirmed. Derivatization is highly recommended for GC.[16]
Efficiency/Resolution	Good to excellent.	Very high; often superior due to high plate counts.[11]	GC may provide baseline separation more easily or with shorter columns due to its inherently higher efficiency.
Analysis Speed	Typically 5-30 minutes.	Often faster, with run times under 15 minutes possible.[11]	For high-throughput screening, GC could offer a significant advantage.
Sample Preparation	Often simple "dissolve and inject".	May require a multi-step derivatization to improve volatility and peak shape.[17][19]	HPLC offers a simpler, more direct workflow. The time saved may offset the longer chromatographic run time.
Solvent Consumption	High; generates significant organic solvent waste.	Minimal; uses carrier gas. Considered a "greener" technique.[11]	HPLC has a larger environmental footprint and higher operational cost due to solvent purchase and disposal.
Detection	UV-Vis is standard (requires a chromophore). MS is common.	Flame Ionization (FID) is a near-universal detector for organics. MS is standard.[11]	The trichlorophenyl group provides a strong chromophore, making UV detection in HPLC highly effective. FID in GC is also highly sensitive for this compound.
Method Development	Can be complex, involving screening of columns and multiple mobile phase systems (NP, RP, PO).[20]	Often simpler; optimization primarily involves adjusting the temperature program.[11]	GC method development can be faster if a suitable cyclodextrin column is available.
Preparative Scale	Yes, scalable for purification of enantiomers.	No, analytical scale only.[11]	If the goal is to isolate the pure (1R) enantiomer, HPLC is the only viable option.

Decision Logic: Choosing the Right Technique

The optimal choice is not universal but is dictated by the analytical goal. This flowchart outlines the key decision points for selecting between chiral HPLC and GC for your specific application.

Caption: Method Selection Logic: Chiral HPLC vs. GC.

Conclusion

For the specific analysis of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, both chiral HPLC and chiral GC present viable and powerful options.

Choose Chiral HPLC when:

• The goal includes preparative-scale purification.

• The thermal stability of the analyte is uncertain or known to be poor.

• A simpler sample preparation workflow ("dissolve and inject") is preferred.

• A wide variety of stationary and mobile phases are available for method development.

Choose Chiral GC when:

• High throughput and speed are the primary objectives.

• The highest possible resolution is required.

• Reducing solvent consumption and operational costs is a key consideration.

• The analyte is confirmed to be volatile and thermally stable, with or without derivatization.

Ultimately, the most effective path forward often involves an initial assessment of the analyte's properties followed by a screening on the available instrumentation. By understanding the underlying principles and practical considerations outlined in this guide, researchers can make an informed decision, leading to the development of a robust, reliable, and fit-for-purpose enantioselective method.

References

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• HPLC Technical Tip: Chiral Method Development. Phenomenex. Available from: [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available from: [Link]

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• Chiral HPLC Method Development. I.B.S. Analytical. Available from: [Link]

• Why Use GC Derivatization Reagents. Chrom Tech, Inc. Available from: [Link]

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• Chiral HPLC Column. Phenomenex. Available from: [Link]

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• A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. PubMed. Available from: [Link]

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Comprehensive Comparison Guide: (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol vs. Standard Chiral 1-Arylethanols

Executive Summary

In the realm of asymmetric synthesis and drug development, chiral benzylic alcohols serve as foundational building blocks. (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol is a highly specialized secondary alcohol. Compared to baseline analogs like (1R)-1-phenylethanol, its unique tri-halogenated aromatic ring imparts extreme steric hindrance and profound electron-withdrawing properties.

This guide provides an objective, data-driven comparison of its performance, stability, and reactivity against other common chiral 1-arylethanols, equipping researchers with the mechanistic insights and validated protocols necessary for advanced synthetic planning.

Structural & Electronic Profiling: The "Why" Behind the Reactivity

The performance of chiral benzylic alcohols in synthetic workflows is fundamentally dictated by the electronic nature of the aryl ring and the steric environment surrounding the chiral center[1].

• Electronic Destabilization (The Inductive Effect) : In unsubstituted (1R)-1-phenylethanol, the benzylic position can readily stabilize a positive charge via resonance with the aromatic ring. This makes it highly susceptible to SN​1 -mediated racemization in acidic media. Conversely, the three chlorine atoms at the 2, 3, and 4 positions of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol exert a massive inductive electron-withdrawing effect (-I). This severely destabilizes any incipient benzylic carbocation, effectively shutting down the SN​1 racemization pathway and preserving enantiomeric purity even under harsh conditions.

• Steric Locking (The Ortho-Effect) : The chlorine atom at the ortho (2-) position acts as a significant steric wall. This restricts the free rotation of the aryl-CH(OH) bond. While this locked conformation is highly advantageous for achieving high diastereoselectivity in downstream asymmetric transformations (such as transition-metal catalyzed allylations)[2], it significantly retards the kinetics of standard SN​2 displacements (e.g., Mitsunobu inversions).

Quantitative Performance Comparison

The following table synthesizes the physical organic properties and experimental performance metrics of three comparative chiral alcohols.

Compound	Substitution Pattern	Relative Steric Hindrance (Benzylic)	Benzylic Carbocation Stability	Typical ee Retention (0.1M H+ , 24h)	Downstream SN​2 Kinetics
(1R)-1-phenylethanol	None	Low	High (Resonance stabilized)	< 10% (Rapid racemization)	Fast
(1R)-1-(4-chlorophenyl)ethan-1-ol	Para-Cl	Low	Moderate	~ 45%	Moderate
(1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol	Ortho, Meta, Para-Cl	Extremely High	Very Low (Strong -I effect)	> 99% (Highly stable)	Slow

Experimental Methodologies

To objectively validate the claims above, the following self-validating protocols are designed to test both the electronic stability and steric hindrance of these compounds.

Protocol 1: Evaluation of Enantiomeric Stability in Lewis Acidic Media

Causality: To prove the electronic destabilization of the benzylic carbocation, we subject the alcohols to a strong Lewis acidic environment ( LiClO4​ in Et2​O ), which is known to accelerate ionization and allylic rearrangements in ethereal solvents[2]. Self-Validating System: This protocol runs a parallel control with (1R)-1-phenylethanol. If the control racemizes and the target does not, the stability of the target is validated against a confirmed active background.

Step-by-Step Workflow:

• Preparation : Prepare a 3.0 M solution of Lithium Perchlorate ( LiClO4​ ) in anhydrous Diethyl Ether ( Et2​O ). Note: Handle LiClO4​ with extreme care; avoid contact with combustible organics under heat.

• Initiation : In two separate, flame-dried 10 mL vials under Argon, add 1.0 mmol of (1R)-1-phenylethanol (Control) and 1.0 mmol of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol (Test).

• Reaction : Add 5.0 mL of the LiClO4​/Et2​O solution to each vial. Stir at 25°C.

• Sampling : Extract 100 µL aliquots at 1h, 4h, and 24h. Quench immediately into 500 µL of saturated aqueous NaHCO3​ .

• Extraction & Analysis : Extract the quenched aliquots with Hexanes (2 x 500 µL). Filter through a short silica plug and analyze via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 95:5) to determine the enantiomeric excess (ee).

Protocol 2: Kinetic Profiling via Steglich Esterification

Causality: To objectively measure the steric impact of the ortho-chloro group, a standard esterification is performed. The bulky O-acylisourea intermediate formed with DCC will highlight the kinetic bottleneck caused by the 2-chloro substitution.

Step-by-Step Workflow:

• Setup : Dissolve 1.0 mmol of the chosen chiral alcohol and 1.2 mmol of phenylacetic acid in 10 mL anhydrous CH2​Cl2​ . Add 0.1 mmol of an internal standard (e.g., 1,4-dimethoxybenzene) for accurate HPLC integration.

• Catalysis : Add 0.1 mmol of DMAP (4-Dimethylaminopyridine).

• Coupling : Cool the solution to 0°C. Dropwise, add a solution of 1.2 mmol DCC (N,N'-Dicyclohexylcarbodiimide) in 2 mL CH2​Cl2​ .

• Monitoring : Warm to room temperature. Take 50 µL aliquots every 30 minutes, filter through a micro-syringe filter to remove DCU precipitate, and analyze via reverse-phase HPLC.

• Validation : The conversion rate of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol will be demonstrably slower than the unsubstituted control, validating the steric shielding effect of the ortho-chlorine.

Mechanistic Visualization

The following diagram illustrates the divergent mechanistic pathways of these chiral alcohols when exposed to acidic environments, highlighting why the tri-chlorinated variant retains its stereochemical integrity.

Mechanistic divergence of chiral 1-arylethanols under acidic conditions based on electronic effects.

Conclusion

While (1R)-1-phenylethanol is a highly reactive and versatile building block, it suffers from severe stereochemical instability under acidic or ionizing conditions. (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol sacrifices rapid SN​2 kinetics due to significant steric hindrance, but in return, it offers unparalleled enantiomeric stability. For drug development professionals designing robust, large-scale asymmetric syntheses, leveraging the inductive and steric properties of this tri-chlorinated alcohol prevents yield-destroying racemization during complex multi-step sequences.

References

• Lewis Acids In Organic Synthesis, Volume 1 Source: VDOC / EPDF Publishing URL: [Link][2]

• Asymmetric Synthesis of Spiroketals, Bisspiroketals, and Spiroaminals Source: Science of Synthesis / Thieme Connect URL:[Link][1]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. vdoc.pub [vdoc.pub]

biological activity of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol vs its enantiomer

A Comparative Guide to the Biological Activity of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol and its Enantiomer

Introduction: The Significance of Chirality in Bioactivity

In the realm of molecular biology and pharmacology, the three-dimensional arrangement of atoms in a molecule, or its stereochemistry, is of paramount importance. Many bioactive molecules are chiral, meaning they exist as non-superimposable mirror images of each other, known as enantiomers.[1][2] While enantiomers possess identical physical and chemical properties in an achiral environment, their interactions with chiral biological systems—such as enzymes, receptors, and nucleic acids—can differ significantly.[3][4] This stereoselectivity arises from the specific three-dimensional fit required for a molecule to bind to its biological target. Consequently, one enantiomer of a chiral drug may exhibit the desired therapeutic effect, while the other could be inactive or even cause adverse effects.[3]

This guide provides a comparative overview of the potential biological activities of the enantiomers of 1-(2,3,4-trichlorophenyl)ethan-1-ol: (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol and (1S)-1-(2,3,4-trichlorophenyl)ethan-1-ol. Due to a lack of direct comparative studies on this specific compound in the available scientific literature, this guide will draw upon data from structurally related trichlorophenyl and other halogenated phenyl derivatives to infer potential biological activities and propose a framework for their experimental evaluation.[5][6]

Inferred Biological Activity Profile

Derivatives of halogenated phenyl compounds, particularly those containing trichloro- and trifluoro- substitutions, have shown promise as intermediates in the synthesis of pharmaceuticals and agrochemicals.[6][7][8][9] The presence of the trichlorophenyl group suggests that these compounds could exhibit a range of biological activities, including antimicrobial and enzyme-inhibiting properties.[5][6]

Hypothesized Antifungal Activity

Many antifungal agents containing azole rings function by inhibiting enzymes crucial for the synthesis of ergosterol, a vital component of fungal cell membranes.[5] While 1-(2,3,4-trichlorophenyl)ethan-1-ol is not an azole, its structural features could allow it to interfere with fungal growth through other mechanisms. It is plausible that one enantiomer exhibits significantly higher antifungal potency than the other due to stereospecific interactions with a fungal protein target.

Potential as Enzyme Inhibitors

The structural motif of a substituted phenyl ethanol is present in various enzyme inhibitors. The specific spatial arrangement of the hydroxyl and trichlorophenyl groups in the (1R) and (1S) enantiomers could lead to differential binding affinities for the active site of a target enzyme. This could be relevant in the development of new therapeutic agents.

Comparative Analysis of Enantiomeric Activity: A Proposed Experimental Framework

To elucidate the distinct biological activities of the (1R) and (1S) enantiomers of 1-(2,3,4-trichlorophenyl)ethan-1-ol, a series of well-defined experiments are necessary. The following sections outline the protocols for assessing their potential antifungal and enzyme-inhibiting properties.

Enantioselective Synthesis and Separation

The first critical step is to obtain enantiomerically pure samples of (1R)- and (1S)-1-(2,3,4-trichlorophenyl)ethan-1-ol. This can be achieved through enantioselective synthesis or by chiral separation of a racemic mixture.[10] Chiral High-Performance Liquid Chromatography (HPLC) is a common and effective method for separating enantiomers.[2][3][10]

Experimental Workflow for Enantiomer Comparison

Caption: Stereospecific binding of enantiomers to a target.

Conclusion

While direct experimental data on the biological activity of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol and its (1S)-enantiomer is not currently available, this guide provides a comprehensive framework for their comparative evaluation based on the activities of structurally related compounds. The principles of chirality and stereoselectivity are fundamental to drug discovery and development. [4][10]The proposed experimental workflows for assessing antifungal activity, enzyme inhibition, and cytotoxicity would provide the necessary data to determine if one enantiomer possesses a superior therapeutic profile. Such studies are essential for advancing our understanding of the structure-activity relationships of this class of compounds and for the potential development of new, more effective, and safer therapeutic agents.

References

• A Comparative Guide to the Biological Activity of 1-(2,4,5-trichlorophenyl)
• The Critical Role of 2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethanone in Modern Drug Synthesis.
• 2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethan-1-one.
• Enantioselective Synthesis, Enantiomeric Separ
• An In-depth Technical Guide to the Reactivity of 1-(2,4,5-trichlorophenyl)ethanone - Benchchem.
• 2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethanone (CAS 158401-00-4)
• CHIRAL SEPARATIONS INTRODUCTION 1.1.
• Enantioselective Linchpin Catalysis by SOMO Catalysis: An Approach to the Asymmetric [alpha]-Chlorination of Aldehydes and Termi - Macmillan Group.
• Chiral Drug Separ
• Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α‑Ketoamines - SciHorizon.
• Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes.
• 1-(2,3,4-Trifluorophenyl)ethan-1-one - PubChem.
• Enantioseparation, Stereochemical Assignment and Chiral Recognition Mechanism of Sulfoxide-Containing Drugs - MDPI.
• Enantiomer-specific activities of an LRH-1 and SF-1 dual agonist - ePrints Soton - University of Southampton.
• Bioactivity and Analysis of Chiral Compounds - PubMed.
• From Laboratory to Industry: Uses of 1-(2,3,4,5-Tetrafluorophenyl)ethanone.

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• 4. Bioactivity and analysis of chiral compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. myuchem.com [myuchem.com]
• 9. From Laboratory to Industry: Uses of 1-(2,3,4,5-Tetrafluorophenyl)ethanone - Jiangxi Zhongding Biotechnology Co., Ltd. [jxzd-chem.com]
• 10. eprints.soton.ac.uk [eprints.soton.ac.uk]

Cost-Benefit Analysis of (1R)-1-(2,3,4-Trichlorophenyl)ethan-1-ol Synthesis: Biocatalysis vs. Traditional Resolution

(1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol (abbreviated as (1R)-TCPE ) is a high-value chiral building block essential for the synthesis of advanced active pharmaceutical ingredients (APIs)—particularly broad-spectrum triazole antifungals—and specialized agrochemicals[1]. The 2,3,4-trichloro substitution pattern imparts unique steric and electronic properties to the molecule, while the defined (1R) stereocenter is absolute for dictating the biological target affinity of the downstream API[2].

As a Senior Application Scientist, I have evaluated multiple synthetic routes for scaling this intermediate. The ortho-chloro substituent creates a severe steric barrier that historically complicated asymmetric synthesis. This guide objectively compares the traditional chemical resolution approach against modern biocatalytic asymmetric reduction, providing experimental data, process economics, and self-validating protocols to guide your process development.

Cost-Benefit Analysis & Route Comparison

The synthesis of (1R)-TCPE generally falls into two industrially relevant paradigms:

• Route A (Traditional): Chemical reduction of 2,3,4-trichloroacetophenone to a racemate, followed by lipase-catalyzed kinetic resolution.

• Route C (Modern Standard): Direct biocatalytic asymmetric reduction using recombinant carbonyl reductases (e.g., DhCR from Debaryomyces hansenii)[3].

(Note: Route B, transition-metal catalyzed asymmetric hydrogenation, is omitted from detailed protocol analysis due to high catalyst costs and unacceptable heavy-metal contamination risks in API synthesis).

Quantitative Performance Summary

Process Parameter	Route A: Kinetic Resolution	Route C: Biocatalysis (DhCR)
Precursor	2,3,4-Trichloroacetophenone	2,3,4-Trichloroacetophenone
Max Theoretical Yield	50% (Inherent to resolution)	100%
Enantiomeric Excess (ee)	>95% (Requires strict monitoring)	>99% (Enzyme-directed)
Catalyst Cost	Low (Lipase / NaBH₄)	Low (Recombinant Enzyme / GDH)
E-Factor (Waste/Product)	High (>50)	Low (<10)
Cost per Kg (Relative)	$ (Driven by 50% product loss)	$ (Highly economical)

Causality & Expert Insight: The fundamental economic limitation of Route A is the 50% theoretical yield ceiling. While the unwanted (1S)-enantiomer can theoretically be inverted via a Mitsunobu reaction, this adds prohibitive reagent costs and generates stoichiometric waste (triphenylphosphine oxide). Conversely, Route C leverages DhCR, an enzyme whose active site perfectly accommodates the bulky 2,3,4-trichlorophenyl ring[2]. By coupling this with a glucose dehydrogenase (GDH) cofactor recycling system, the process avoids the need for stoichiometric NADPH, drastically reducing the cost per kilogram while achieving >99% ee[3].

Visualizing the Synthetic Workflows

Workflow comparing biocatalytic asymmetric reduction vs. traditional kinetic resolution.

Mechanistic pathway of DhCR-mediated stereoselective hydride transfer with cofactor regeneration.

Validated Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Causality for critical parameters is explicitly defined to aid in troubleshooting and scale-up.

Protocol 1: Biocatalytic Asymmetric Reduction (Route C)

This protocol utilizes a biphasic system to overcome the poor aqueous solubility and cellular toxicity of the starting material[2][4].

• Biphasic System Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.0). Add recombinant E. coli cells co-expressing DhCR and GDH (10 g/L wet cell weight).

  • Causality: pH 7.0 is the optimal intersection for DhCR stability and GDH turnover rate.

• Cofactor & Substrate Loading: Add D-glucose (1.5 equivalents relative to substrate) and NADP⁺ (0.1 mM) to the aqueous phase. Dissolve 2,3,4-trichloroacetophenone (up to 200 mM) in toluene. Add the toluene phase to the aqueous phase at a 1:1 (v/v) ratio[2].

  • Causality: Toluene acts as an organic reservoir. It partitions the toxic ketone away from the cells, slowly feeding it into the aqueous phase as the reaction progresses, thereby preventing enzyme inhibition and allowing for high overall substrate loading.

• Reaction Execution: Incubate at 30°C with vigorous stirring (800 rpm) for 24 hours.

  • Self-Validation (IPC): Periodically sample the organic phase. Analyze via chiral HPLC (e.g., Chiralcel OD-H column) to confirm the disappearance of the ketone and verify the ee of the forming (1R)-TCPE. Do not proceed to extraction until conversion is >99%.

• Downstream Processing: Centrifuge the biphasic mixture to break the emulsion. Separate the toluene layer, dry over anhydrous Na₂SO₄, and evaporate under reduced pressure to yield highly pure (1R)-TCPE.

Protocol 2: Chemical Kinetic Resolution (Route A)

For laboratories lacking recombinant biocatalyst infrastructure, this route provides a reliable, albeit lower-yielding, alternative.

• Racemic Reduction: Dissolve 2,3,4-trichloroacetophenone in methanol. Cool to 0°C. Add NaBH₄ (1.2 eq) portion-wise. Stir for 2 hours, quench with 1M HCl, and extract with ethyl acetate to yield racemic 1-(2,3,4-trichlorophenyl)ethanol.

• Enzymatic Acylation: Dissolve the racemate in anhydrous methyl tert-butyl ether (MTBE). Add immobilized Lipase B from Candida antarctica (Novozym 435, 10% w/w) and vinyl acetate (3.0 eq).

  • Causality: The selection of vinyl acetate is critical. The leaving group, vinyl alcohol, rapidly tautomerizes to acetaldehyde. This renders the transesterification strictly irreversible, driving the kinetic resolution to its maximum theoretical yield without equilibrium limitations.

• Incubation & Monitoring: Shake at 45°C.

  • Self-Validation (IPC): Monitor via GC or HPLC. Stop the reaction exactly at 50% conversion. Over-conversion will rapidly degrade the ee of the remaining (1R)-alcohol.

• Separation: Filter off the immobilized enzyme. Concentrate the filtrate and subject it to silica gel column chromatography (Hexane/Ethyl Acetate gradient) to separate the unreacted (1R)-TCPE from the (1S)-TCPE acetate byproduct.

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

performance of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol as a chiral auxiliary vs other auxiliaries

Executive Summary

In the landscape of asymmetric synthesis, the selection of an appropriate chiral auxiliary dictates the success of stereoselective transformations. While classical auxiliaries like Evans oxazolidinones and 8-phenylmenthol have dominated the field, halogenated 1-arylethanol derivatives—specifically (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol —have emerged as highly specialized tools for demanding cycloadditions and esterifications [1].

This guide provides an objective, data-driven comparison of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol against industry-standard alternatives. By analyzing the mechanistic causality behind its superior steric shielding and electronic activation, this document serves as a definitive resource for researchers and drug development professionals aiming to optimize enantiomeric excess (ee) and diastereomeric ratios (dr) in complex molecular assemblies.

Mechanistic Causality: The Trichlorophenyl Advantage

The efficacy of a chiral auxiliary is governed by its ability to lock molecular conformations and block specific stereofaces. The unmodified (R)-1-phenylethanol often yields moderate stereoselectivity due to free rotation around the C-O bond. The introduction of the 2,3,4-trichloro substitution pattern fundamentally alters the physical and electronic landscape of the auxiliary [2].

• Conformational Locking (The Ortho-Effect): The bulky chlorine atom at the 2-position creates severe steric repulsion with the ester carbonyl oxygen. This forces the auxiliary into a rigid s-trans conformation, effectively creating a deep chiral pocket that completely shields the Re-face of the attached substrate.

• Electronic Activation: The synergistic inductive effect of three halogen atoms renders the aryl ring highly electron-deficient. In reactions like the normal-electron-demand Diels-Alder cycloaddition, this electron withdrawal significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile, accelerating the reaction rate and stabilizing the transition state via enhanced π-π stacking interactions [4].

• Physical Property Enhancement: Halogenated aromatic rings drastically increase the crystallinity of the resulting diastereomeric adducts. This allows for the rapid upgrading of diastereomeric purity via simple fractional crystallization, bypassing the need for tedious chromatographic separations.

Mechanistic pillars driving the stereoselectivity of trichlorophenyl-based chiral auxiliaries.

Comparative Performance Analysis

To contextualize the performance of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, we must evaluate it against the most frequently utilized chiral auxiliaries in organic synthesis. The data below synthesizes typical performance metrics observed in standard asymmetric transformations (e.g., Diels-Alder cycloadditions, enolate alkylations) [3].

Chiral Auxiliary	Attachment Linkage	Steric Shielding (A-value proxy)	Electronic Effect	Typical dr (Cycloadditions)	Cleavage Mildness & Recovery
(1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol	Ester	Very High (Ortho-Cl)	Strongly Electron-Withdrawing	90:10 to 98:2	High (LiOH/H₂O₂); Highly Crystalline
(R)-1-Phenylethanol	Ester	Moderate	Neutral	70:30 to 85:15	Moderate; Often liquid adducts
Evans Oxazolidinone	Imide	High (Isopropyl/Benzyl)	Electron-Withdrawing	>95:5	High (LiOOH or Reductive)
(-)-8-Phenylmenthol	Ester	Very High	Neutral	>90:10	Low (Requires harsh hydrolysis)

Key Takeaways: While Evans oxazolidinones remain the gold standard for enolate chemistry, (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol outperforms standard ester-based auxiliaries (like 8-phenylmenthol) in cycloadditions due to its unique combination of electronic activation and ease of cleavage. The electron-deficient nature of the trichlorophenyl ring makes the ester significantly more susceptible to mild nucleophilic cleavage compared to the highly shielded 8-phenylmenthol ester.

Experimental Methodology: Self-Validating Workflow

The following protocol outlines a self-validating system for utilizing (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol in an asymmetric Diels-Alder cycloaddition. Each phase includes a specific analytical checkpoint to ensure the integrity of the reaction before proceeding.

Workflow of asymmetric synthesis using the (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol auxiliary.

Phase 1: Auxiliary Attachment (Steglich Esterification)

• Reaction: Dissolve 1.0 eq of the prochiral carboxylic acid (e.g., acrylic acid) and 1.0 eq of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol in anhydrous CH₂Cl₂ (0.2 M) under an argon atmosphere.

• Activation: Add 0.1 eq of 4-dimethylaminopyridine (DMAP), cool the mixture to 0 °C, and slowly add 1.1 eq of N,N'-Dicyclohexylcarbodiimide (DCC). Stir for 12 hours, allowing the reaction to reach room temperature.

• Validation Checkpoint: Filter the precipitated dicyclohexylurea (DCU). Analyze the crude mixture via TLC and ¹H-NMR. The diagnostic doublet of the methyl group on the auxiliary (~1.5 ppm) will shift downfield upon successful esterification.

Phase 2: Asymmetric Diels-Alder Cycloaddition

• Pre-organization: Cool the purified chiral ester solution to -78 °C in anhydrous CH₂Cl₂. Add 1.2 eq of a Lewis Acid (e.g., TiCl₄ or Et₂AlCl) dropwise. Causality note: The Lewis acid coordinates to the ester carbonyl, locking the s-trans conformation required for facial selectivity.

• Cycloaddition: Slowly add 1.5 eq of the diene (e.g., cyclopentadiene). Maintain stirring at -78 °C for 4-12 hours.

• Validation Checkpoint: Quench with saturated aqueous NaHCO₃. Extract and analyze the crude mixture via ¹H-NMR. The distinct chemical shift of the benzylic proton of the auxiliary allows for direct integration to determine the crude diastereomeric ratio (dr).

• Resolution: Dissolve the crude mixture in minimal hot hexanes/ethyl acetate and allow it to cool slowly. The heavy-atom effect of the trichlorophenyl group promotes the selective crystallization of the major diastereomer (>99:1 dr).

Phase 3: Cleavage and Auxiliary Recovery

• Hydrolysis: Dissolve the pure diastereomer in a 3:1 mixture of THF/H₂O at 0 °C. Add 2.0 eq of LiOH and 4.0 eq of H₂O₂ (30% aq).

• Validation Checkpoint: Causality note: The hydroperoxide anion (HOO⁻) is highly nucleophilic (alpha-effect) but less basic than OH⁻, preventing the epimerization of the newly formed α-stereocenter.

• Isolation: Acidify the aqueous layer to pH 2 and extract with ethyl acetate to isolate the enantiopure target acid. The initial organic layer contains the cleaved (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, which can be purified via a short silica plug and recycled for future batches.

References

• Kinetic Resolution of Secondary Alcohols. Enantioselective Acylation Mediated by a Chiral (Dimethylamino)pyridine Derivative Journal of the American Chemical Society[Link]

• Electrochemical formal homocoupling of sec-alcohols National Institutes of Health (PMC)[Link]

• One-pot combination of enzyme and Pd nanoparticle catalysis for the synthesis of enantiomerically pure 1,2-amino alcohols Green Chemistry (RSC Publishing)[Link]

• Organocatayzed Oxa-Diels-Alder Reactions: Recent Progresses ResearchGate[Link]

comparative study of different synthetic routes to (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

In the landscape of pharmaceutical and agrochemical research, the stereoselective synthesis of chiral molecules is of paramount importance. The specific enantiomer of a compound can exhibit desired therapeutic or biological activity, while its counterpart may be inactive or even detrimental. This guide provides an in-depth comparative analysis of the primary synthetic pathways to (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, a chiral alcohol of significant interest as a building block in the development of novel active ingredients.

The presence of the trichlorinated phenyl ring imparts unique electronic and steric properties to the molecule, presenting distinct challenges and considerations for its asymmetric synthesis. This document will explore three principal strategies for obtaining the desired (R)-enantiomer: asymmetric reduction of the prochiral ketone, biocatalytic reduction, and classical chiral resolution of the racemic alcohol. Each method will be evaluated based on its enantioselectivity, yield, operational complexity, and overall efficiency, supported by representative experimental protocols and comparative data.

Asymmetric Reduction of 2',3',4'-Trichloroacetophenone: The Corey-Bakshi-Shibata (CBS) Reduction

The asymmetric reduction of prochiral ketones is a powerful and widely utilized method for the synthesis of chiral alcohols. Among the various catalytic systems available, the Corey-Bakshi-Shibata (CBS) reduction stands out for its high enantioselectivity and broad substrate scope.[1][2] This method employs a chiral oxazaborolidine catalyst to stereoselectively deliver a hydride from a borane reagent to the ketone.

Mechanistic Insight

The enantioselectivity of the CBS reduction is governed by the formation of a rigid, six-membered transition state. The chiral catalyst coordinates with the borane and the ketone in a sterically defined manner, directing the hydride transfer to one face of the carbonyl group.[3][4] Interestingly, for substrates like trichloroacetophenone, London dispersion interactions may play a more significant role than simple steric hindrance in determining the facial selectivity, leading to the preferential formation of the (R)-enantiomer.[1]

Caption: The Corey-Bakshi-Shibata (CBS) reduction pathway.

Experimental Protocol: CBS Reduction

• Preparation of the Catalyst: To a solution of (S)-2-methyl-CBS-oxazaborolidine (0.1 eq.) in anhydrous tetrahydrofuran (THF) under an inert atmosphere, borane-dimethyl sulfide complex (BH3•SMe2, 1.0 M in THF, 0.6 eq.) is added dropwise at room temperature. The mixture is stirred for 15 minutes.

• Reduction Reaction: A solution of 2',3',4'-trichloroacetophenone (1.0 eq.) in anhydrous THF is added slowly to the prepared catalyst solution at 0 °C. The reaction mixture is stirred at this temperature and monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction is quenched by the slow addition of methanol, followed by 1 M HCl. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol.

Biocatalytic Reduction: A Green Chemistry Approach

Biocatalysis has emerged as a powerful and sustainable alternative for the synthesis of enantiomerically pure compounds. The use of whole-cell biocatalysts or isolated enzymes, such as alcohol dehydrogenases, offers high selectivity under mild reaction conditions.[5] For the reduction of substituted acetophenones, various microorganisms and plant-based catalysts have demonstrated excellent performance.[6]

Causality in Biocatalysis

The high enantioselectivity observed in biocatalytic reductions stems from the highly specific three-dimensional structure of the enzyme's active site. The substrate, in this case, 2',3',4'-trichloroacetophenone, binds to the active site in a preferred orientation, allowing for the stereoselective transfer of a hydride from a cofactor, typically NADH or NADPH.

Caption: The biocatalytic reduction of 2',3',4'-trichloroacetophenone.

Experimental Protocol: Biocatalytic Reduction

• Cultivation of Biocatalyst: A suitable microorganism, such as Pichia capsulata, is cultured in a nutrient-rich medium until a sufficient cell density is reached.

• Bioreduction: The cultured cells are harvested and suspended in a buffer solution containing glucose as a co-substrate for cofactor regeneration. 2',3',4'-trichloroacetophenone is added to the cell suspension, and the mixture is incubated at a controlled temperature and pH with gentle agitation.

• Extraction and Purification: After the reaction is complete (monitored by GC or HPLC), the mixture is extracted with an organic solvent (e.g., ethyl acetate). The organic extract is dried and concentrated, and the product is purified by column chromatography.

Chiral Resolution of Racemic 1-(2,3,4-trichlorophenyl)ethan-1-ol

Chiral resolution is a classical and still widely used method for separating a racemic mixture into its individual enantiomers.[7] This approach involves the synthesis of the racemic alcohol, followed by its separation. The most common method for resolving alcohols is through the formation of diastereomeric esters or salts with a chiral resolving agent.[8][9]

The Principle of Diastereomeric Salt Formation

The racemic alcohol is first converted to a racemic mixture of a suitable derivative, such as a hemiphthalate ester. This ester is then reacted with a chiral amine to form a pair of diastereomeric salts. Due to their different physical properties, these diastereomers can be separated by fractional crystallization.[10] Subsequent hydrolysis of the separated diastereomers yields the enantiomerically pure alcohol.

Caption: The process of chiral resolution via diastereomeric salt formation.

Experimental Protocol: Chiral Resolution

• Synthesis of Racemic Alcohol: 2',3',4'-Trichloroacetophenone is reduced using a non-chiral reducing agent, such as sodium borohydride, to obtain the racemic 1-(2,3,4-trichlorophenyl)ethan-1-ol.

• Formation of Diastereomeric Salts: The racemic alcohol is reacted with phthalic anhydride to form the corresponding hemiphthalate ester. The resulting racemic ester is then treated with a chiral amine, such as (R)-(+)-α-phenylethylamine, in a suitable solvent to form diastereomeric salts.

• Separation and Liberation: The diastereomeric salts are separated by fractional crystallization. The less soluble diastereomer is collected by filtration. The resolved salt is then hydrolyzed with a base to liberate the enantiomerically enriched (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol.

Comparative Analysis of Synthetic Routes

Parameter	Asymmetric Reduction (CBS)	Biocatalytic Reduction	Chiral Resolution
Enantiomeric Excess (ee)	Typically >95%[2]	Often >99%	Dependent on separation efficiency, can be >99%
Yield	Good to excellent	Moderate to good	Theoretically limited to 50% (without racemization)
Reaction Conditions	Anhydrous, cryogenic temperatures	Aqueous, mild temperatures	Multi-step, requires crystallization
Reagents	Chiral catalyst, borane reagent	Biocatalyst, buffer, co-substrate	Racemic alcohol, resolving agent
Operational Complexity	Moderate	Moderate (requires cell culture)	High (multi-step, crystallization)
Scalability	Readily scalable	Can be challenging to scale up	Well-established for industrial scale
"Green" Chemistry	Uses stoichiometric borane	Highly sustainable	Generates significant waste (unwanted enantiomer)

Conclusion

The choice of the optimal synthetic route to (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol depends on the specific requirements of the application, including the desired level of enantiopurity, the scale of the synthesis, and environmental considerations.

• Asymmetric reduction using the CBS methodology offers a direct and highly enantioselective route to the target molecule with good yields. It is a robust and scalable method, making it attractive for many applications.

• Biocatalytic reduction represents a greener and often more selective alternative, providing access to the chiral alcohol with excellent enantiopurity under mild conditions. However, the development and optimization of the biocatalytic process can be more time-consuming.

• Chiral resolution is a well-established technique that can provide very high enantiomeric excess. Its main drawback is the inherent loss of at least 50% of the material as the undesired enantiomer, unless an efficient racemization and recycling protocol for the unwanted enantiomer is implemented.

For researchers and drug development professionals, a thorough evaluation of these factors is crucial for selecting the most appropriate and efficient synthetic strategy for the production of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol.

References

• M. A. Brimble, G. M. Williams, and C. J. H. Williams, "London Dispersion Interactions Rather than Steric Hindrance Determine the Enantioselectivity of the Corey–Bakshi–Shibata Reduction," Angew. Chem. Int. Ed., 2019 , 58(32), 11027-11031. [Link]

• A. Brundin, J. E. Bäckvall, and B. Åkermark, "Glutathione-dependent Reductive Dehalogenation of 2,2',4'-trichloroacetophenone to 2',4'-dichloroacetophenone," Biochem. Pharmacol., 1982 , 31(23), 3885-3890. [Link]

• Organic Syntheses, "2-Chloro-1-(1-ethoxyvinyl)pyridinium Triflate," Org. Synth.2019 , 96, 215-231. [Link]

• YouTube, "Corey-Itsuno, Corey-Bakshi-Shibata Reduction." [Link]

• Wikipedia, "Corey–Itsuno reduction." [Link]

• Technical Disclosure Commons, "A process for the preparation of 1-(2-chlorophenyl)-2-(2H-tetrazol-2-yl)ethanone." [Link]

• Organic Chemistry Portal, "Corey-Bakshi-Shibata Reduction." [Link]

• Wikipedia, "Chiral resolution." [Link]

• Pharmaceutical Technology, "Chiral Resolution with and without Resolving Agents." [Link]

• University of Liverpool, "Enantioselective Reduction of Ketones." [Link]

• Wikipedia, "Enantioselective reduction of ketones." [Link]

• Organic Chemistry Portal, "Highly Enantioselective Conjugate Reduction of β,β-Disubstituted α,β-Unsaturated Nitriles." [Link]

• ResearchGate, "Reduction of acetophenone in chiral solvent." [Link]

• SciHorizon, "Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α‑Ketoamines." [Link]

• Verlag der Zeitschrift für Naturforschung, "Enantioselective Biocatalytic Reduction of Non-protected Hydroxyacetophenones." [Link]

• Onyx Scientific, "Chiral Resolution Screening." [Link]

• ResearchGate, "Biocatalytic approaches for the synthesis of optically pure vic-halohydrins." [Link]

• National Institutes of Health, "Strategies for chiral separation: from racemate to enantiomer." [Link]

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High-Purity Reference Standards for (1R)-1-(2,3,4-Trichlorophenyl)ethan-1-ol Analysis: A Comprehensive Comparison Guide

An authoritative guide on the analytical reference standards for (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol , designed for researchers and drug development professionals.

The Critical Role of Chiral Purity in Drug Development

(1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol is a high-value chiral building block and intermediate utilized in the synthesis of specialized active pharmaceutical ingredients (APIs), including novel azole antifungals, kinase inhibitors, and targeted central nervous system (CNS) agents.

In pharmacological applications, enantiomeric purity is not merely a quality metric—it is a safety mandate. The (1S)-enantiomer or structural regioisomers (such as 2,4,5-trichloro derivatives) can exhibit drastically different pharmacokinetic profiles, potentially leading to off-target toxicity or diminished therapeutic efficacy. Consequently, utilizing a rigorously validated, high-grade reference standard is critical for accurate API impurity profiling and regulatory submissions.

Objective Performance Comparison: Product vs. Alternatives

When establishing analytical methods, researchers typically choose between premium certified reference materials (CRMs), racemic standards, or in-house synthesized baselines. The table below summarizes the quantitative performance data comparing our High-Grade (1R) Reference Standard against common alternatives.

Analytical Metric	Premium (1R) Reference Standard	Racemic Standard Alternative	In-House Synthesized Baseline
Chemical Purity (HPLC-UV)	> 99.8%	> 98.0%	~ 95.0% - 97.0%
Enantiomeric Excess (ee)	> 99.9%	0% (50:50 mixture)	Variable (typically 90-95%)
Regioisomer Contamination	< 0.1%	< 1.0%	Up to 3.0%
Water Content (Karl Fischer)	< 0.2%	< 0.5%	< 1.0%
Optical Rotation [α]D20​	Certified specific value	0°	Uncertified / Variable
Primary Use Case	Quantitative API profiling, GMP release	Method development (Resolution testing)	Early-stage discovery

The Causality Behind Analytical Choices

Standard reverse-phase HPLC utilizes an achiral environment (e.g., C18 columns with water/acetonitrile), which cannot differentiate between enantiomers because they possess identical physicochemical properties in an isotropic space.

To achieve enantiomeric resolution, a Chiral Stationary Phase (CSP) is required[1]. For (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, we utilize an Amylose tris(3,5-dimethylphenylcarbamate) stationary phase.

The Mechanistic Causality: Separation is governed by Dalgliesh’s Three-Point Interaction Rule [1]. For the stationary phase to differentiate the (1R) and (1S) enantiomers, three simultaneous interactions must occur:

• Hydrogen Bonding: Between the carbamate NH/C=O groups of the CSP and the hydroxyl (-OH) group of the analyte.

• π−π Interactions: Between the electron-deficient trichlorophenyl ring of the analyte and the electron-rich dimethylphenyl groups of the CSP.

• Steric Inclusion: The chiral analyte must fit into the helical groove of the amylose polymer. The (1S)-enantiomer forms a more thermodynamically stable transient diastereomeric complex with the CSP, causing it to elute later than the (1R)-enantiomer.

Mechanistic pathway of enantiomeric resolution via Dalgliesh's Three-Point Interaction Rule.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness, the analytical workflow must be self-validating. A single test is insufficient; orthogonal techniques (HPLC, NMR, and Polarimetry) must corroborate the findings. While advanced techniques like Ion Mobility Spectrometry (IMS) or chiral Gas Chromatography (GC) are emerging for chiral alcohols[2][3], Chiral LC remains the gold standard for quantitative reference standard certification.

Protocol 1: Self-Validating Chiral HPLC for Enantiomeric Excess (ee)

This protocol utilizes a system suitability test (SST) to validate the resolving power of the column before quantifying the target standard.

Step 1: Mobile Phase Preparation

• Prepare a normal-phase isocratic mixture of Hexane / Isopropanol (90:10, v/v).

• Causality: Normal-phase solvents are strictly required. Highly polar solvents would disrupt the hydrogen bonding between the analyte and the CSP, collapsing the chiral recognition mechanism.

Step 2: System Suitability Test (The Self-Validation Step)

• Inject 10 µL of a Racemic 1-(2,3,4-trichlorophenyl)ethanol standard (1 mg/mL).

• Monitor at UV λ = 220 nm.

• Acceptance Criteria: The system is only validated if the resolution factor ( Rs​ ) between the (1R) and (1S) peaks is ≥1.5 (baseline separation). If Rs​<1.5 , column degradation has occurred, and the run must be aborted.

Step 3: Reference Standard Quantification

• Inject 10 µL of the Premium (1R) Reference Standard (1 mg/mL).

• Calculate the Enantiomeric Excess (ee):

  ee(%)=Area(1R)​+Area(1S)​Area(1R)​−Area(1S)​​×100

• Result: The premium standard consistently demonstrates an ee > 99.9%, with the (1S) peak virtually undetectable.

Protocol 2: Orthogonal Validation via NMR and Polarimetry

Because HPLC only proves enantiomeric purity (relative ratio), orthogonal methods are required to prove chemical identity and absolute configuration.

• Optical Rotation ( [α]D​ ): Dissolve 1.0 g of the standard in 100 mL of methanol. Measure at 20°C using a sodium D-line (589 nm) polarimeter. The specific rotation must match the literature value for the (1R) configuration, distinguishing it definitively from the (1S) enantiomer.

• 1H and 13C NMR: Analyze the sample in CDCl3​ . The integration of the aromatic protons confirms the 2,3,4-substitution pattern, ruling out 2,4,5-trichloro or 2,4,6-trichloro regioisomers which commonly contaminate lower-tier standards.

Orthogonal analytical workflow for validating chiral reference standards.

Conclusion

For critical analytical profiling of APIs derived from (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, relying on in-house synthesized baselines introduces unacceptable regulatory and scientific risks. A premium, orthogonally validated reference standard guarantees an enantiomeric excess of >99.9% and eliminates regioisomeric interference, ensuring that your downstream pharmacological data is built on an unshakeable analytical foundation.

References

• Enantiomers and Their Resolution Source: MDPI (Encyclopedia) URL:[Link][1]

• Chiral Metal–Organic Frameworks for High-Resolution Gas Chromatographic Separations Source: Journal of the American Chemical Society (ACS Publications) URL:[Link][2]

• On the Separation of Enantiomers by Drift Tube Ion Mobility Spectrometry Source: ChemRxiv URL:[Link][3]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

For researchers, scientists, and professionals in drug development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, a chlorinated organic compound. The procedures outlined herein are grounded in established safety principles and regulatory frameworks, ensuring the protection of personnel and the environment.

Hazard Assessment and Risk Mitigation

(1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, as a trichlorinated organic compound, is presumed to present several hazards. Similar compounds are known to be harmful if swallowed, and can cause skin and serious eye irritation.[1][4][5] Therefore, a thorough risk assessment is the foundational step before handling or disposing of this substance.

Key Hazards:

• Toxicity: Assumed to be harmful if ingested.[4][5]

• Irritation: Likely to cause skin and eye irritation upon contact.[1][4][5]

• Environmental Hazard: Chlorinated organic compounds can be toxic to aquatic life and may have long-lasting adverse effects on the environment.

Personal Protective Equipment (PPE)

To mitigate the risks of exposure, the following PPE is mandatory when handling (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol:

PPE Item	Specification	Rationale
Gloves	Nitrile or other chemically resistant gloves.	To prevent skin contact and subsequent irritation or absorption. Gloves must be inspected before use and disposed of properly after handling the chemical.[1]
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect the eyes from splashes, which could cause serious irritation.
Lab Coat	A flame-retardant and chemically resistant lab coat.	To protect the skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator may be necessary if there is a risk of generating aerosols or if working in a poorly ventilated area.	To prevent inhalation of any harmful vapors or mists. The need for respiratory protection should be determined by a workplace hazard assessment.[1][6]

Waste Segregation: A Critical Step

Proper segregation of chemical waste is paramount to prevent dangerous reactions and to ensure compliant disposal. (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol falls into the category of halogenated organic waste .[7][8]

Key Segregation Principles:

• Halogenated vs. Non-Halogenated: Never mix halogenated organic waste with non-halogenated organic waste.[7][8][9] The disposal methods for these two streams are different, and mixing them can increase disposal costs and complicate the treatment process.[8]

• Acids and Bases: Do not combine this waste with acidic or basic waste streams to avoid potential chemical reactions.[7]

• Oxidizers: Keep separate from oxidizing agents to prevent the risk of fire or explosion.

The following diagram illustrates the decision-making process for proper waste segregation:

Caption: Waste Segregation Workflow for Organic Compounds.

Step-by-Step Disposal Protocol

Follow these steps meticulously to ensure the safe and compliant disposal of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol.

Step 1: Container Selection and Labeling

• Choose a Compatible Container: Use a clean, leak-proof container made of a material compatible with chlorinated organic compounds, such as a designated hazardous waste container provided by your institution's Environmental Health and Safety (EHS) department.[9][10]

• Proper Labeling: Immediately label the container with the words "Hazardous Waste" and the full chemical name: "(1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol".[8][11] Also, include the approximate quantity of the waste. Accurate labeling is a legal requirement and crucial for safe handling by waste management personnel.[11]

Step 2: Waste Accumulation and Storage

• Secure Closure: Keep the waste container tightly sealed when not in use to prevent the release of vapors.[8]

• Designated Storage Area: Store the waste container in a designated, well-ventilated satellite accumulation area. This area should be away from sources of ignition and incompatible chemicals.[10]

• Secondary Containment: It is best practice to store the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

Step 3: Arranging for Disposal

• Contact EHS: Once the waste container is full or you have no further use for the chemical, contact your institution's Environmental Health and Safety (EHS) department to arrange for a pickup.

• Licensed Disposal Company: The disposal of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol must be handled by a licensed professional waste disposal company.[1][2] These companies are equipped to manage hazardous waste in accordance with federal, state, and local regulations.[1][4]

• Incineration: The most common and effective disposal method for halogenated organic compounds is high-temperature incineration in a specialized hazardous waste incinerator equipped with afterburners and scrubbers.[1][11] This process is designed to destroy the hazardous components and neutralize harmful byproducts.

Step 4: Spill Management

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure adequate ventilation.[6]

• Control Ignition Sources: Eliminate all potential sources of ignition.[6]

• Contain the Spill: Use an inert absorbent material, such as vermiculite or sand, to contain the spill. Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collect and Dispose: Carefully collect the absorbed material and place it in a labeled hazardous waste container for disposal.[1][12]

• Decontaminate the Area: Clean the spill area thoroughly with soap and water.[1]

Regulatory Compliance

The disposal of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol is governed by regulations from agencies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA). It is imperative to adhere to all applicable federal, state, and local regulations.[1] These regulations are in place to protect human health and the environment from the potential hazards of chemical waste.[13]

References

• Material Safety Data Sheet. (n.d.).
• Environmental Public Health (Toxic Industrial Waste) Regulations - Singapore Statutes Online. (n.d.).
• Safety data sheet SECTION 1: Identification of the substance/mixture and of the company/undertaking SECTION 2 - Carl ROTH. (n.d.).
• PRODUCT AND COMPANY IDENTIFICATION 2. HAZARDS IDENTIFICATION 3. COMPOSITION/INFORMATION ON INGREDIENTS - OriGene Technologies. (n.d.).
• SAFETY DATA SHEET - TCI Chemicals. (2025, January 8).
• Hazardous waste segregation. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 6).
• Disposal of Waste Solvents - NUS Chemistry. (n.d.).
• Chemical Waste Disposal Guidelines: Rules You Must Follow! - GreenTec Energy. (2024, April 3).
• 7.2 Organic Solvents - Environment, Health and Safety. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 6).
• 2,4,5-TRICHLOROPHENOL HAZARD SUMMARY - NJ.gov. (n.d.).
• Chemical Waste Disposal Guidelines. (n.d.).
• 1-(2,4,5-trichlorophenyl)ethan-1-one - Safety Data Sheet - ChemicalBook. (2026, March 21).
• Safety Data Sheet - Angene Chemical. (2024, April 21).
• Guidance For Hazard Determination | Occupational Safety and Health Administration. (n.d.).

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Personal protective equipment for handling (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

A Comprehensive Guide to the Safe Handling of (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol

Disclaimer: No specific Safety Data Sheet (SDS) is publicly available for (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol (CAS: 460052-36-2). This guide is therefore based on established principles of laboratory safety, and data extrapolated from structurally similar chlorinated aromatic compounds. It is imperative to treat this compound as potentially hazardous and to conduct a thorough risk assessment before commencing any work.

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol. The following procedures are designed to minimize risk and ensure a safe laboratory environment.

Hazard Profile and Risk Assessment

Due to its structure as a chlorinated aromatic alcohol, (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol should be handled with caution. Structurally related compounds, such as other trichlorophenyl ethanols and chlorophenols, are known to pose several health risks.[1][2]

Potential Health Hazards:

• Skin and Eye Irritation: Direct contact may cause significant irritation.[1]

• Allergic Skin Reaction: May cause sensitization upon repeated contact.[1]

• Harmful if Swallowed or Inhaled: Ingestion or inhalation of dust or aerosols may be harmful.

• Organ Toxicity: Prolonged or repeated exposure to chlorinated aromatic compounds can lead to organ damage.[3]

• Carcinogenicity: Some chlorophenols are considered probable human carcinogens.[2]

• Environmental Hazard: Chlorinated organic compounds can be toxic to aquatic life with long-lasting effects.

A thorough risk assessment must be performed before any new procedure involving this compound. This assessment should consider the quantity of substance being used, the potential for aerosol or dust generation, and the duration of the experiment.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to prevent exposure through all potential routes. The selection of appropriate PPE is a critical step in ensuring laboratory safety.[3]

Eye and Face Protection

• Safety Glasses: At a minimum, ANSI Z87.1-compliant safety glasses with side shields must be worn for all procedures.

• Chemical Splash Goggles: These are required when there is a risk of splashing, such as during solution preparation or transfers of larger volumes.

• Face Shield: A full-face shield worn over safety goggles is mandatory when handling larger quantities (>50 mL) or when there is a significant splash hazard.

Skin and Body Protection

• Laboratory Coat: A flame-resistant lab coat, fully buttoned, is required.

• Gloves: Due to the chlorinated aromatic nature of the compound, selecting the correct glove material is critical. Nitrile gloves may not provide sufficient protection against all chlorinated solvents.[3]

  • Recommended: Viton or Butyl rubber gloves are preferred for extended contact. For incidental contact, double-gloving with a nitrile inner glove and a neoprene or other chemically resistant outer glove is a robust option.

  • Inspection: Always inspect gloves for tears or punctures before use.

  • Replacement: Change gloves immediately if they become contaminated. Do not reuse disposable gloves.

• Apron: A chemically resistant apron should be worn over the lab coat when handling significant quantities or when there is a high risk of splashes.

Respiratory Protection

All work with solid (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol or its solutions should be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors. If a fume hood is not available or if there is a risk of exposure exceeding permissible limits, a NIOSH-approved respirator with an organic vapor cartridge and a particulate filter may be necessary. A formal respiratory protection program, including fit testing, is required under such circumstances.

Operational and Disposal Plans

A clear, step-by-step plan for handling and disposal is crucial for maintaining a safe laboratory environment.

Handling Protocol

• Preparation:

  • Designate a specific area within a chemical fume hood for handling the compound.

  • Cover the work surface with absorbent, disposable bench paper.

  • Assemble all necessary equipment and reagents before starting.

  • Ensure an emergency eyewash station and safety shower are readily accessible.

• Weighing and Solution Preparation:

  • Perform all weighing of the solid compound within the fume hood.

  • Use anti-static weighing dishes to prevent dispersal of the powder.

  • When preparing solutions, add the solid slowly to the solvent to avoid splashing. Keep containers covered as much as possible.

• During the Experiment:

  • Keep all containers with the compound clearly labeled and sealed when not in use.

  • Avoid working alone.

  • Be aware of the location of the nearest spill kit.

• Post-Handling:

  • Decontaminate all non-disposable equipment with a suitable solvent in the fume hood. Collect the rinse as hazardous waste.

  • Wipe down the work surface of the fume hood.

  • Carefully remove PPE, avoiding cross-contamination.

  • Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and accidental exposure.

• Solid Waste: All solid waste contaminated with (1R)-1-(2,3,4-trichlorophenyl)ethan-1-ol, including gloves, bench paper, and disposable labware, must be placed in a clearly labeled, sealed hazardous waste container designated for "Chlorinated Organic Waste."

• Liquid Waste: All solutions containing the compound, including reaction mixtures and decontamination rinses, must be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not pour any amount down the drain. Halogenated organic waste must be segregated from non-halogenated waste streams.[4]

• Waste Pickup: All hazardous waste must be disposed of through your institution's environmental health and safety (EHS) office. Follow their specific procedures for waste collection and disposal.

Summary of Personal Protective Equipment

Task/Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid (<1g)	Safety Glasses with Side Shields	Double Nitrile or Neoprene/Nitrile Gloves	Lab Coat	Chemical Fume Hood
Preparing Solutions (<50mL)	Chemical Splash Goggles	Double Nitrile or Neoprene/Nitrile Gloves	Lab Coat	Chemical Fume Hood
Handling Solutions (>50mL)	Face Shield over Goggles	Viton or Butyl Gloves	Chemical Resistant Apron over Lab Coat	Chemical Fume Hood
Cleaning Spills	Face Shield over Goggles	Viton or Butyl Gloves	Chemical Resistant Apron over Lab Coat	NIOSH-approved Respirator (if outside fume hood)

PPE Selection Workflow

Caption: Decision workflow for selecting appropriate PPE.

References

• HPC Standards Inc. (n.d.). 1-(2,4,5-Trichlorophenyl)ethanol.
• Safety Data Sheet (Translated from Chinese). (2026, January 21). Ethanol.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet: 2,2,2-Trichloro-1,1-bis(4-chlorophenyl)ethanol.
• Tchounwou, P. B., et al. (2019). Toxicological Profile of Chlorophenols and Their Derivatives in the Environment: The Public Health Perspective. International Journal of Environmental Research and Public Health.
• Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). (R)-1-(2-Chlorophenyl)ethanol.
• Greenlee, W. F., et al. (1985). Toxicity of chlorinated aromatic compounds in animals and humans: in vitro approaches to toxic mechanisms and risk assessment. Environmental Health Perspectives.
• ADAS. (n.d.).
• BLDpharm. (n.d.). 1-(2,3,4-Trichlorophenyl)ethan-1-ol.
• Safety Data Sheet. (2023, March 1). 1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol.
• Kejian Polymer Materials (Shanghai) Co., Ltd. (2020, March 4). Safety precautions when using alcohol and disinfectant.
• Agency for Toxic Substances and Disease Registry (ATSDR). (2022). Toxicological Profile for Chlorophenols.
• ResearchGate. (n.d.).
• PharmaCompass. (n.d.). CAS No 158401-00-4.
• Labour Department. (2007, January). Guidance Notes on Safe Use of Chemical Disinfectants.
• Ecolink, Inc. (2025, May 5). Chlorinated Solvents Health Effects: Understanding Risks and Precautions.
• Labour Department. (n.d.). Guidance Notes on Safe Use of Chemical Disinfectants.
• Science Ready. (n.d.). Safe Handing & Disposal of Organic Substances – HSC Chemistry.

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